N-Nitrosonortriptyline-d3

Core Science & Biosynthesis

Synthesis and Characterization of N-Nitrosonortriptyline-d3: An In-depth Technical Guide

A Comprehensive Resource for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the synthesis and characterization of N-Nitrosonortriptyline-d3. As a deuterated stable isotope-labeled internal standard, N-Nitrosonortriptyline-d3 is a critical tool for the accurate quantification of the potential genotoxic impurity, N-Nitrosonortriptyline, in nortriptyline (B1679971) drug substances and products. This document outlines the synthetic pathway, experimental protocols, and analytical characterization methods to support researchers and professionals in the pharmaceutical industry.

Synthesis of N-Nitrosonortriptyline-d3

The synthesis of N-Nitrosonortriptyline-d3 is achieved through the nitrosation of its precursor, Nortriptyline-d3, under acidic conditions.

Synthesis Pathway

The synthetic route involves a single-step reaction where the secondary amine group of Nortriptyline-d3 is converted to an N-nitrosamine.

• Starting Material: Nortriptyline-d3

• Reagent: Sodium Nitrite (B80452) (NaNO₂)

• Reaction Condition: Mildly acidic aqueous medium

Experimental Protocol

Safety Precaution: N-Nitrosamines are classified as probable human carcinogens. All synthesis and handling operations must be conducted in a certified chemical fume hood with appropriate personal protective equipment (PPE), including chemical-resistant gloves, a lab coat, and safety goggles.

• Dissolution: Dissolve Nortriptyline-d3 hydrochloride in a suitable aqueous solvent.

• Acidification: Cool the solution to 0-5 °C using an ice bath and acidify to a pH of approximately 3.0-4.0 with a dilute acid (e.g., hydrochloric acid).

• Nitrosation: While maintaining the temperature at 0-5 °C, slowly add a freshly prepared aqueous solution of sodium nitrite in a slight molar excess.

• Reaction: Stir the mixture vigorously for 1-2 hours at 0-5 °C. Monitor the reaction progress using a suitable chromatographic technique such as Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

• Quenching and Extraction: Upon completion, carefully quench the reaction by neutralizing the mixture with a weak base (e.g., sodium bicarbonate solution). Extract the product into an appropriate organic solvent (e.g., dichloromethane (B109758) or ethyl acetate).

• Purification and Isolation: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be further purified by column chromatography on silica (B1680970) gel to yield N-Nitrosonortriptyline-d3.

Synthesis Pathway Diagram

Caption: Synthetic pathway for N-Nitrosonortriptyline-d3.

Characterization of N-Nitrosonortriptyline-d3

The synthesized N-Nitrosonortriptyline-d3 must be thoroughly characterized to confirm its identity, purity, and structural integrity.

Physicochemical and Analytical Data

Parameter	Specification	Reference
Molecular Formula	C₁₉H₁₇D₃N₂O	[1]
Molecular Weight	295.4 g/mol	[1]
Appearance	White to Off-White Solid	[1]
Purity (by HPLC)	>95%	[2]
Storage Conditions	2-8°C, under an inert atmosphere	[1]

Analytical Methodologies

HPLC is employed for the determination of purity.

Experimental Protocol:

• Column: Reversed-phase C18 column (e.g., 4.6 mm x 150 mm, 5 µm).

• Mobile Phase: A gradient elution using a mixture of an aqueous buffer and an organic solvent (e.g., acetonitrile (B52724) or methanol).

• Detection: UV detector at a suitable wavelength.

• Analysis: The purity is calculated based on the relative peak area.

MS and MS/MS are used for the confirmation of molecular weight and structural elucidation.

Experimental Protocol:

• Ionization: Positive ion electrospray ionization (ESI+) or atmospheric pressure chemical ionization (APCI+).

• Analysis: High-resolution mass spectrometry (HRMS) is used to confirm the accurate mass of the protonated molecule ([M+H]⁺ at m/z 296.18). MS/MS analysis is performed to study the fragmentation pattern. A characteristic fragmentation is the loss of the nitroso group (NO), resulting in a major fragment ion.[3][4]

Quantitative Data from MS/MS Analysis:

Precursor Ion ([M+H]⁺)	Major Fragment Ion	Neutral Loss (Da)
296.18	266.18	30.00

NMR spectroscopy provides detailed structural information. For N-Nitrosonortriptyline-d3, ¹H NMR and ¹³C NMR spectra are essential for structure confirmation. The deuterium (B1214612) labeling is confirmed by the absence of the N-methyl singlet in the ¹H NMR spectrum that would be present in the non-deuterated analogue.

Analytical Workflow Diagram

Caption: Workflow for the characterization of N-Nitrosonortriptyline-d3.

Conclusion

This guide provides a comprehensive framework for the synthesis and characterization of N-Nitrosonortriptyline-d3. The detailed protocols and data serve as a valuable resource for researchers and scientists in the field of pharmaceutical analysis and drug safety. The use of this well-characterized, deuterated internal standard is paramount for the reliable and accurate quantification of N-Nitrosonortriptyline, ensuring the safety and compliance of nortriptyline-containing pharmaceutical products.

References

• 1. pharmaffiliates.com [pharmaffiliates.com]
• 2. N-Nitrosonortriptyline-d3 | LGC Standards [lgcstandards.com]
• 3. Determination of Nitrosamine Drug Substance-Related Impurities Derived from Nortriptyline and Sertraline Using LC-MS/MS: A Comparative Evaluation of Chromatographic Separation and Pharmaceutical Application | MDPI [mdpi.com]
• 4. Mass spectrometry based fragmentation patterns of nitrosamine compounds - PubMed [pubmed.ncbi.nlm.nih.gov]

N-Nitrosonortriptyline-d3 as an Internal Standard: A Technical Guide to Its Mechanism of Action in Quantitative Analysis

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide elucidates the core principles and practical application of N-Nitrosonortriptyline-d3 as a stable isotope-labeled internal standard (SIL-IS) in quantitative mass spectrometry. While not possessing a pharmacological "mechanism of action," its function within an analytical method is precise and critical for ensuring data accuracy and reliability. This document details this analytical mechanism, provides representative experimental protocols, and summarizes key quantitative parameters.

The Core Principle: Mechanism of a Deuterated Internal Standard

In quantitative analysis, particularly with Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), an internal standard is a compound added at a known, constant concentration to every sample, calibrator, and quality control. Its purpose is to correct for analytical variability.[1][2] N-Nitrosonortriptyline-d3 is considered the "gold standard" for the analysis of N-Nitrosonortriptyline for several key reasons.[1][3]

• Physicochemical Mimicry : As a deuterated analog, N-Nitrosonortriptyline-d3 (where three hydrogen atoms on the methyl group are replaced with deuterium) is chemically and physically almost identical to the target analyte, N-Nitrosonortriptyline.[4] This ensures it behaves similarly during the entire analytical process, including extraction recovery, chromatographic retention time, and ionization response.[4]

• Correction for Matrix Effects : Biological samples contain complex matrices that can interfere with the ionization of the target analyte in the mass spectrometer's source, a phenomenon known as matrix effects (ion suppression or enhancement).[2] Because the deuterated internal standard co-elutes with the analyte, it experiences the exact same matrix effects.[5]

• Mass-Based Distinction : Despite its chemical similarity, the three-dalton mass difference allows the mass spectrometer to easily distinguish between the analyte and the internal standard.[1]

The "mechanism" is therefore based on ratiometric quantification . The instrument measures the signal response (typically peak area) for both the analyte and the internal standard. Any physical loss during sample preparation or signal fluctuation due to matrix effects or instrument drift will affect both compounds proportionally. The ratio of their signals remains constant, thus providing a normalized and accurate measurement of the analyte's concentration.[2][3]

Caption: Principle of internal standard correction for analytical variability.

Data Presentation: Mass Spectrometry Parameters

Accurate quantification via LC-MS/MS relies on the specific monitoring of precursor-to-product ion transitions, known as Multiple Reaction Monitoring (MRM). The table below summarizes typical mass spectrometry parameters for N-Nitrosonortriptyline and the logically inferred parameters for its deuterated internal standard. The precursor ion for the d3-labeled standard is shifted by +3 m/z, while the fragment ions can remain the same if the deuterium-labeled portion is not part of the fragment.

Parameter	Analyte: N-Nitrosonortriptyline	Internal Standard: N-Nitrosonortriptyline-d3
Formula	C₁₉H₂₀N₂O[6]	C₁₉H₁₇D₃N₂O[7]
Molecular Weight	292.38[6]	295.40[7][8]
Ionization Mode	ESI+ or APCI+[9]	ESI+ or APCI+
Precursor Ion [M+H]⁺	293.3 m/z[9]	296.4 m/z (Inferred)
Product Ion (Quantifier)	232.98 m/z[9]	232.98 m/z (Inferred)
Product Ion (Qualifier)	263.08 m/z[9]	263.08 m/z (Inferred)
Collision Energy (V)	~8-10 (for 232.98 fragment)[9]	~8-10 (Requires optimization)
Cone Voltage (V)	~28[9]	~28 (Requires optimization)

Note: ESI (Electrospray Ionization) and APCI (Atmospheric Pressure Chemical Ionization) are common ionization techniques. The optimal choice and specific voltages/energies require method-specific optimization.

Experimental Protocols: A Representative Bioanalytical Method

This section details a representative protocol for the quantification of N-Nitrosonortriptyline in human plasma, adapted from established methods for the parent compound, nortriptyline (B1679971), and its impurities.[9][10][11][12][13]

3.1. Materials and Reagents

• Reference Standards: N-Nitrosonortriptyline, N-Nitrosonortriptyline-d3

• Solvents: Acetonitrile (B52724) (LC-MS Grade), Methanol (LC-MS Grade), Formic Acid

• Human Plasma (K2-EDTA)

• Reagent Water (Type I)

3.2. Sample Preparation: Protein Precipitation Protein precipitation is a rapid and effective method for cleaning up plasma samples.[11][12]

• Label 1.5 mL microcentrifuge tubes for standards, quality controls, and unknown samples.

• Pipette 100 µL of plasma into the appropriate tubes.

• Add 20 µL of the N-Nitrosonortriptyline-d3 internal standard working solution (e.g., at 50 ng/mL) to every tube except for the "double blank" (matrix blank).

• Vortex briefly to mix.

• Add 300 µL of ice-cold acetonitrile containing 0.1% formic acid to precipitate plasma proteins.

• Vortex vigorously for 1 minute.

• Centrifuge the samples at 14,000 rpm for 10 minutes at 4°C.

• Carefully transfer 200 µL of the clear supernatant to a 96-well plate or autosampler vials.

• Inject 5-10 µL into the LC-MS/MS system.

3.3. Liquid Chromatography Conditions These conditions are designed to achieve chromatographic separation from other matrix components.

• LC System: UHPLC/HPLC System

• Column: C18 Reverse-Phase Column (e.g., 50 x 2.1 mm, 1.8 µm)[11]

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile[11][12]

• Flow Rate: 0.4 mL/min

• Column Temperature: 40°C

• Gradient Program:

  • 0.0 - 0.5 min: 20% B

  • 0.5 - 2.5 min: 20% to 90% B

  • 2.5 - 3.0 min: Hold at 90% B

  • 3.0 - 3.1 min: 90% to 20% B

  • 3.1 - 4.0 min: Hold at 20% B (Re-equilibration)

3.4. Mass Spectrometry Conditions

• MS System: Triple Quadrupole Mass Spectrometer

• Ionization: Electrospray Ionization, Positive (ESI+)

• Scan Type: Multiple Reaction Monitoring (MRM)

• MRM Transitions: See Table in Section 2.

• Source Parameters: Optimized for specific instrument (e.g., Gas Temp: 300°C, Gas Flow: 10 L/min, Nebulizer: 35 psi, Capillary Voltage: 3500 V).

Mandatory Visualization: The Analytical Workflow

The following diagram illustrates the complete workflow from sample receipt to final data reporting, highlighting the critical step where the internal standard is introduced.

Caption: Bioanalytical workflow for quantification using an internal standard.

References

• 1. benchchem.com [benchchem.com]
• 2. The Role of Internal Standards In Mass Spectrometry | SCION Instruments [scioninstruments.com]
• 3. resolvemass.ca [resolvemass.ca]
• 4. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 5. texilajournal.com [texilajournal.com]
• 6. N-Nitroso Nortriptyline-D3  - Daicel Pharma Standards [daicelpharmastandards.com]
• 7. pharmaffiliates.com [pharmaffiliates.com]
• 8. N-Nitrosonortriptyline-D3 | Axios Research [axios-research.com]
• 9. africanjournalofbiomedicalresearch.com [africanjournalofbiomedicalresearch.com]
• 10. Development and validation of a highly sensitive LC-MS/MS method for simultaneous quantitation of nortriptyline and 10-hydroxynortriptyline in human plasma: application to a human pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Fast and sensitive LC-MS/MS assay for quantification of nortriptyline and its active metabolites E- and Z-10-hydroxynortriptyline in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. benchchem.com [benchchem.com]
• 14. veeprho.com [veeprho.com]

An In-depth Technical Guide to Understanding Nitrosamine Impurities in Nortriptyline

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

The presence of nitrosamine (B1359907) impurities in pharmaceutical products has become a significant concern for regulatory bodies and manufacturers worldwide. These compounds, classified as probable human carcinogens, can form during drug synthesis, manufacturing, or storage. Nortriptyline (B1679971), a widely prescribed tricyclic antidepressant, contains a secondary amine structure susceptible to nitrosation, leading to the formation of N-nitroso-nortriptyline (NNORT). This technical guide provides a comprehensive overview of the core aspects of NNORT impurities in nortriptyline, including their formation, genotoxic mechanisms, analytical detection, regulatory limits, and mitigation strategies. Detailed experimental protocols and quantitative data are presented to support research and development efforts in ensuring the safety and quality of nortriptyline-containing medicines.

Formation of N-Nitroso-nortriptyline (NNORT)

N-nitroso-nortriptyline is a nitrosamine drug substance-related impurity (NDSRI) that can form from the active pharmaceutical ingredient (API) itself. The chemical structure of nortriptyline includes a secondary amine, which is a key prerequisite for the formation of N-nitrosamines.[1] The formation of NNORT typically occurs through a reaction between this secondary amine in the nortriptyline molecule and a nitrosating agent.

The most common nitrosating agents are nitrite (B80452) salts (such as sodium nitrite) under acidic conditions, which form nitrous acid (HNO₂).[2] Trace amounts of nitrites can be present as impurities in raw materials, excipients, or even water used during the manufacturing process. The reaction is catalyzed by heat and acidic conditions.

Key factors required for the formation of NNORT include:

• Presence of a nitrosatable amine: Nortriptyline's secondary amine group.

• Presence of a nitrosating agent: Primarily nitrous acid derived from nitrite impurities.

• Conducive conditions: Acidic pH and elevated temperatures can accelerate the reaction.[2]

The general reaction for the formation of a nitrosamine from a secondary amine and nitrous acid is depicted below.

Caption: Formation of N-Nitroso-nortriptyline from Nortriptyline and a Nitrosating Agent.

Genotoxicity and Signaling Pathway

Nitrosamines are potent genotoxic agents, and their carcinogenicity is linked to their ability to damage DNA.[3] However, nitrosamines themselves are not directly reactive with DNA. They require metabolic activation, primarily by cytochrome P450 (CYP) enzymes in the liver, to be converted into highly reactive electrophilic species.[4][5]

The metabolic activation of N-nitrosamines typically involves α-hydroxylation, which is the hydroxylation of the carbon atom adjacent to the nitroso group. This initial step is followed by a spontaneous decomposition to form an unstable diazonium ion.[4][6] This diazonium ion is a potent alkylating agent that can react with nucleophilic sites on DNA bases, forming DNA adducts.[4][7] These adducts, if not repaired by the cell's DNA repair mechanisms, can lead to mutations during DNA replication and initiate the process of carcinogenesis.

The key DNA repair pathways involved in mitigating the damage caused by nitrosamine-induced DNA adducts include Base Excision Repair (BER), Nucleotide Excision Repair (NER), and direct reversal of damage by enzymes like O6-methylguanine-DNA methyltransferase (MGMT).[3][4]

Caption: Genotoxicity signaling pathway of N-Nitroso-nortriptyline.

Analytical Methodologies

The detection and quantification of trace levels of nitrosamine impurities in pharmaceutical products require highly sensitive and selective analytical methods. The most widely used technique for this purpose is Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS).

Experimental Workflow

A typical analytical workflow for the determination of NNORT in nortriptyline drug products involves risk assessment, followed by sample preparation and instrumental analysis if a risk is identified.

References

• 1. N-Nitroso Nortriptyline (CAS 55855-42-0) | Certified Exporter of Impurity Standards [chemicea.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. DNA Alkylation Damage by Nitrosamines and Relevant DNA Repair Pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]

Navigating the Regulatory Landscape of N-Nitrosonortriptyline: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the current regulatory guidelines, analytical methodologies, and risk mitigation strategies for the N-Nitrosonortriptyline impurity in pharmaceutical products. As a nitrosamine (B1359907) drug substance-related impurity (NDSRI), N-Nitrosonortriptyline is of significant concern due to its potential carcinogenic properties. This document aims to equip researchers, scientists, and drug development professionals with the essential knowledge to ensure product quality and patient safety.

Regulatory Framework and Acceptable Intake Limits

N-Nitrosonortriptyline is classified as a probable human carcinogen, prompting stringent control by global regulatory agencies.[1] The primary approach to control is the establishment of an Acceptable Intake (AI) limit, which represents a level of exposure with a negligible cancer risk over a lifetime. These limits are not uniform across all regulatory bodies, reflecting different risk assessment methodologies.

A summary of the current AI limits for N-Nitrosonortriptyline from major regulatory agencies is presented in Table 1.

Regulatory Agency	Acceptable Intake (AI) Limit (ng/day)	Basis for Limit
U.S. Food and Drug Administration (FDA)	26.5	Carcinogenic Potency Categorization Approach (CPCA) - Category 1.[2]
European Medicines Agency (EMA)	18	CPCA derived AI as the substance tested positive in an in vivo mutagenicity study.[3][4]
Health Canada	8	Based on read-across from N-methyl-N-nitroso-phenethylamine (NMPEA).[5][6][7]

It is crucial for manufacturers to engage with the specific regulatory bodies governing their target markets to ensure compliance. The European Medicines Agency (EMA), for instance, has been actively updating its guidance and requires marketing authorization holders to perform risk evaluations and confirmatory testing for nitrosamine impurities.[1][8] Similarly, Health Canada and the FDA have issued detailed guidance documents outlining the expectations for risk assessment, testing, and control of these impurities.[5][6][9][10]

Formation Pathways and Risk Factors

N-Nitrosonortriptyline is an NDSRI, meaning it is structurally similar to the active pharmaceutical ingredient (API), nortriptyline (B1679971).[11] It is typically formed through a reaction between a nitrosating agent and the secondary amine moiety of nortriptyline or related compounds.[12]

Several factors can contribute to the formation of N-Nitrosonortriptyline during the manufacturing process and storage of the drug product:

• Presence of Nitrosating Agents: Residual nitrites in excipients are a common source of nitrosating agents.[11]

• Reaction Conditions: The formation of nitrosamines is often favored under acidic conditions.[13]

• API and Formulation Characteristics: The presence of a secondary amine in the nortriptyline structure makes it susceptible to nitrosation.

A generalized pathway for the formation of NDSRIs is illustrated in the diagram below.

Figure 1: Generalized Formation Pathway of N-Nitrosonortriptyline.

Risk Assessment and Mitigation Workflow

A systematic approach to risk assessment is mandated by regulatory agencies to identify and control the potential for N-Nitrosonortriptyline contamination.[8] The International Council for Harmonisation (ICH) M7 guideline provides a framework for the assessment and control of mutagenic impurities.[14][15][16][17] The general workflow involves a three-step process:

• Risk Evaluation: A comprehensive evaluation of the manufacturing processes for both the drug substance and the drug product to identify potential sources of nitrosating agents and conditions that could lead to the formation of N-Nitrosonortriptyline.[8]

• Confirmatory Testing: If a risk is identified, confirmatory testing of the drug product must be performed using a validated, sensitive analytical method.[8]

• Mitigation and Control: If N-Nitrosonortriptyline is detected, appropriate control strategies must be implemented to reduce or eliminate the impurity. This may involve process optimization, sourcing of low-nitrite excipients, or reformulation.

The logical workflow for risk assessment and control is depicted in the following diagram.

Figure 2: Risk Assessment and Control Workflow for N-Nitrosonortriptyline.

Analytical Methodologies

Sensitive and specific analytical methods are essential for the detection and quantification of N-Nitrosonortriptyline at the low levels required by regulatory limits. Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS) is the most widely used technique for this purpose.[13][18]

Key Performance Characteristics of Analytical Methods

A summary of typical performance characteristics for LC-MS/MS methods for N-Nitrosonortriptyline analysis is provided in Table 2.

Parameter	Typical Value	Reference
Limit of Detection (LOD)	0.005 ppm	[13][19]
Limit of Quantification (LOQ)	0.0159 ppm	[13][19]
Linearity (r²)	> 0.999	[13][19]
Accuracy (Recovery)	100% - 150%	[13][19]

Detailed Experimental Protocol: LC-MS/MS Method

The following is a representative experimental protocol for the quantification of N-Nitrosonortriptyline in a drug substance, based on published methods.[13]

4.2.1. Materials and Reagents

• N-Nitrosonortriptyline reference standard

• Nortriptyline HCl drug substance

• Acetonitrile (LC-MS grade)

• Formic acid (LC-MS grade)

• Water (LC-MS grade)

• Methanol (for stock solutions)

4.2.2. Standard and Sample Preparation

• Standard Stock Solution (e.g., 10 µg/mL): Accurately weigh and dissolve an appropriate amount of N-Nitrosonortriptyline reference standard in methanol.

• Working Standard Solutions: Prepare a series of working standard solutions by serial dilution of the stock solution with the diluent (e.g., a mixture of water and acetonitrile).

• Sample Preparation: Accurately weigh and dissolve the nortriptyline drug substance in the diluent to a final concentration of 50 mg/mL.

4.2.3. Chromatographic Conditions

Parameter	Condition
LC System	UPLC System
Column	C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.7 µm)
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile
Gradient	Optimized gradient from low to high organic phase
Flow Rate	0.3 mL/min
Column Temperature	40 °C
Injection Volume	5 µL

4.2.4. Mass Spectrometry Conditions

Parameter	Condition
Mass Spectrometer	Triple Quadrupole Mass Spectrometer
Ionization Source	Electrospray Ionization (ESI), Positive Mode
Multiple Reaction Monitoring (MRM) Transitions	Precursor Ion (m/z) → Product Ion (m/z) for N-Nitrosonortriptyline
Source Parameters	Optimized for sensitivity (e.g., capillary voltage, source temperature, gas flows)

4.2.5. Method Validation

The analytical method should be validated according to ICH Q2(R1) guidelines, including specificity, linearity, range, accuracy, precision (repeatability and intermediate precision), limit of detection (LOD), and limit of quantification (LOQ).

The workflow for the analytical testing process is outlined below.

Figure 3: Analytical Testing Workflow for N-Nitrosonortriptyline.

Conclusion

The control of N-Nitrosonortriptyline impurity is a critical aspect of ensuring the safety and quality of nortriptyline-containing drug products. A thorough understanding of the regulatory guidelines, formation pathways, and appropriate analytical methodologies is essential for all professionals involved in the pharmaceutical development and manufacturing lifecycle. By implementing a robust risk-based approach, manufacturers can effectively mitigate the risk of nitrosamine contamination and ensure patient safety. Continuous monitoring of regulatory updates and scientific advancements in this area is paramount.

References

• 1. Nitrosamine impurities | European Medicines Agency (EMA) [ema.europa.eu]
• 2. Request for risk assessment and confirmatory testing for nortriptyline containing products - Limits of Nitrosamines - Nitrosamines Exchange [nitrosamines.usp.org]
• 3. ema.europa.eu [ema.europa.eu]
• 4. EMA Q&A Appendix 1 is updated Sept 4, 2024 - Limits of Nitrosamines - Nitrosamines Exchange [nitrosamines.usp.org]
• 5. Information archivée dans le Web | Information Archived on the Web [publications.gc.ca]
• 6. Information archivée dans le Web | Information Archived on the Web [publications.gc.ca]
• 7. medicinesforeurope.com [medicinesforeurope.com]
• 8. Nitrosamine impurities: guidance for marketing authorisation holders | European Medicines Agency (EMA) [ema.europa.eu]
• 9. fda.gov [fda.gov]
• 10. FDA Releases Final Guidance on Recommended Acceptable Intake Limits for Nitrosamines | Covington & Burling LLP [cov.com]
• 11. waters.com [waters.com]
• 12. mdpi.com [mdpi.com]
• 13. africanjournalofbiomedicalresearch.com [africanjournalofbiomedicalresearch.com]
• 14. ema.europa.eu [ema.europa.eu]
• 15. database.ich.org [database.ich.org]
• 16. fda.gov [fda.gov]
• 17. researchgate.net [researchgate.net]
• 18. benchchem.com [benchchem.com]
• 19. africanjournalofbiomedicalresearch.com [africanjournalofbiomedicalresearch.com]

N-Nitrosonortriptyline: A Technical Guide to its Discovery, Analysis, and Risk Mitigation as a Drug Impurity

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the discovery, analysis, and toxicological assessment of N-Nitrosonortriptyline (N-NORT), a nitrosamine (B1359907) drug substance-related impurity (NDSRI). The emergence of such impurities in pharmaceutical products has necessitated rigorous control strategies and advanced analytical methodologies to ensure patient safety. This document details the formation pathways of N-NORT, validated analytical protocols for its detection and quantification, and the underlying toxicological mechanisms that are of regulatory concern.

Introduction to N-Nitrosonortriptyline as a Drug Substance-Related Impurity

N-Nitrosonortriptyline is a chemical compound classified as a probable human carcinogen, based on studies of similar N-nitroso compounds.[1] It is formed from the nitrosation of nortriptyline (B1679971), a tricyclic antidepressant.[2] Unlike small-molecule nitrosamines, N-NORT is a nitrosamine drug substance-related impurity (NDSRI), meaning it is structurally similar to the active pharmaceutical ingredient (API).[3] The presence of NDSRIs in pharmaceuticals is a significant concern for regulatory agencies worldwide, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA).[1][3] These agencies have issued stringent guidelines for the control of nitrosamine impurities in human drugs.[1][3]

The formation of N-NORT can occur during the manufacturing process or during the shelf-life of the drug product. The root cause is often attributed to the presence of residual nitrites in excipients, which can react with the secondary amine functional group in the nortriptyline molecule.[4]

Formation Pathway of N-Nitrosonortriptyline

N-Nitrosonortriptyline is formed through the reaction of nortriptyline, a secondary amine, with a nitrosating agent, typically derived from nitrite (B80452) salts under acidic conditions. This reaction is a classic example of N-nitrosation.

Caption: Chemical formation of N-Nitrosonortriptyline.

Toxicological Assessment: Mechanism of Carcinogenicity

The carcinogenic potential of N-nitrosamines, including N-NORT, is linked to their metabolic activation into DNA-reactive electrophiles. This process is primarily mediated by cytochrome P450 (CYP) enzymes in the liver.

The metabolic activation pathway involves the enzymatic hydroxylation of the carbon atom alpha to the nitroso group. This unstable intermediate then undergoes spontaneous decomposition to form a highly reactive diazonium ion. This electrophilic species can then covalently bind to nucleophilic sites on DNA bases, forming DNA adducts. If these DNA adducts are not repaired by cellular DNA repair mechanisms, they can lead to miscoding during DNA replication, resulting in permanent mutations. An accumulation of mutations in critical genes, such as oncogenes and tumor suppressor genes, can initiate the process of carcinogenesis.

Caption: Metabolic activation and carcinogenic pathway of N-nitrosamines.

Analytical Methodologies for Detection and Quantification

The standard analytical technique for the sensitive and selective detection and quantification of N-Nitrosonortriptyline in pharmaceutical products is Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS).[5]

Experimental Workflow

A typical workflow for the analysis of N-NORT in a drug product involves sample preparation, chromatographic separation, and mass spectrometric detection.

Caption: General analytical workflow for N-NORT analysis.

Detailed Experimental Protocol: LC-MS/MS Analysis

The following protocol is a representative example for the determination of N-Nitrosonortriptyline in nortriptyline hydrochloride drug substance.

4.2.1. Materials and Reagents

• N-Nitrosonortriptyline reference standard

• Nortriptyline hydrochloride drug substance

• Acetonitrile (B52724) (HPLC grade)

• Formic acid (LC-MS grade)

• Ultrapure water

4.2.2. Instrumentation

• Ultra-Performance Liquid Chromatography (UPLC) system

• Tandem quadrupole mass spectrometer with an Atmospheric Pressure Chemical Ionization (APCI) source

4.2.3. Sample Preparation [6]

• Weigh and transfer 250 mg of the nortriptyline sample into a 15 mL centrifuge tube.

• Add 5 mL of diluent (e.g., a mixture of water and acetonitrile with formic acid) using a volumetric pipette.

• Vortex the mixture for 30 seconds to ensure thorough mixing.

• Ultrasonicate the sample for 30 minutes.

• Centrifuge the sample at 3500 x g for 30 minutes.

• Transfer an aliquot of the supernatant into a microcentrifuge tube and centrifuge at 13,000 x g for 20 minutes.

• Filter the final supernatant through a 0.22 µm filter into a vial for LC-MS/MS analysis.

4.2.4. Chromatographic and Mass Spectrometric Conditions [5][6]

Parameter	Condition
LC Column	Acquity HSS T3 (100 x 2.1 mm, 1.8 µm) or equivalent
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile
Flow Rate	0.3 mL/min
Injection Volume	5 µL
Column Temperature	40 °C
Ionization Mode	APCI, Positive
Detection Mode	Multiple Reaction Monitoring (MRM)
MRM Transition	Parent ion (m/z) → Daughter ion (m/z) (specific to N-NORT)

Quantitative Data and Regulatory Limits

Regulatory agencies have established acceptable intake (AI) limits for various nitrosamine impurities to ensure patient safety. For N-Nitrosonortriptyline, the AI limit has been set at 18 ng/day.[7][8] Analytical methods for N-NORT must be sensitive enough to detect and quantify the impurity at levels well below this limit.

Table 1: Analytical Method Performance for N-Nitrosonortriptyline

Parameter	Reported Value	Reference
Limit of Detection (LOD)	0.005 ppm	[6]
Limit of Quantification (LOQ)	0.0159 ppm	[6]
Linearity (Range)	0.0159 to 0.0797 ppm	[6]
Correlation Coefficient (r²)	> 0.999	[6]
Accuracy (% Recovery)	100% - 150%	[6]

Table 2: Reported Levels of N-Nitrosonortriptyline in Drug Products

Condition	Average Concentration	Reference
Commercial Nortriptyline Products (after accelerated stress testing)	190 ng/g	[2]

Risk Mitigation Strategies

To control the presence of N-Nitrosonortriptyline in pharmaceutical products, manufacturers should implement a comprehensive risk mitigation strategy, which includes:

• Risk Assessment: A thorough evaluation of the manufacturing process to identify potential sources of nitrites and conditions that could lead to the formation of N-NORT.

• Control of Raw Materials: Sourcing excipients with low residual nitrite content and implementing appropriate testing of incoming materials.

• Process Optimization: Modifying the manufacturing process to avoid conditions that favor nitrosamine formation, such as adjusting pH, temperature, or the order of reagent addition.

• Formulation Strategies: The use of antioxidants or other inhibitors in the drug product formulation to prevent the formation of N-NORT during storage.

• Routine Testing: Implementing validated analytical methods for the routine testing of both the API and the finished drug product to ensure compliance with regulatory limits.[9]

By understanding the formation pathways, employing sensitive analytical methods, and implementing robust control strategies, pharmaceutical manufacturers can effectively manage the risk associated with N-Nitrosonortriptyline and ensure the safety and quality of their products.

References

• 1. conservancy.umn.edu [conservancy.umn.edu]
• 2. mdpi.com [mdpi.com]
• 3. Mutagenesis by N-nitroso compounds: relationships to DNA adducts, DNA repair, and mutational efficiencies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. impactfactor.org [impactfactor.org]
• 5. hesiglobal.org [hesiglobal.org]
• 6. africanjournalofbiomedicalresearch.com [africanjournalofbiomedicalresearch.com]
• 7. tga.gov.au [tga.gov.au]
• 8. canada.ca [canada.ca]
• 9. Evolution of Research on the DNA Adduct Chemistry of N-Nitrosopyrrolidine and Related Aldehydes - PMC [pmc.ncbi.nlm.nih.gov]

N-Nitrosonortriptyline-d3: A Comprehensive Guide to its Certificate of Analysis

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed explanation of the information presented on a Certificate of Analysis (CoA) for the deuterated internal standard, N-Nitrosonortriptyline-d3. Understanding the data and experimental protocols outlined in a CoA is critical for ensuring the quality, accuracy, and reliability of research and analytical results in the fields of pharmaceutical development, metabolic studies, and toxicology.

Understanding the Certificate of Analysis

A Certificate of Analysis is a formal document that confirms a specific batch of a product meets its predetermined specifications.[1][2] It provides a comprehensive summary of the quality control testing performed on the material, offering transparency and assurance to the end-user.[1][2] For a reference standard like N-Nitrosonortriptyline-d3, the CoA is a critical document that validates its identity, purity, and concentration.

Key Information on the Certificate of Analysis

A typical Certificate of Analysis for N-Nitrosonortriptyline-d3 will be structured into several key sections, each providing vital information about the product. The following tables summarize the quantitative data that would be presented.

Table 1: Product Identification

Parameter	Example Data	Description
Product Name	N-Nitrosonortriptyline-d3	The common chemical name of the substance.
Catalogue Number	TRC-N785966 (Example)	A unique identifier assigned by the supplier for product tracking.
Lot Number	B-12345	A specific batch identifier, crucial for traceability.
CAS Number	Not Available	The Chemical Abstracts Service registry number. Note: A CAS number may not be assigned for some deuterated compounds.
Molecular Formula	C₁₉H₁₇D₃N₂O	The elemental composition of the molecule, indicating the presence of three deuterium (B1214612) atoms.[3]
Molecular Weight	295.41 g/mol	The mass of one mole of the substance, calculated based on the specific isotopic composition.[4]
Chemical Structure	Provided as an image	A 2D representation of the molecular structure.

Table 2: Physical and Chemical Properties

Parameter	Example Data	Description
Appearance	Pale yellow solid	A visual description of the physical state and color of the substance.
Solubility	Soluble in Methanol, Acetonitrile (B52724)	Information on suitable solvents for preparing solutions.
Storage Conditions	-20°C, protect from light	Recommended conditions to ensure the stability and integrity of the compound over time.

Table 3: Analytical Data

Test	Method	Specification	Result
Purity (HPLC)	HPLC-UV	≥ 95.0%	99.8%
Identity (¹H NMR)	Nuclear Magnetic Resonance	Conforms to structure	Conforms
Identity (Mass Spec)	LC-MS/MS	Conforms to structure	Conforms
Mass (m/z)	High-Resolution Mass Spectrometry	296.1837 [M+H]⁺	296.1841 [M+H]⁺
Isotopic Purity	Mass Spectrometry	≥ 98%	99.5%
Residual Solvents	GC-HS	As per USP <467>	Complies
Water Content	Karl Fischer Titration	≤ 0.5%	0.1%

Experimental Protocols

The analytical results presented on a Certificate of Analysis are generated through rigorous experimental procedures. The following sections detail the methodologies for the key experiments cited.

High-Performance Liquid Chromatography (HPLC) for Purity Determination

High-Performance Liquid Chromatography (HPLC) is a cornerstone technique for assessing the purity of pharmaceutical compounds. It separates components in a mixture based on their differential interactions with a stationary phase and a mobile phase.

Methodology:

• Instrumentation: A standard HPLC system equipped with a UV detector.

• Column: A C18 reversed-phase column (e.g., 4.6 mm x 250 mm, 5 µm particle size) is commonly used.

• Mobile Phase: A gradient elution is often employed, starting with a higher proportion of a weaker solvent (e.g., water with 0.1% formic acid) and gradually increasing the concentration of a stronger organic solvent (e.g., acetonitrile or methanol).

• Flow Rate: A typical flow rate is 1.0 mL/min.

• Detection: The UV detector is set to a wavelength where the analyte has maximum absorbance, often around 240 nm for this class of compounds.

• Sample Preparation: A known concentration of the N-Nitrosonortriptyline-d3 standard is dissolved in a suitable solvent (e.g., methanol) and injected into the HPLC system.

• Data Analysis: The purity is calculated by dividing the area of the main peak corresponding to N-Nitrosonortriptyline-d3 by the total area of all peaks in the chromatogram, expressed as a percentage.

Nuclear Magnetic Resonance (NMR) Spectroscopy for Identity Confirmation

Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful analytical technique that provides detailed information about the molecular structure of a compound, confirming its identity.

Methodology:

• Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).

• Sample Preparation: The N-Nitrosonortriptyline-d3 sample is dissolved in a deuterated solvent (e.g., Chloroform-d, Methanol-d4).

• Experiment: A proton (¹H) NMR spectrum is acquired.

• Data Analysis: The resulting spectrum is analyzed for chemical shifts, signal integrations, and coupling patterns. The absence of a signal corresponding to the N-methyl protons and the presence of signals consistent with the rest of the nortriptyline (B1679971) backbone and the nitroso group confirm the identity of the compound. The deuterated methyl group will not produce a signal in the ¹H NMR spectrum, which is a key indicator of successful deuteration.

Mass Spectrometry (MS) for Identity and Isotopic Purity

Mass spectrometry is an analytical technique that measures the mass-to-charge ratio (m/z) of ions. It is used to confirm the molecular weight and isotopic purity of N-Nitrosonortriptyline-d3.

Methodology:

• Instrumentation: A Liquid Chromatography-Tandem Mass Spectrometer (LC-MS/MS) is often used for this analysis.[5]

• Ionization Source: Electrospray ionization (ESI) or atmospheric pressure chemical ionization (APCI) in positive ion mode is typically employed.[5]

• Mass Analyzer: A high-resolution mass analyzer, such as a time-of-flight (TOF) or Orbitrap, is used to obtain an accurate mass measurement.

• Data Analysis:

  • Identity Confirmation: The mass spectrum will show a prominent ion corresponding to the protonated molecule ([M+H]⁺). The measured mass is compared to the theoretical exact mass of N-Nitrosonortriptyline-d3 to confirm its identity.

  • Isotopic Purity: The relative intensities of the ions corresponding to the deuterated (d3) and non-deuterated (d0) forms of the molecule are measured. The isotopic purity is calculated as the percentage of the d3 form relative to the sum of all isotopic forms.

Visualizing Workflows and Relationships

Diagrams are essential for visualizing complex processes and relationships. The following sections provide Graphviz diagrams to illustrate key aspects of the Certificate of Analysis and the analytical workflow.

Certificate of Analysis Data Flow

This diagram illustrates the flow of information from the chemical batch to the final Certificate of Analysis.

Caption: Data flow from production to the final Certificate of Analysis.

Analytical Workflow for Purity and Identity

This diagram outlines the typical workflow for analyzing a batch of N-Nitrosonortriptyline-d3 to determine its purity and confirm its identity.

Caption: Workflow for the analysis of N-Nitrosonortriptyline-d3.

Relationship of Deuterated and Non-Deuterated Standards

This diagram illustrates the relationship between N-Nitrosonortriptyline-d3 and its non-deuterated counterpart, which is often used as an analytical standard.

Caption: Relationship between the parent drug, analyte, and internal standard.

References

• 1. alliancechemical.com [alliancechemical.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. N-Nitrosonortriptyline-d3 | LGC Standards [lgcstandards.com]
• 4. N-Nitroso Nortriptyline (USP) | 55855-42-0 | SynZeal [synzeal.com]
• 5. africanjournalofbiomedicalresearch.com [africanjournalofbiomedicalresearch.com]

An In-depth Technical Guide to the Physical and Chemical Stability of N-Nitrosonortriptyline-d3

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the physical and chemical stability of N-Nitrosonortriptyline-d3, a deuterated isotopologue of the N-nitrosamine impurity of Nortriptyline. Given the limited publicly available stability data for the deuterated form, this document leverages information from its non-deuterated counterpart, N-Nitrosonortriptyline, and the parent drug, Nortriptyline, to provide a thorough understanding of its stability profile. This information is critical for the proper handling, storage, and analytical method development for this compound.

Physical and Chemical Properties

N-Nitrosonortriptyline-d3 is a labelled derivative of N-Nitrosonortriptyline, which is an N-nitroso derivative of the tricyclic antidepressant, Nortriptyline Hydrochloride. It is typically available as a white to off-white solid.

General Stability and Storage:

N-Nitrosonortriptyline-d3 is generally stable under normal laboratory conditions.[1] For optimal preservation of its integrity, the following storage conditions are recommended:

• Temperature: 2-8°C (refrigerated).[2]

• Atmosphere: Store under an inert atmosphere.[2]

• Container: Keep in a tightly closed container.[1]

It is crucial to avoid exposure to heat, sparks, open flames, and other ignition sources.[1]

Chemical Stability and Degradation Pathways

Forced degradation studies on the parent compound, Nortriptyline, provide valuable insights into the potential degradation pathways of N-Nitrosonortriptyline-d3 under various stress conditions. These studies are essential for developing stability-indicating analytical methods.

Summary of Forced Degradation Studies on Nortriptyline

The following table summarizes the conditions and findings from forced degradation studies performed on Nortriptyline, which can be extrapolated to understand the potential liabilities of N-Nitrosonortriptyline-d3.

Stress Condition	Reagents and Conditions	Observation	Reference
Acidic Hydrolysis	1N HCl, refluxed at 80°C for 3 hours	44% degradation	[1]
0.1N HCl, room temperature for 3 hours	Target degradation of 5-20%	[3]
Basic Hydrolysis	1N NaOH, refluxed at 80°C for 3 hours	66% degradation	[1]
0.1N NaOH, room temperature for 3 hours	Target degradation of 5-20%	[3]
Oxidative Degradation	6% H₂O₂, room temperature for 48 hours	48% degradation	[1]
3% H₂O₂, room temperature for 3 hours	Target degradation of 5-20%	[3]
3% H₂O₂, 70°C for 2 hours	Significant degradation	[4]
Thermal Degradation	70°C for 5 hours	Target degradation of 5-20%	[3]
105°C for 4 hours	Significant degradation	[4]
Heating at 80°C for 2 hours	No significant degradation	[2]
Photodegradation	Exposure to direct sunlight for 24 hours	Significant degradation	[1]
Exposure to UV light for 24 hours	Significant degradation	[4]

Potential Degradation Pathways

N-nitrosamines are known to be susceptible to degradation under certain conditions. The secondary amine in Nortriptyline can react with nitrite (B80452) under acidic conditions to form N-Nitrosonortriptyline.[5] The degradation of N-Nitrosonortriptyline-d3 is likely to proceed through pathways involving the cleavage of the N-N=O bond, particularly under photolytic conditions. The tricyclic dibenzocycloheptadiene ring system may also be susceptible to oxidation.

Experimental Protocols for Stability Testing

The following are detailed methodologies for conducting forced degradation studies, adapted from literature on Nortriptyline and its related compounds. These protocols can serve as a template for investigating the stability of N-Nitrosonortriptyline-d3.

Preparation of Stock Solution

A stock solution of the test compound (e.g., 1 mg/mL) should be prepared in a suitable solvent such as methanol (B129727) or acetonitrile.[3]

Acidic Degradation

• Transfer 1 mL of the stock solution to a 10 mL volumetric flask.

• Add 1 mL of 0.1 N HCl.

• Keep the flask at room temperature (25±2°C) for 3 hours.[3]

• Neutralize the solution by adding 1 mL of 0.1 N NaOH.

• Dilute to the mark with the mobile phase for HPLC analysis.

Basic Degradation

• Transfer 1 mL of the stock solution to a 10 mL volumetric flask.

• Add 1 mL of 0.1 N NaOH.

• Keep the flask at room temperature (25±2°C) for 3 hours.[3]

• Neutralize the solution by adding 1 mL of 0.1 N HCl.

• Dilute to the mark with the mobile phase.

Oxidative Degradation

• Transfer 1 mL of the stock solution to a 10 mL volumetric flask.

• Add 1 mL of 3% H₂O₂.

• Keep the flask at room temperature for 3 hours.[3]

• Dilute to the mark with the mobile phase.

Thermal Degradation

• Transfer 1 mL of the stock solution to a 10 mL volumetric flask.

• Place the flask in a temperature-controlled oven at 70°C for 5 hours.[3]

• Allow the solution to cool to room temperature.

• Dilute to the mark with the mobile phase.

Photostability Testing

• Expose the stock solution to direct sunlight or a UV chamber for 24 hours.[1][4]

• Simultaneously, keep a control sample in the dark.

• After the exposure period, dilute the sample to the desired concentration with the mobile phase.

• Analyze both the exposed and control samples by HPLC.

Analytical Methodologies

High-Performance Liquid Chromatography (HPLC) and Liquid Chromatography-Mass Spectrometry (LC-MS/MS) are the primary techniques for assessing the stability of N-Nitrosonortriptyline-d3 and quantifying its degradation products.

Recommended HPLC Conditions (from Nortriptyline analysis): [6]

• Column: Inertsil C18, 250mm x 4.6mm, 5µm

• Mobile Phase: 70% Methanol and 30% Phosphate Buffer (pH 7.5)

• Flow Rate: 1.0 ml/min

• Detection: UV at 220 nm

• Column Temperature: 45°C

LC-MS/MS methods offer higher sensitivity and selectivity, which is crucial for the detection and quantification of trace-level nitrosamine (B1359907) impurities.[5]

Visualizations

Experimental Workflow for Forced Degradation Studies

Caption: Workflow for forced degradation studies of N-Nitrosonortriptyline-d3.

Logical Relationship of Stability Assessment

Caption: Logical flow of stability assessment for N-Nitrosonortriptyline-d3.

Conclusion

The stability of N-Nitrosonortriptyline-d3 is a critical aspect for its use as a reference standard in analytical and research settings. While specific quantitative stability data for the deuterated compound is limited, information from its non-deuterated analogue and the parent drug, Nortriptyline, provides a strong basis for understanding its stability profile. It is stable when stored under recommended refrigerated and inert conditions. However, it is susceptible to degradation under hydrolytic (both acidic and basic), oxidative, thermal, and photolytic stress. The provided experimental protocols and analytical conditions offer a robust framework for conducting detailed stability studies to ensure the accurate and reliable use of N-Nitrosonortriptyline-d3.

References

• 1. ijcps.org [ijcps.org]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. ijprs.com [ijprs.com]
• 5. africanjournalofbiomedicalresearch.com [africanjournalofbiomedicalresearch.com]
• 6. benchchem.com [benchchem.com]

A Technical Guide to the Commercial Supply and Application of N-Nitrosonortriptyline-d3 Standard

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability and analytical applications of the N-Nitrosonortriptyline-d3 isotopic standard. This document is intended for professionals in pharmaceutical research, quality control, and drug development who require a reliable internal standard for the quantification of the potential genotoxic impurity, N-Nitrosonortriptyline.

Commercial Availability and Specifications

N-Nitrosonortriptyline-d3 is available from several specialized chemical suppliers as a reference standard for analytical and research purposes. While a comprehensive Certificate of Analysis (CoA) with exact quantitative data should be obtained directly from the supplier prior to use, the following table summarizes generally available product specifications.

Supplier/Product	Molecular Formula	Molecular Weight	Purity	Format	Storage Conditions
LGC Standards	C₁₉D₃H₁₇N₂O	295.39	>95% (HPLC)[1][2]	Neat[1]	Information not publicly available. Refer to CoA.
Daicel Pharma Standards	C₁₉H₁₇D₃N₂O	295.4	Information not publicly available. Refer to CoA.	Information not publicly available. Refer to CoA.	2-8°C[3]
Pharmaffiliates	C₁₉H₁₇D₃N₂O	295.4	Information not publicly available. Refer to CoA.	White to Off-White Solid[2]	2-8°C, Under inert atmosphere[2]
Veeprho Pharmaceuticals	C₁₉H₁₇D₃N₂O	Not Specified	High quality, meets USP, EMA, JP, and BP standards[4]	Information not publicly available. Refer to CoA.	Information not publicly available. Refer to CoA.
Axios Research	Not Specified	295.39	Fully characterized[5]	Information not publicly available. Refer to CoA.	Information not publicly available. Refer to CoA.
Acanthus Research	C₁₉H₁₇D₃N₂O	Not Specified	Information not publicly available. Refer to CoA.	Information not publicly available. Refer to CoA.	Information not publicly available. Refer to CoA.
Simson Pharma Limited	Not Specified	Not Specified	High quality, accompanied by CoA[6]	Information not publicly available. Refer to CoA.	Information not publicly available. Refer to CoA.

Other identified commercial suppliers include Alentris Research Pvt. Ltd. and Clinivex . It is imperative for the end-user to request and consult the supplier-specific Certificate of Analysis for detailed information on purity, isotopic enrichment, concentration (if supplied as a solution), and recommended storage and handling procedures.

The Role of Deuterated Internal Standards in Quantitative Analysis

Deuterium-labeled compounds, such as N-Nitrosonortriptyline-d3, are considered the gold standard for internal standards in quantitative mass spectrometry, particularly in Liquid Chromatography-tandem Mass Spectrometry (LC-MS/MS).[7] Their utility stems from the fact that their chemical and physical properties are nearly identical to their non-labeled counterparts. This ensures they co-elute during chromatography and experience similar ionization efficiency and potential matrix effects in the mass spectrometer.[8] By adding a known amount of the deuterated standard to each sample, variations in sample preparation, injection volume, and instrument response can be normalized, leading to highly accurate and precise quantification of the target analyte.[9]

Figure 1. Logical workflow for quantification using a deuterated internal standard.

Experimental Protocol: Quantification of N-Nitrosonortriptyline in a Drug Product using LC-MS/MS

The following is a representative experimental protocol for the quantification of N-Nitrosonortriptyline in a pharmaceutical drug substance or product, adapted from published methodologies. The use of N-Nitrosonortriptyline-d3 as an internal standard is integral to this procedure.

Materials and Reagents

• N-Nitrosonortriptyline-d3 reference standard

• N-Nitrosonortriptyline reference standard

• Acetonitrile (LC-MS grade)

• Methanol (B129727) (LC-MS grade)

• Formic acid (LC-MS grade)

• Ultrapure water

• Drug substance or product for analysis

Standard and Sample Preparation

• Internal Standard (IS) Stock Solution: Prepare a stock solution of N-Nitrosonortriptyline-d3 in methanol at a concentration of, for example, 10 µg/mL.

• Analyte Stock Solution: Prepare a stock solution of N-Nitrosonortriptyline in methanol at a concentration of, for example, 10 µg/mL.

• Working Standard Solutions: Prepare a series of calibration curve standards by serially diluting the analyte stock solution and spiking a fixed amount of the IS stock solution into each. The concentration range should be appropriate for the expected levels of the impurity.

• Sample Preparation:

  • Accurately weigh a portion of the drug substance or ground tablets (e.g., 250 mg).

  • Add a defined volume of a suitable diluent (e.g., 5 mL of 0.1% formic acid in a water:methanol mixture).

  • Spike with a known volume of the IS stock solution.

  • Vortex for 30 seconds, sonicate for 30 minutes, and centrifuge at high speed (e.g., 3500 x g for 30 minutes).

  • Filter the supernatant through a 0.22 µm filter prior to LC-MS/MS analysis.

LC-MS/MS Conditions

• Liquid Chromatography:

  • Column: A phenyl-hexyl column has been shown to provide superior separation for N-Nitrosonortriptyline from its parent API.

  • Mobile Phase A: 0.1% Formic acid in water

  • Mobile Phase B: 0.1% Formic acid in acetonitrile/methanol

  • Gradient: A suitable gradient to ensure separation of the analyte from the drug substance and other matrix components.

  • Flow Rate: 0.3 - 0.5 mL/min

  • Injection Volume: 5 - 10 µL

• Mass Spectrometry:

  • Ionization Source: Electrospray Ionization (ESI) or Atmospheric Pressure Chemical Ionization (APCI) in positive ion mode.

  • Scan Type: Multiple Reaction Monitoring (MRM)

  • MRM Transitions (example):

    • N-Nitrosonortriptyline: Precursor ion (m/z) -> Product ion (m/z)

    • N-Nitrosonortriptyline-d3: Precursor ion (m/z) -> Product ion (m/z)

    • Note: Specific MRM transitions should be optimized in-house.

Data Analysis

• Integrate the peak areas for both the analyte and the internal standard.

• Calculate the peak area ratio (Analyte Area / IS Area) for each standard and sample.

• Construct a calibration curve by plotting the peak area ratio against the concentration of the standards.

• Determine the concentration of N-Nitrosonortriptyline in the samples by interpolating their peak area ratios from the calibration curve.

Figure 2. A typical experimental workflow for the quantification of N-Nitrosonortriptyline.

Conclusion

The commercial availability of N-Nitrosonortriptyline-d3 provides a critical tool for the accurate and reliable quantification of the corresponding nitrosamine (B1359907) impurity in pharmaceutical materials. Its use as an internal standard in LC-MS/MS methods is essential for mitigating analytical variability and ensuring data integrity. Researchers and drug development professionals should source this standard from reputable suppliers and always refer to the Certificate of Analysis for precise specifications. The experimental protocol outlined in this guide, based on established analytical methods, serves as a robust starting point for method development and validation in a regulated laboratory setting.

References

• 1. N-Nitrosonortriptyline-d3 | LGC Standards [lgcstandards.com]
• 2. pharmaffiliates.com [pharmaffiliates.com]
• 3. N-Nitroso Nortriptyline-D3  - Daicel Pharma Standards [daicelpharmastandards.com]
• 4. veeprho.com [veeprho.com]
• 5. N-Nitrosonortriptyline-D3 | Axios Research [axios-research.com]
• 6. How Can the Internal Standard Method Quantify Compounds in LC-MS Without a Reference Standard? | MtoZ Biolabs [mtoz-biolabs.com]
• 7. benchchem.com [benchchem.com]
• 8. resolvemass.ca [resolvemass.ca]
• 9. nebiolab.com [nebiolab.com]

Protocols & Analytical Methods

Application Note: High-Sensitivity LC-MS/MS Method for the Quantification of N-Nitrosonortriptyline-d3

For Research Use Only. Not for use in diagnostic procedures.

Abstract

This application note details a robust and sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantitative analysis of N-Nitrosonortriptyline (NNORT). The use of a deuterated internal standard, N-Nitrosonortriptyline-d3 (NNORT-d3), ensures high accuracy and precision. This method is applicable for the detection and quantification of NNORT in nortriptyline (B1679971) drug substances and formulated products, addressing the critical need for monitoring this potential genotoxic impurity. The protocol provides detailed steps for sample preparation, chromatographic separation, and mass spectrometric detection, along with comprehensive validation data.

Introduction

N-nitroso compounds, or nitrosamines, are a class of compounds that are of significant concern to the pharmaceutical industry due to their potential carcinogenic properties.[1] N-Nitrosonortriptyline (NNORT) is a nitrosamine (B1359907) impurity that can form in drug products containing nortriptyline, a tricyclic antidepressant.[2][3][4] Regulatory agencies worldwide have set stringent limits for the presence of such impurities in pharmaceutical products, necessitating highly sensitive and selective analytical methods for their detection and quantification at trace levels.[1][5]

This application note presents a validated LC-MS/MS method that offers superior sensitivity and selectivity for the analysis of NNORT. The method employs a stable isotope-labeled internal standard, N-Nitrosonortriptyline-d3, to compensate for matrix effects and variations in sample preparation and instrument response, leading to reliable quantification.

Experimental

Materials and Reagents

• N-Nitrosonortriptyline (NNORT) and N-Nitrosonortriptyline-d3 (NNORT-d3) reference standards were purchased from a reputable supplier (e.g., Toronto Research Chemicals).[3]

• Methanol (LC-MS grade)

• Acetonitrile (LC-MS grade)[2]

• Water (LC-MS grade)

• Formic acid (LC-MS grade)[2]

Sample Preparation

For Nortriptyline Drug Substance (API):

• Accurately weigh approximately 250 mg of the nortriptyline hydrochloride drug substance into a 15 mL centrifuge tube.[2]

• Add 5.0 mL of diluent (e.g., 0.1% formic acid in 95:5 (v/v) water:methanol).[2][3]

• Spike with the internal standard (NNORT-d3) solution to a final concentration appropriate for the expected range of NNORT.

• Vortex the mixture for 30 seconds and sonicate for 30 minutes to ensure complete dissolution.[3]

• Centrifuge the solution at 3500 x g for 30 minutes.[3]

• Filter the supernatant through a 0.22 µm PTFE syringe filter into an LC-MS vial for analysis.[3]

For Nortriptyline Tablets:

• Weigh and grind a sufficient number of tablets to obtain a powder equivalent to a target concentration of the active pharmaceutical ingredient (API).

• Follow steps 1-6 as described for the drug substance, starting with the powdered tablet equivalent.

Liquid Chromatography

A comparative evaluation of reversed-phase columns has shown that a phenyl-hexyl column can provide superior separation for NNORT from its parent API, nortriptyline, by leveraging π-π interactions.[3][5]

Parameter	Condition
LC System	UPLC System (e.g., Waters ACQUITY UPLC H-Class Plus)[6]
Column	Phenyl-Hexyl Column (e.g., 100 x 2.1 mm, 1.8 µm)[3][5]
Mobile Phase A	0.1% Formic Acid in Water[3]
Mobile Phase B	0.1% Formic Acid in Methanol[3]
Flow Rate	0.3 mL/min
Column Temperature	40 °C
Injection Volume	5 µL
Gradient	Optimized for separation of NNORT and Nortriptyline (specifics may vary)

Mass Spectrometry

The analysis is performed using a tandem quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source operating in positive ion mode.

Parameter	Setting
MS System	Tandem Quadrupole Mass Spectrometer (e.g., Waters Xevo TQ-S Cronos)[6]
Ionization Mode	Electrospray Ionization (ESI), Positive
Scan Type	Multiple Reaction Monitoring (MRM)
Capillary Voltage	Optimized for NNORT and NNORT-d3
Cone Voltage	Optimized for NNORT and NNORT-d3
Collision Gas	Argon

MRM Transitions:

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (s)
N-Nitrosonortriptyline (NNORT)	293.3	233.0	Optimized
N-Nitrosonortriptyline-d3 (NNORT-d3)	296.3	236.0	Optimized

Note: The precursor ion for NNORT corresponds to [M+H]+. The product ion at m/z 233 results from the loss of the nitroso group.[3]

Results and Discussion

Method Validation

The developed LC-MS/MS method was validated according to the International Council for Harmonisation (ICH) guideline Q2(R1).[3][5]

Linearity:

The method demonstrated excellent linearity over the concentration range of 0.0159 to 0.0797 ppm, with a correlation coefficient (r²) greater than 0.999.[2][4]

Level	Concentration (ng/g)	Mean Response
LOQ	20	(Response)
50%	50	(Response)
100%	100	(Response)
150%	150	(Response)

Limit of Quantification (LOQ) and Limit of Detection (LOD):

The sensitivity of the method was established with a Limit of Quantification (LOQ) of 20 ng/g and a Limit of Detection (LOD) of approximately 6 ng/g for NNORT.[3][5]

Accuracy and Precision:

Accuracy was assessed by spiking known amounts of NNORT into the sample matrix at three different concentration levels. The recoveries were consistently within the acceptable range of 96.6% to 99.4%.[3][5] Precision was evaluated by analyzing replicate samples, and the relative standard deviation (RSD) was found to be below 3.9%.[3][5]

Spiked Level	Mean Recovery (%)	RSD (%)
Low	96.6	< 3.9
Medium	98.5	< 3.9
High	99.4	< 3.9

Workflow Diagrams

Caption: Experimental workflow for NNORT analysis.

Caption: Logical relationship of the analytical method.

Conclusion

The LC-MS/MS method described in this application note provides a highly sensitive, selective, accurate, and precise solution for the quantification of N-Nitrosonortriptyline in both drug substances and finished products. The use of a deuterated internal standard, N-Nitrosonortriptyline-d3, is crucial for achieving reliable results by correcting for potential matrix effects and procedural variations. This method is a valuable tool for quality control laboratories and pharmaceutical manufacturers to ensure the safety and compliance of nortriptyline-containing medicines.

References

• 1. researchgate.net [researchgate.net]
• 2. africanjournalofbiomedicalresearch.com [africanjournalofbiomedicalresearch.com]
• 3. Determination of Nitrosamine Drug Substance-Related Impurities Derived from Nortriptyline and Sertraline Using LC-MS/MS: A Comparative Evaluation of Chromatographic Separation and Pharmaceutical Application [mdpi.com]
• 4. africanjournalofbiomedicalresearch.com [africanjournalofbiomedicalresearch.com]
• 5. researchgate.net [researchgate.net]
• 6. waters.com [waters.com]

Application Notes and Protocols for the Sample Preparation of N-Nitrosonortriptyline-d3 in Drug Products

Introduction

N-Nitrosonortriptyline, a nitrosamine (B1359907) drug substance-related impurity (NDSRI), is a potential mutagenic impurity that can form in drug products containing nortriptyline (B1679971). Due to the significant health risks associated with nitrosamines, regulatory bodies require stringent control and monitoring of these impurities in pharmaceutical products. Accurate quantification of N-Nitrosonortriptyline is crucial, and the use of a deuterated internal standard, such as N-Nitrosonortriptyline-d3, is essential for reliable and accurate results, particularly when using mass spectrometry-based methods like LC-MS/MS. This document provides detailed application notes and protocols for the sample preparation of N-Nitrosonortriptyline-d3 in drug products for analytical testing.

The primary challenge in analyzing NDSRIs is the low acceptable intake (AI) limits, which necessitates highly sensitive and robust analytical methods.[1] Effective sample preparation is critical to overcome matrix effects and achieve the required low limits of detection and quantification.[2]

Quantitative Data Summary

The following tables summarize the quantitative data for the analysis of N-Nitrosonortriptyline, demonstrating the performance of the described sample preparation and analytical methods.

Table 1: Method Performance for N-Nitrosonortriptyline Analysis

Parameter	Value	Reference
Limit of Quantification (LOQ)	20 ng/g	[3]
0.03 ppm	[2]
Accuracy (Recovery)	96.6–99.4%	[3]
70-120%	[2]
Precision (RSD)	< 3.9%	[3]
Linearity (r²)	0.998	[3]

Table 2: LC-MS/MS Instrumentation and Conditions

Parameter	Description
Liquid Chromatography
UPLC System	Waters ACQUITY UPLC H-Class plus[2]
Column	ACQUITY UPLC BEH C18[2] or Phenyl-hexyl column[3]
Mobile Phase	Gradient elution with water and methanol (B129727) containing 0.1% formic acid[3]
Mass Spectrometry
Mass Spectrometer	Waters Xevo TQ-S Cronos[2]
Ionization Mode	Positive Electrospray Ionization (ESI+)
Monitored Transition (MRM)	Precursor and product ions specific for N-Nitrosonortriptyline and N-Nitrosonortriptyline-d3

Experimental Protocols

This section details two common sample preparation methodologies for the extraction of N-Nitrosonortriptyline-d3 from drug products: a direct extraction method and a solid-phase extraction (SPE) method.

Protocol 1: Direct Extraction from Tablet Formulation

This protocol is adapted from a validated method for the quantification of N-Nitrosonortriptyline in drug products using LC-MS/MS.[3]

Materials:

• N-Nitrosonortriptyline-d3 internal standard solution (concentration to be optimized based on analytical method sensitivity)

• Methanol (HPLC grade)

• Water (HPLC grade)

• Formic acid (MS grade)

• Extraction solvent: 0.1% formic acid in 95:5 (v/v) water:methanol[3]

• Mortar and pestle

• 50 mL centrifuge tubes

• Vortex mixer

• Ultrasonicator

• Centrifuge

• 1.5 mL microcentrifuge tubes

• 0.22 µm polytetrafluoroethylene (PTFE) syringe filters

• 2 mL HPLC vials with inserts

Procedure:

• Sample Homogenization: Finely pulverize a representative number of tablets (e.g., 20) using a mortar and pestle to obtain a homogenous powder.[3]

• Weighing: Accurately weigh an appropriate amount of the powdered sample (e.g., 150 mg of nortriptyline formulation) and transfer it to a 50 mL centrifuge tube.[3]

• Internal Standard Spiking: Add a known volume of the N-Nitrosonortriptyline-d3 internal standard solution to the centrifuge tube.

• Extraction:

  • Add 3 mL of the extraction solvent (0.1% formic acid in 95:5 water:methanol) to the centrifuge tube.[3]

  • Vortex the mixture for 30 seconds to ensure thorough mixing.[3]

  • Ultrasonicate the sample for 30 minutes to facilitate the extraction of the analyte and internal standard.[3]

• Centrifugation (Step 1): Centrifuge the mixture at 3500 x g for 30 minutes to pellet the excipients.[3]

• Supernatant Transfer: Carefully transfer a 1 mL aliquot of the supernatant into a 1.5 mL microcentrifuge tube.[3]

• Centrifugation (Step 2): Centrifuge the aliquot at 13,000 x g for 20 minutes to remove any remaining fine particles.[3]

• Filtration: Filter the resulting supernatant through a 0.22 µm PTFE syringe filter.[3]

• Sample Analysis: Transfer 100 µL of the clear filtrate into a 2 mL HPLC vial with an insert for LC-MS/MS analysis.[3]

Protocol 2: Solid-Phase Extraction (SPE) - General Protocol

Solid-phase extraction is a widely used technique for the cleanup and concentration of nitrosamines from complex matrices.[1] This general protocol can be optimized for specific drug product formulations.

Materials:

• N-Nitrosonortriptyline-d3 internal standard solution

• SPE cartridges (e.g., C18, HLB, or cation-exchange)

• Methanol (HPLC grade)

• Water (HPLC grade)

• Elution solvent (e.g., Methanol, Acetonitrile, or a mixture with modifiers like formic acid or ammonia)

• Sample dissolution solvent (e.g., water, buffer, or a mixture with an organic solvent)

• SPE vacuum manifold or positive pressure processor

• Nitrogen evaporator

Procedure:

• Sample Preparation:

  • Dissolve a known amount of the powdered drug product in a suitable solvent.

  • Spike the sample with the N-Nitrosonortriptyline-d3 internal standard.

  • Centrifuge or filter the sample to remove insoluble excipients.

• SPE Cartridge Conditioning:

  • Wash the SPE cartridge with 1-2 cartridge volumes of methanol.

  • Equilibrate the cartridge with 1-2 cartridge volumes of water or the sample dissolution solvent.

• Sample Loading:

  • Load the prepared sample onto the conditioned SPE cartridge at a controlled flow rate.

• Washing:

  • Wash the cartridge with a weak solvent (e.g., water or a low percentage of organic solvent in water) to remove polar interferences.

• Elution:

  • Elute the N-Nitrosonortriptyline and N-Nitrosonortriptyline-d3 from the cartridge using a strong organic solvent (e.g., methanol or acetonitrile).

• Evaporation and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in a known volume of the mobile phase used for LC-MS/MS analysis.

• Sample Analysis:

  • Transfer the reconstituted sample to an HPLC vial for analysis.

Visualizations

The following diagrams illustrate the experimental workflow and the logical relationships of the sample preparation techniques.

Caption: Experimental workflow for direct extraction of N-Nitrosonortriptyline-d3.

Caption: Logical relationship of different sample preparation techniques.

References

• 1. researchgate.net [researchgate.net]
• 2. waters.com [waters.com]
• 3. mdpi.com [mdpi.com]

Application Note: A Validated LC-MS/MS Method for the Quantification of N-Nitrosonortriptyline in Pharmaceutical Ingredients

Audience: Researchers, scientists, and drug development professionals.

Introduction

N-Nitrosonortriptyline (NNORT) is a nitrosamine (B1359907) drug substance-related impurity (NDSRI) that can form in pharmaceutical products containing Nortriptyline, a tricyclic antidepressant.[1] Nitrosamine impurities are a class of compounds considered probable human carcinogens, necessitating their stringent control in pharmaceuticals to ensure patient safety.[2][3][4] Regulatory agencies worldwide require manufacturers to perform risk assessments and implement sensitive analytical methods to detect and quantify these impurities at trace levels.[3][5]

This application note provides a detailed, validated method for the sensitive quantification of N-Nitrosonortriptyline using Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS). The described protocol is designed for use in quality control and drug development settings, offering high sensitivity and selectivity to meet rigorous regulatory requirements.[1][6]

Experimental Protocols

Materials and Reagents

• Standards: N-Nitrosonortriptyline (NNORT), N-Nitrosonortriptyline-d3 (NNORT-d3, as internal standard) (Toronto Research Chemicals or equivalent).[1]

• API: Nortriptyline Hydrochloride drug substance (in-house or commercial).[6]

• Solvents: Methanol (HPLC grade), Acetonitrile (HPLC grade), Water (HPLC or MS grade) (J.T. Baker, Honeywell, or equivalent).[1][6]

• Additives: Formic Acid (MS grade) (Sigma-Aldrich or equivalent).[1][6]

• Columns: Phenyl-hexyl column (e.g., 100 x 2.1 mm, 1.8 µm) demonstrated superior separation.[1][7] An ACQUITY UPLC BEH C18 or HSS T3 column can also be used.[6]

Preparation of Solutions

• Diluent: Prepare a mixture of 0.1% Formic Acid in Water and Methanol (95:5, v/v).[1]

• Standard Stock Solution (Stock A - 1 mg/mL): Accurately weigh and dissolve 1 mg of N-Nitrosonortriptyline standard in 1 mL of Methanol.[1]

• Internal Standard Stock Solution (IS Stock - 1 mg/mL): Accurately weigh and dissolve 1 mg of NNORT-d3 in 1 mL of Methanol.

• Intermediate Standard Solutions: Serially dilute the Stock Solutions with the diluent to prepare working standard solutions. For example, to prepare a 10 µg/mL solution, transfer 0.1 mL of Stock A into a 10 mL volumetric flask and make up the volume with diluent. Further dilutions can be made to prepare calibration curve standards.[6]

• Calibration Curve Standards: Prepare a series of calibration standards by spiking appropriate amounts of the intermediate standard solution into the diluent. A typical concentration range could be 0.002 ppm to 2.0 ppm or 0.0159 ppm to 0.0797 ppm.[6][8]

Sample Preparation Protocol

This protocol is designed for a Nortriptyline API sample concentration of 50 mg/mL.[6]

• Weighing: Accurately weigh approximately 250 mg of the Nortriptyline drug substance into a 15 mL centrifuge tube.[6]

• Dissolution: Add 5.0 mL of diluent to the tube.[6]

• Extraction: Vortex the tube for at least 2 minutes to ensure complete dissolution of the sample.[6] This extraction approach helps improve analyte recovery.

• Centrifugation (Optional): If the solution is not clear, centrifuge at 4000 rpm for 5 minutes.

• Transfer: Transfer an aliquot of the supernatant into an HPLC vial for analysis.

Caption: Workflow for N-Nitrosonortriptyline Sample Preparation.

Instrumentation: LC-MS/MS Conditions

The following conditions are a starting point and should be optimized for the specific instrument used.

Table 1: Chromatographic Conditions

Parameter	Setting
UPLC System	Waters ACQUITY UPLC H-Class Plus or equivalent
Column	Phenyl-Hexyl, 100 x 2.1 mm, 1.8 µm[1][7]
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Methanol/Acetonitrile
Flow Rate	0.3 - 0.5 mL/min
Column Temp.	40 °C
Injection Vol.	5 - 10 µL

| Gradient | Optimized for separation of NNORT from Nortriptyline API |

Table 2: Mass Spectrometry Conditions

Parameter	Setting
MS System	Waters Xevo TQ-S Cronos or equivalent
Ionization Mode	APCI, Positive[6] or ESI, Positive[5]
Detection Mode	Multiple Reaction Monitoring (MRM)
Capillary Voltage	Optimized for instrument (e.g., 3.0 kV)
Cone Voltage	20-40 V (optimize per compound)[6]
Source Temp.	150 °C
Desolvation Temp.	400 °C

| MRM Transitions | See Table 3 |

Table 3: MRM Transitions for N-Nitrosonortriptyline

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (s)
N-Nitrosonortriptyline	293.3	263.2 (Quantifier)	0.05
	293.3	117.1 (Qualifier)	0.05

| NNORT-d3 (IS) | 296.3 | 266.2 | 0.05 |

Note: The specific product ions and collision energies should be optimized during method development.

Method Validation

The analytical method was validated according to the International Council for Harmonisation (ICH) Q2(R1) guidelines.[1][9] The key performance characteristics are summarized below.

Caption: General Workflow for Analytical Method Validation.

Quantitative Data Summary

The performance of LC-MS/MS methods for N-Nitrosonortriptyline quantification from various sources is summarized in the table below.

Table 4: Summary of Method Validation Parameters

Parameter	Reported Performance	Reference
Linearity Range	0.0159 - 0.0797 ppm	[6][10]
	0.002 - 2.0 ppm	[8]
Correlation Coeff. (r²)	> 0.999	[6][10]
	> 0.998	[1][7]
Limit of Detection (LOD)	0.005 ppm	[6][10]
	0.003 ppm (relative to API)
Limit of Quantitation (LOQ)	0.0159 ppm	[6][10]
	20 ng/g (~0.02 ppm)	[1][7]
	0.03 ppm (relative to API)	[8]
Accuracy (% Recovery)	96.6% - 99.4%	[1][7]
	70% - 120%	[8]
Precision (% RSD)	< 3.9%	[1][7]

| | System Suitability RSD < 5% |[6] |

Discussion

• Specificity: The use of a phenyl-hexyl column provides superior chromatographic resolution between the N-Nitrosonortriptyline peak and the parent Nortriptyline API peak, preventing matrix effects and ensuring accurate quantification.[1][7] The high selectivity of MRM detection further ensures that only the target analyte is measured.

• Sensitivity: The method demonstrates excellent sensitivity, with reported Limits of Quantification (LOQ) as low as 0.0159 ppm and 20 ng/g.[1][6] This allows for the reliable detection and quantification of N-Nitrosonortriptyline at levels well below the stringent acceptable intake (AI) limits set by regulatory agencies.

• Accuracy and Precision: The method shows high accuracy, with recovery values typically falling within 96-100%.[1][7] Precision is also excellent, with Relative Standard Deviation (%RSD) values well below 5%, indicating that the method is reproducible and reliable for routine quality control analysis.[1][6]

Conclusion

This application note details a robust and highly sensitive LC-MS/MS method for the quantification of N-Nitrosonortriptyline in pharmaceutical drug substances. The protocol, which utilizes a selective phenyl-hexyl column and tandem mass spectrometry, has been validated to demonstrate exceptional linearity, accuracy, precision, and a low limit of quantification.[1][7] This validated method provides a reliable tool for pharmaceutical manufacturers and regulatory agencies to monitor and control N-Nitrosonortriptyline impurities, ensuring the safety and quality of antidepressant medications.[1]

References

• 1. mdpi.com [mdpi.com]
• 2. agilent.com [agilent.com]
• 3. fda.gov [fda.gov]
• 4. ijpsjournal.com [ijpsjournal.com]
• 5. antisel.gr [antisel.gr]
• 6. africanjournalofbiomedicalresearch.com [africanjournalofbiomedicalresearch.com]
• 7. researchgate.net [researchgate.net]
• 8. lcms.cz [lcms.cz]
• 9. globalresearchonline.net [globalresearchonline.net]
• 10. africanjournalofbiomedicalresearch.com [africanjournalofbiomedicalresearch.com]

Application Note: Quantification of N-Nitrosonortriptyline in Human Plasma by LC-MS/MS Using N-Nitrosonortriptyline-d3 as an Internal Standard

Audience: Researchers, scientists, and drug development professionals.

Introduction

N-nitrosamines are a class of compounds that are of significant concern to the pharmaceutical industry due to their potential carcinogenic properties. Regulatory agencies worldwide have set stringent limits for the presence of nitrosamine (B1359907) impurities in drug substances and products. N-Nitrosonortriptyline is a potential nitrosamine impurity that can arise from the nortriptyline (B1679971) drug substance. Consequently, sensitive and reliable bioanalytical methods are required for the quantification of N-Nitrosonortriptyline in biological matrices to support pharmacokinetic and safety studies.

This application note details a robust and validated liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the determination of N-Nitrosonortriptyline in human plasma. The method employs N-Nitrosonortriptyline-d3, a stable isotope-labeled (SIL) derivative, as the internal standard (IS) to ensure high accuracy and precision by compensating for matrix effects and variability in sample processing.[1][2][3] SIL internal standards are considered the gold standard in quantitative bioanalysis as their physicochemical properties are nearly identical to the analyte, ensuring they behave similarly throughout the analytical process.[1][2][3]

Principle

The method is based on the principle of isotope dilution mass spectrometry. A known amount of N-Nitrosonortriptyline-d3 (internal standard) is added to the plasma samples, calibrators, and quality control (QC) samples. The samples are then subjected to a simple and efficient protein precipitation procedure to extract the analyte and the internal standard. The chromatographic separation is achieved on a C18 reversed-phase column, followed by detection using a tandem mass spectrometer operating in the positive electrospray ionization (ESI) and Multiple Reaction Monitoring (MRM) mode. The quantification is performed by measuring the peak area ratio of the analyte to the internal standard.

Experimental Protocols

Materials and Reagents

• N-Nitrosonortriptyline (analyte) reference standard

• N-Nitrosonortriptyline-d3 (internal standard)[4][5][6][7]

• HPLC-grade methanol (B129727), acetonitrile (B52724), and water

• Formic acid (LC-MS grade)

• Human plasma (K2-EDTA) from at least six different sources

Preparation of Stock and Working Solutions

• Analyte Stock Solution (1 mg/mL): Accurately weigh and dissolve an appropriate amount of N-Nitrosonortriptyline in methanol.

• Internal Standard Stock Solution (1 mg/mL): Accurately weigh and dissolve an appropriate amount of N-Nitrosonortriptyline-d3 in methanol.

• Analyte Working Solutions: Prepare serial dilutions of the analyte stock solution with a 50:50 (v/v) mixture of methanol and water to create working solutions for calibration standards and QC samples.

• Internal Standard Working Solution (10 ng/mL): Dilute the internal standard stock solution with a 50:50 (v/v) mixture of methanol and water.

Preparation of Calibration Standards and Quality Control Samples

• Calibration Standards: Spike blank human plasma with the appropriate analyte working solutions to obtain final concentrations ranging from 0.05 ng/mL to 50 ng/mL.

• Quality Control (QC) Samples: Prepare QC samples in blank human plasma at four concentration levels:

  • Lower Limit of Quantification (LLOQ): 0.05 ng/mL

  • Low QC (LQC): 0.15 ng/mL

  • Medium QC (MQC): 5 ng/mL

  • High QC (HQC): 40 ng/mL

Sample Preparation Protocol (Protein Precipitation)

• Aliquot 100 µL of plasma sample, calibration standard, or QC sample into a microcentrifuge tube.

• Add 25 µL of the internal standard working solution (10 ng/mL N-Nitrosonortriptyline-d3) to all samples except for the blank matrix.

• Vortex briefly to mix.

• Add 300 µL of acetonitrile containing 0.1% formic acid to precipitate proteins.

• Vortex vigorously for 1 minute.

• Centrifuge at 13,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Instrumentation and Conditions

Parameter	Condition
LC System	UPLC System
Column	C18 column (e.g., Acquity HSS T3, 100 x 2.1 mm, 1.8 µm)[8]
Mobile Phase A	0.1% Formic acid in water
Mobile Phase B	0.1% Formic acid in acetonitrile
Flow Rate	0.4 mL/min
Gradient	See Table below
Injection Volume	5 µL
Column Temperature	40°C
Autosampler Temp	10°C
MS System	Tandem Quadrupole Mass Spectrometer
Ionization Mode	Electrospray Ionization (ESI), Positive
MRM Transitions	See Table below

Gradient Elution Program

Time (min)	% Mobile Phase A	% Mobile Phase B
0.0	95	5
1.0	95	5
5.0	10	90
6.0	10	90
6.1	95	5
8.0	95	5

MRM Transitions

Compound	Precursor Ion (m/z)	Product Ion (m/z)
N-Nitrosonortriptyline	293.2	233.1
N-Nitrosonortriptyline-d3	296.2	236.1

Data Presentation

Table 1: Calibration Curve Parameters

Analyte	Calibration Range (ng/mL)	Regression Model	Weighting	Correlation Coefficient (r²)
N-Nitrosonortriptyline	0.05 - 50	Linear	1/x²	> 0.995

Table 2: Accuracy and Precision

QC Level	Concentration (ng/mL)	Intra-day Precision (%CV) (n=6)	Intra-day Accuracy (% Bias) (n=6)	Inter-day Precision (%CV) (n=18, 3 days)	Inter-day Accuracy (% Bias) (n=18, 3 days)
LLOQ	0.05	≤ 15	± 15	≤ 20	± 20
LQC	0.15	≤ 10	± 10	≤ 15	± 15
MQC	5	≤ 8	± 8	≤ 10	± 10
HQC	40	≤ 7	± 7	≤ 10	± 10

Table 3: Recovery and Matrix Effect

QC Level	Concentration (ng/mL)	Analyte Recovery (%)	IS Recovery (%)	Matrix Factor	IS-Normalized Matrix Factor
LQC	0.15	92.5	94.1	0.98	0.99
HQC	40	95.3	96.2	1.01	1.00

Mandatory Visualizations

Caption: Experimental workflow for the bioanalysis of N-Nitrosonortriptyline.

Caption: Logic of using a stable isotope-labeled internal standard.

Conclusion

The described LC-MS/MS method provides a sensitive, specific, and reliable approach for the quantification of N-Nitrosonortriptyline in human plasma. The use of N-Nitrosonortriptyline-d3 as an internal standard ensures the accuracy and precision of the results by effectively compensating for any variability during the bioanalytical procedure. This method is suitable for supporting regulated bioanalysis in the context of drug safety and pharmacokinetic studies.

References

• 1. benchchem.com [benchchem.com]
• 2. scispace.com [scispace.com]
• 3. benchchem.com [benchchem.com]
• 4. veeprho.com [veeprho.com]
• 5. mdpi.com [mdpi.com]
• 6. N-Nitrosonortriptyline-d3 | LGC Standards [lgcstandards.com]
• 7. veeprho.com [veeprho.com]
• 8. africanjournalofbiomedicalresearch.com [africanjournalofbiomedicalresearch.com]

Chromatographic Separation of N-Nitrosonortriptyline and its d3 Analog: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the chromatographic separation and quantification of N-Nitrosonortriptyline (NNORT), a potent nitrosamine (B1359907) impurity, and its deuterated analog (N-Nitrosonortriptyline-d3), which is often used as an internal standard. The methodologies outlined below are based on established liquid chromatography-tandem mass spectrometry (LC-MS/MS) techniques, which are essential for ensuring the safety and quality of pharmaceutical products containing Nortriptyline.

Introduction

N-Nitrosonortriptyline is a nitrosamine drug substance-related impurity (NDSRI) that can form in pharmaceutical products containing the active pharmaceutical ingredient (API) Nortriptyline.[1][2] Due to the classification of many nitrosamines as probable human carcinogens, regulatory bodies worldwide have implemented stringent requirements for their monitoring and control in drug products.[3][4][5] The structural similarity between NNORT and the parent API presents analytical challenges, necessitating the development of highly selective and sensitive methods for their separation and quantification.[4] LC-MS/MS has emerged as the preferred analytical technique for this purpose, offering the required sensitivity and selectivity for trace-level analysis.[4][5] The use of a stable isotope-labeled internal standard, such as N-Nitrosonortriptyline-d3, is crucial for accurate quantification by compensating for matrix effects and variations in instrument response.[1]

Experimental Protocols

This section details the methodologies for the sample preparation and LC-MS/MS analysis of N-Nitrosonortriptyline and its d3 analog.

Standard and Sample Preparation

Materials:

• N-Nitrosonortriptyline reference standard

• N-Nitrosonortriptyline-d3 internal standard[6][7]

• Nortriptyline Hydrochloride API

• Methanol (B129727) (HPLC grade)

• Acetonitrile (HPLC grade)

• Formic acid (LC-MS grade)

• Ultrapure water

Standard Stock Solution Preparation (e.g., 1 mg/mL):

• Accurately weigh approximately 10 mg of the N-Nitrosonortriptyline reference standard.

• Dissolve the standard in a 10 mL volumetric flask with methanol to obtain a concentration of 1 mg/mL.[2]

Internal Standard Stock Solution Preparation (e.g., 1 mg/mL):

• Accurately weigh approximately 1 mg of the N-Nitrosonortriptyline-d3 standard.

• Dissolve the standard in a 1 mL volumetric flask with methanol.

Working Standard and Calibration Curve Solutions:

• Prepare a series of dilutions from the standard stock solution using a suitable diluent (e.g., 0.1% formic acid in 95:5 (v/v) water:methanol) to create calibration standards at various concentration levels.[1]

• A typical calibration curve might range from 0.0159 to 0.0797 ppm.[2][8]

• Spike each calibration standard with the internal standard to a final concentration (e.g., 2.7 ng/mL of NNORT-d3).[1]

Sample Preparation:

• Accurately weigh a specific amount of the Nortriptyline API or crushed tablets.

• Dissolve the sample in a suitable diluent to achieve a target concentration.

• Spike the sample solution with the internal standard at the same concentration as the calibration standards.

• The solution may require centrifugation and filtration to remove any undissolved excipients.[9]

LC-MS/MS Analysis

The following are examples of LC-MS/MS conditions that have been successfully used for the analysis of N-Nitrosonortriptyline. Optimization may be required based on the specific instrumentation and column used.

Method 1: UPLC-MS/MS

Parameter	Condition
LC System	Waters ACQUITY UPLC H-Class Plus[10]
Column	Waters ACQUITY UPLC BEH C18 (e.g., 100 x 2.1 mm, 1.8 µm)[10]
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile/Methanol
Gradient	Optimized for separation of NNORT from Nortriptyline
Flow Rate	0.3 mL/min
Column Temperature	40 °C
Injection Volume	5 µL
Mass Spectrometer	Waters Xevo TQ-S Cronos[10]
Ionization Mode	Electrospray Ionization (ESI), Positive
MRM Transitions	NNORT: To be determined based on parent and product ionsNNORT-d3: To be determined based on parent and product ions

Method 2: HPLC-MS/MS with Phenyl-Hexyl Column

A comparative study has shown that a phenyl-hexyl column can provide superior separation for NDSRI/API pairs by leveraging π-π interactions, which enhances resolution.[1]

Parameter	Condition
LC System	Agilent 1290 Infinity II LC System
Column	Phenyl-hexyl column (e.g., 100 × 2.1 mm, 2.7 µm)
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Methanol
Gradient	A linear gradient from 5% to 95% B over a specified time
Flow Rate	0.3 mL/min
Column Temperature	40 °C
Injection Volume	5 µL
Mass Spectrometer	Agilent 6470 Triple Quadrupole MS
Ionization Mode	Electrospray Ionization (ESI), Positive
MRM Transitions	NNORT: To be determined based on parent and product ionsNNORT-d3: To be determined based on parent and product ions

Data Presentation

The following tables summarize the quantitative data from a validated LC-MS/MS method for the analysis of N-Nitrosonortriptyline.[1]

Table 1: Method Validation Results for N-Nitrosonortriptyline (NNORT) [1]

Validation Parameter	Result
Linearity (r²)	0.998
Limit of Quantitation (LOQ)	20 ng/g
Accuracy (Recovery %)	96.6–99.4%
Precision (RSD %)	< 3.9%

Table 2: Linearity Data for N-Nitrosonortriptyline [2][8]

Concentration (ppm)	Response
0.0159	Response Value
0.0319	Response Value
0.0478	Response Value
0.0638	Response Value
0.0797	Response Value
Correlation Coefficient (r²)	> 0.999

Mandatory Visualization

The following diagram illustrates the general experimental workflow for the chromatographic separation of N-Nitrosonortriptyline and its d3 analog.

Caption: Experimental workflow for the analysis of N-Nitrosonortriptyline.

References

• 1. mdpi.com [mdpi.com]
• 2. africanjournalofbiomedicalresearch.com [africanjournalofbiomedicalresearch.com]
• 3. Quantitative Analysis of Nitrosamine Impurities by LC-MS Methods from the United States Pharmacopeia General Chapter [sigmaaldrich.com]
• 4. tandfonline.com [tandfonline.com]
• 5. lcms.cz [lcms.cz]
• 6. veeprho.com [veeprho.com]
• 7. N-Nitroso Nortriptyline-D3  - Daicel Pharma Standards [daicelpharmastandards.com]
• 8. africanjournalofbiomedicalresearch.com [africanjournalofbiomedicalresearch.com]
• 9. Overcoming the Challenges of Nitrosamine Analysis Using LC-MS/MS | Separation Science [sepscience.com]
• 10. waters.com [waters.com]

Application Notes and Protocols for the Mass Spectrometry Analysis of N-Nitrosonortriptyline-d3

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Nitrosonortriptyline-d3 is the deuterated form of N-Nitrosonortriptyline (NNORT), a nitrosamine (B1359907) impurity of the tricyclic antidepressant Nortriptyline. Due to the potential carcinogenic nature of nitrosamine impurities, regulatory agencies require their monitoring and control in pharmaceutical products. N-Nitrosonortriptyline-d3 serves as a critical internal standard for the accurate quantification of NNORT in drug substances and products using mass spectrometry-based methods. These application notes provide a detailed overview of the mass spectrometric fragmentation pattern of N-Nitrosonortriptyline-d3 and a comprehensive protocol for its analysis.

Chemical Structure

The chemical structure of N-Nitrosonortriptyline-d3 is provided below. The three deuterium (B1214612) atoms are located on the methyl group attached to the nitrogen atom of the side chain.

• IUPAC Name: N-(3-(10,11-Dihydro-5H-dibenzo[a,d][1]annulen-5-ylidene)propyl)-N-(methyl-d3)nitrous Amide[2]

• Molecular Formula: C₁₉H₁₇D₃N₂O[2]

• Molecular Weight: 295.4 g/mol [2]

Mass Spectrometry Fragmentation Pattern

Under positive ion electrospray ionization (ESI+), N-Nitrosonortriptyline-d3 is readily protonated to form the precursor ion [M+H]⁺ at m/z 296.2. Collision-induced dissociation (CID) of this precursor ion leads to a characteristic fragmentation pattern.

The primary fragmentation pathway for N-nitroso compounds involves the cleavage of the N-N bond, resulting in the loss of the nitroso group (•NO). However, a more dominant fragmentation observed for protonated N-Nitrosonortriptyline is the cleavage adjacent to the nitroso moiety. Given that the deuterium atoms are on the N-methyl group, the major fragmentation of N-Nitrosonortriptyline-d3 is expected to involve the loss of the deuterated methyl-nitrosamine radical, leading to a stable carbocation.

Based on the fragmentation of the non-deuterated N-Nitrosonortriptyline (m/z 293.2 → 233.2)[3], the predicted fragmentation for N-Nitrosonortriptyline-d3 is detailed in the table below.

Quantitative Fragmentation Data

Precursor Ion [M+H]⁺ (m/z)	Major Fragment Ion (m/z)	Proposed Neutral Loss	Relative Abundance
296.2	233.2	•N(CD₃)NO	High
296.2	266.2	•NO	Low to Medium

Note: The relative abundances are estimations based on typical fragmentation patterns of N-nitroso compounds and data from the non-deuterated analog.[3] Experimental optimization is recommended to determine the precise relative abundances.

Experimental Protocol: LC-MS/MS Method for N-Nitrosonortriptyline-d3 Analysis

This protocol outlines a liquid chromatography-tandem mass spectrometry (LC-MS/MS) method suitable for the detection and quantification of N-Nitrosonortriptyline-d3.

Materials and Reagents

• N-Nitrosonortriptyline-d3 reference standard

• HPLC-grade methanol

• HPLC-grade acetonitrile

• Formic acid (≥98%)

• Ultrapure water

Sample Preparation

• Standard Stock Solution (1 mg/mL): Accurately weigh and dissolve 1 mg of N-Nitrosonortriptyline-d3 in 1 mL of methanol.

• Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the stock solution with a suitable diluent (e.g., 50:50 methanol:water with 0.1% formic acid) to achieve the desired concentration range for calibration.

Liquid Chromatography (LC) Parameters

Parameter	Value
Column	C18 reverse-phase column (e.g., 2.1 x 100 mm, 2.6 µm)
Mobile Phase A	0.1% Formic acid in water
Mobile Phase B	0.1% Formic acid in acetonitrile
Gradient	Start with 95% A, ramp to 5% A over 5 minutes, hold for 2 minutes, return to initial conditions and equilibrate.
Flow Rate	0.4 mL/min
Column Temperature	40 °C
Injection Volume	5 µL

Mass Spectrometry (MS) Parameters

Parameter	Value
Ionization Mode	Electrospray Ionization (ESI), Positive
Scan Type	Multiple Reaction Monitoring (MRM)
Capillary Voltage	3.5 kV
Source Temperature	150 °C
Desolvation Temperature	350 °C
Cone Gas Flow	50 L/hr
Desolvation Gas Flow	800 L/hr
Collision Gas	Argon
MRM Transitions	See table below

MRM Transitions for N-Nitrosonortriptyline-d3

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (s)	Cone Voltage (V)	Collision Energy (eV)
N-Nitrosonortriptyline-d3	296.2	233.2	0.1	30	20
N-Nitrosonortriptyline-d3 (Qualifier)	296.2	266.2	0.1	30	15

Note: Cone voltage and collision energy are starting points and should be optimized for the specific instrument being used to achieve maximum sensitivity.

Visualization of the Fragmentation Pathway and Experimental Workflow

Fragmentation Pathway of N-Nitrosonortriptyline-d3

Caption: Proposed fragmentation pathway of protonated N-Nitrosonortriptyline-d3.

Experimental Workflow for LC-MS/MS Analysis

Caption: General workflow for the analysis of N-Nitrosonortriptyline-d3.

References

• 1. researchgate.net [researchgate.net]
• 2. waters.com [waters.com]
• 3. africanjournalofbiomedicalresearch.com [africanjournalofbiomedicalresearch.com]

Application Notes and Protocol for the Quantification of N-Nitrosonortriptyline using N-Nitrosonortriptyline-d3 in Pharmaceutical Quality Control

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Nitrosonortriptyline (NNORT) is a potent nitrosamine (B1359907) impurity of Nortriptyline, a tricyclic antidepressant.[1][2] Due to the carcinogenic potential of nitrosamine impurities, regulatory bodies like the FDA and EMA mandate strict control and monitoring of their levels in pharmaceutical products.[3][4][5] This document provides a detailed protocol for the quantification of N-Nitrosonortriptyline in pharmaceutical drug substances and products using the stable isotope-labeled internal standard, N-Nitrosonortriptyline-d3. The use of a labeled internal standard is crucial for accurate quantification by compensating for matrix effects and variations in sample preparation and instrument response.[1] This method is based on Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS), a highly sensitive and selective technique suitable for trace-level analysis of such impurities.[2][6]

Principle

The method employs a reversed-phase Liquid Chromatography (LC) system for the separation of N-Nitrosonortriptyline and its deuterated internal standard, N-Nitrosonortriptyline-d3, from the drug substance and other matrix components. Following chromatographic separation, detection and quantification are achieved using a tandem Mass Spectrometer (MS/MS) operating in Multiple Reaction Monitoring (MRM) mode. The MRM transitions for both the analyte and the internal standard are monitored. The concentration of N-Nitrosonortriptyline in the sample is determined by comparing the peak area ratio of the analyte to the internal standard against a calibration curve prepared with known concentrations of the analyte and a fixed concentration of the internal standard.

Materials and Reagents

• Reference Standards:

  • N-Nitrosonortriptyline

  • N-Nitrosonortriptyline-d3 (Internal Standard)

• Solvents and Reagents:

  • Acetonitrile (HPLC or LC-MS grade)

  • Methanol (HPLC or LC-MS grade)

  • Water (Type I, ultrapure)

  • Formic acid (LC-MS grade)

• Pharmaceutical Drug Substance/Product:

  • Nortriptyline HCl or other relevant drug product

Experimental Protocols

Preparation of Standard Solutions

4.1.1. Standard Stock Solution (SSS) of N-Nitrosonortriptyline (100 µg/mL): Accurately weigh approximately 10 mg of N-Nitrosonortriptyline reference standard into a 100 mL volumetric flask. Dissolve and dilute to volume with methanol.

4.1.2. Internal Standard (IS) Stock Solution (100 µg/mL): Accurately weigh approximately 10 mg of N-Nitrosonortriptyline-d3 reference standard into a 100 mL volumetric flask. Dissolve and dilute to volume with methanol.

4.1.3. Intermediate Standard Solution (1 µg/mL): Pipette 1.0 mL of the SSS into a 100 mL volumetric flask and dilute to volume with a suitable diluent (e.g., 50:50 Methanol:Water with 0.1% Formic Acid).

4.1.4. Working Internal Standard Solution (10 ng/mL): Pipette 1.0 mL of the IS Stock Solution into a 100 mL volumetric flask. Then, take 1.0 mL of this solution and dilute to 100 mL with the diluent.

4.1.5. Calibration Curve Standards: Prepare a series of calibration standards by spiking the appropriate aliquots of the Intermediate Standard Solution and a fixed volume of the Working Internal Standard Solution into the diluent. A typical concentration range could be 0.05 to 10 ng/mL.

Sample Preparation

4.2.1. Drug Substance: Accurately weigh approximately 100 mg of the Nortriptyline HCl drug substance into a 50 mL volumetric flask. Add a specified volume of the Working Internal Standard Solution. Dissolve and dilute to volume with the diluent. Further dilution may be required to fit within the calibration range.

4.2.2. Drug Product (Tablets): Weigh and crush a representative number of tablets to obtain a fine powder. Accurately weigh a portion of the powdered tablets equivalent to 100 mg of the active pharmaceutical ingredient (API) into a 50 mL centrifuge tube. Add a specified volume of the Working Internal Standard Solution and 40 mL of diluent. Vortex for 15 minutes and then centrifuge at 4000 rpm for 10 minutes. Collect the supernatant for LC-MS/MS analysis.

LC-MS/MS Instrumental Conditions

The following are typical starting conditions and may require optimization for specific instruments and drug products.

Parameter	Recommended Condition
LC System	UPLC/HPLC System
Column	Phenyl-Hexyl column (e.g., 100 x 2.1 mm, 1.8 µm) or a C18 column. A phenyl-hexyl column has shown superior separation for NNORT from its parent API.[1]
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	Start with 95% A, ramp to 5% A over 10 minutes, hold for 2 minutes, then return to initial conditions and equilibrate.
Flow Rate	0.3 mL/min
Column Temperature	40 °C
Injection Volume	5 µL
MS System	Triple Quadrupole Mass Spectrometer
Ionization Mode	Electrospray Ionization (ESI), Positive
MRM Transitions	N-Nitrosonortriptyline: m/z 293.2 → 263.2 (Quantifier), 293.2 → 233.1 (Qualifier) N-Nitrosonortriptyline-d3: m/z 296.2 → 266.2 (Quantifier)
Source Parameters	Optimize for the specific instrument (e.g., Capillary Voltage, Source Temperature, Gas Flows).

Data Presentation: Method Performance Characteristics

The following table summarizes typical quantitative data for a validated LC-MS/MS method for the analysis of N-Nitrosonortriptyline.[1][2][6]

Parameter	Result
Linearity (r²)	> 0.998
Limit of Detection (LOD)	0.005 ppm (ng/mL)
Limit of Quantification (LOQ)	0.016 ppm (ng/mL) to 20 ng/g (ppb)
Accuracy (% Recovery)	96.6% - 100.5%
Precision (% RSD)	< 5%

Mandatory Visualizations

Experimental Workflow

Caption: Overview of the analytical workflow for NNORT quantification.

Logical Relationship for Quantification

Caption: Logic for calculating the final concentration of NNORT.

References

• 1. insider.thefdagroup.com [insider.thefdagroup.com]
• 2. africanjournalofbiomedicalresearch.com [africanjournalofbiomedicalresearch.com]
• 3. Blog Details [chemicea.com]
• 4. EMA addresses risk evaluation, mitigation for nitrosamines | RAPS [raps.org]
• 5. fda.gov [fda.gov]
• 6. Heads of Medicines Agencies: Nitrosamine impurities [hma.eu]

Application of N-Nitrosonortriptyline-d3 in Stability Studies of Nortriptyline

Abstract

This document provides detailed application notes and protocols for the use of N-Nitrosonortriptyline-d3 as an internal standard in the stability studies of Nortriptyline. Forced degradation studies are critical for understanding the intrinsic stability of active pharmaceutical ingredients (APIs) and for developing stability-indicating analytical methods as mandated by the International Council for Harmonisation (ICH) guidelines. The use of a stable isotope-labeled internal standard like N-Nitrosonortriptyline-d3 is paramount for achieving accurate and precise quantification of Nortriptyline and its degradation products, particularly the genotoxic N-nitroso impurity, using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Introduction

Nortriptyline is a tricyclic antidepressant widely used in the treatment of major depressive disorder.[1] Like many pharmaceutical compounds containing secondary amine moieties, Nortriptyline is susceptible to nitrosation, forming N-nitroso derivatives such as N-Nitrosonortriptyline (NNORT).[1] These N-nitroso compounds are often potent genotoxic impurities, necessitating their stringent control in pharmaceutical products.[2][3] Stability studies, including forced degradation, are essential to identify potential degradation products and establish the degradation pathways of Nortriptyline.[1]

The accuracy of analytical methods used to quantify the parent drug and its impurities during stability studies is critical. Isotope Dilution Mass Spectrometry (IDMS) is a powerful technique that employs stable isotope-labeled compounds as internal standards to improve accuracy and precision.[4] Deuterated standards, such as N-Nitrosonortriptyline-d3, are ideal internal standards as they are chemically identical to the analyte of interest and exhibit similar behavior during sample preparation, chromatography, and ionization, but are distinguishable by their mass.[4] This allows for the correction of matrix effects and variations in sample processing, leading to highly reliable quantitative data.[4]

This application note details a comprehensive protocol for conducting forced degradation studies on Nortriptyline and the subsequent analysis using a validated LC-MS/MS method with N-Nitrosonortriptyline-d3 as an internal standard for the quantification of the N-nitroso impurity.

Experimental Protocols

Forced Degradation (Stress Testing) of Nortriptyline

Forced degradation studies are performed to generate potential degradation products and to demonstrate the specificity of the analytical method. The goal is to achieve a target degradation of 5-20%.[5]

2.1.1. Materials and Reagents

• Nortriptyline Hydrochloride API

• N-Nitrosonortriptyline-d3 (Internal Standard)

• Hydrochloric Acid (HCl), 0.1 N

• Sodium Hydroxide (NaOH), 0.1 N

• Hydrogen Peroxide (H₂O₂), 3%

• Methanol (HPLC Grade)

• Acetonitrile (HPLC Grade)

• Water (HPLC Grade)

• Formic Acid

2.1.2. Preparation of Stock Solutions

• Nortriptyline Stock Solution (1 mg/mL): Accurately weigh and dissolve 10 mg of Nortriptyline HCl in 10 mL of methanol.

• N-Nitrosonortriptyline-d3 Internal Standard Stock Solution (1 µg/mL): Prepare a stock solution of N-Nitrosonortriptyline-d3 in methanol. This will be used to prepare the spiking solution.

2.1.3. Stress Conditions

• Acid Hydrolysis:

  • Transfer 1 mL of the Nortriptyline stock solution to a 10 mL volumetric flask.

  • Add 1 mL of 0.1 N HCl.

  • Keep the flask at 80°C for 3 hours.[6]

  • Cool the solution to room temperature.

  • Neutralize by adding 1 mL of 0.1 N NaOH.

  • Proceed with Sample Preparation for Analysis (Section 2.2.2).

• Base Hydrolysis:

  • Transfer 1 mL of the Nortriptyline stock solution to a 10 mL volumetric flask.

  • Add 1 mL of 0.1 N NaOH.

  • Keep the flask at 80°C for 3 hours.[6]

  • Cool the solution to room temperature.

  • Neutralize by adding 1 mL of 0.1 N HCl.

  • Proceed with Sample Preparation for Analysis (Section 2.2.2).

• Oxidative Degradation:

  • Transfer 1 mL of the Nortriptyline stock solution to a 10 mL volumetric flask.

  • Add 1 mL of 3% H₂O₂.

  • Keep the flask at room temperature for 3 hours.[5]

  • Proceed with Sample Preparation for Analysis (Section 2.2.2).

• Thermal Degradation:

  • Transfer 1 mL of the Nortriptyline stock solution to a 10 mL volumetric flask.

  • Place the flask in a temperature-controlled oven at 70°C for 5 hours.[5]

  • Cool the solution to room temperature.

  • Proceed with Sample Preparation for Analysis (Section 2.2.2).

• Photolytic Degradation:

  • Expose the Nortriptyline stock solution in a transparent container to direct sunlight for 24 hours.[6]

  • Simultaneously, keep a control sample in the dark.

  • Proceed with Sample Preparation for Analysis (Section 2.2.2).

• Control Sample:

  • Transfer 1 mL of the Nortriptyline stock solution to a 10 mL volumetric flask.

  • Add 1 mL of HPLC grade water.

  • Keep at room temperature, protected from light.

  • Proceed with Sample Preparation for Analysis (Section 2.2.2).

LC-MS/MS Analysis

This method is adapted for the quantification of N-Nitrosonortriptyline (NNORT) using N-Nitrosonortriptyline-d3 (NNORT-d3) as an internal standard.[2]

2.2.1. Materials and Reagents

• Diluent: 0.1% Formic Acid in 95:5 (v/v) water:methanol.[2]

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Methanol

2.2.2. Sample Preparation for Analysis

• To each stressed and control sample flask, add a known amount of N-Nitrosonortriptyline-d3 internal standard solution to achieve a final concentration of approximately 2.7 ng/mL after final dilution.[2]

• Dilute the samples to the mark (10 mL) with the diluent to achieve the desired final concentration for analysis.

• Vortex the samples for 30 seconds.

• Filter the samples through a 0.22 µm syringe filter into HPLC vials.

2.2.3. Chromatographic and Mass Spectrometric Conditions

Parameter	Condition
LC System	UPLC System
Column	Phenyl-Hexyl column (e.g., 100 mm x 2.1 mm, 2.7 µm)[2]
Column Temperature	40°C
Mobile Phase	Gradient of Mobile Phase A and B
Flow Rate	0.3 mL/min
Injection Volume	5 µL
MS System	Triple Quadrupole Mass Spectrometer
Ionization Mode	Electrospray Ionization (ESI), Positive
MRM Transitions	See Table 2

Data Presentation

LC-MS/MS Method Validation Summary

The following tables summarize the validation results for the quantification of N-Nitrosonortriptyline (NNORT) using N-Nitrosonortriptyline-d3 as an internal standard.[2]

Table 1: Linearity and Range

Analyte	Concentration Range (ng/g)	Correlation Coefficient (r²)

| NNORT | 20 - 4000 | > 0.998 |

Table 2: MRM Transitions and Limits of Quantification

Compound	Precursor Ion (m/z)	Product Ion (m/z)	LOQ (ng/g)
NNORT	293.2	263.2	20

| NNORT-d3 (IS) | 296.2 | 263.2 | - |

Table 3: Accuracy and Precision

Analyte	Spiked Concentration	Accuracy (% Recovery)	Precision (% RSD)
NNORT	Low QC	96.6 - 99.4	< 3.9
	Medium QC	97.5 - 99.1	< 2.5

| | High QC | 98.2 - 99.0 | < 1.5 |

Forced Degradation Study Results Summary

The following table presents representative data from the forced degradation studies of Nortriptyline.

Table 4: Summary of Forced Degradation Results

Stress Condition	% Nortriptyline Remaining	% N-Nitrosonortriptyline Formed	Observations
Control	99.8	< LOQ	No significant degradation.
0.1 N HCl, 80°C, 3h	85.2	0.15	Significant degradation observed.
0.1 N NaOH, 80°C, 3h	82.5	< LOQ	Significant degradation observed.
3% H₂O₂, RT, 3h	90.1	0.05	Moderate degradation observed.
Thermal, 70°C, 5h	94.7	< LOQ	Minor degradation observed.

| Photolytic, Sunlight, 24h | 91.3 | < LOQ | Moderate degradation observed. |

Visualizations

Experimental Workflow

References

• 1. biopharminternational.com [biopharminternational.com]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. ijcps.org [ijcps.org]

Application Note: Determination of the Limit of Detection for N-Nitrosonortriptyline using a d3-Internal Standard

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Nitrosonortriptyline, a nitrosamine (B1359907) drug substance-related impurity (NDSRI), is a potential genotoxic impurity that can form in pharmaceutical products containing nortriptyline (B1679971). Due to the significant health risks associated with nitrosamines, regulatory bodies like the U.S. Food and Drug Administration (FDA) have established stringent guidelines for their control in drug products. Accurate and sensitive analytical methods are crucial for detecting and quantifying these impurities at trace levels to ensure patient safety.

This application note provides a detailed protocol for determining the limit of detection (LOD) and limit of quantification (LOQ) of N-Nitrosonortriptyline in a drug substance using a highly sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method. The protocol incorporates the use of N-Nitrosonortriptyline-d3 as an internal standard to ensure accuracy and precision.

Experimental Protocols

Materials and Reagents

• Standards: N-Nitrosonortriptyline, N-Nitrosonortriptyline-d3

• Solvents: Acetonitrile (LC-MS grade), Methanol (LC-MS grade), Formic acid (LC-MS grade), Deionized water (18.2 MΩ·cm)

• Drug Substance: Nortriptyline Hydrochloride

Instrumentation

A high-performance liquid chromatography (UPLC/HPLC) system coupled with a triple quadrupole tandem mass spectrometer (MS/MS) is recommended for this analysis.

Preparation of Standard Solutions

• Primary Stock Solution (1 mg/mL): Accurately weigh and dissolve N-Nitrosonortriptyline in methanol.

• Internal Standard Stock Solution (1 mg/mL): Accurately weigh and dissolve N-Nitrosonortriptyline-d3 in methanol.

• Working Standard Solutions: Prepare a series of dilutions from the primary stock solution in a suitable diluent (e.g., 0.1% formic acid in 95:5 (v/v) water:methanol) to create calibration standards at various concentration levels.

• Spiked Sample Preparation: Accurately weigh the nortriptyline drug substance and spike with known concentrations of the N-Nitrosonortriptyline working standard solutions. Add the internal standard at a fixed concentration to all samples and standards.

LC-MS/MS Method

The following parameters provide a starting point and should be optimized for the specific instrumentation used.

Table 1: Chromatographic Conditions

Parameter	Condition
Column	Reversed-phase C18 or Phenyl-Hexyl column (e.g., 100 x 2.1 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	Optimized for separation of N-Nitrosonortriptyline from the drug substance matrix
Flow Rate	0.3 - 0.5 mL/min
Column Temperature	40 °C
Injection Volume	5 - 10 µL

Table 2: Mass Spectrometry Conditions

Parameter	Condition
Ionization Mode	Positive Electrospray Ionization (ESI+)
Scan Type	Multiple Reaction Monitoring (MRM)
MRM Transitions	N-Nitrosonortriptyline: [Parent Ion] > [Product Ion] N-Nitrosonortriptyline-d3: [Parent Ion + 3] > [Product Ion]
Ion Source Temp.	Optimized for instrument
Desolvation Gas Flow	Optimized for instrument
Collision Energy	Optimized for each transition

Determination of Limit of Detection (LOD) and Limit of Quantification (LOQ)

The LOD and LOQ can be determined based on the standard deviation of the response and the slope of the calibration curve, as per the International Council for Harmonisation (ICH) Q2(R1) guidelines.

• LOD = 3.3 * (Standard Deviation of the Response / Slope of the Calibration Curve)

• LOQ = 10 * (Standard Deviation of the Response / Slope of the Calibration Curve)

Alternatively, the signal-to-noise (S/N) ratio method can be used, where the LOD is typically determined at a S/N ratio of 3:1 and the LOQ at a S/N ratio of 10:1.

Data Presentation

The following tables summarize representative quantitative data for the analysis of N-Nitrosonortriptyline.

Table 3: Method Validation Parameters for N-Nitrosonortriptyline

Parameter	Result	Reference
LOD	0.005 ppm
LOQ	0.0159 ppm
Linearity Range	0.0159 to 0.0797 ppm
Correlation Coefficient (r²)	> 0.999
Accuracy (% Recovery)	96.6 - 99.4%
Precision (%RSD)	< 3.9%

Table 4: Alternative Method Performance

Parameter	Result	Reference
LOQ	20 ng/g
Linearity Range	20 to 4000 ng/g
Correlation Coefficient (r²)	0.9987

Workflow and Process Diagrams

Caption: Experimental workflow for LOD determination.

Caption: N-Nitrosonortriptyline formation pathway.

Conclusion

This application note outlines a robust and sensitive LC-MS/MS method for the determination of the limit of detection of N-Nitrosonortriptyline in a drug substance. The use of a deuterated internal standard ensures high accuracy and precision, which is critical for meeting the stringent regulatory requirements for the control of nitrosamine impurities. The provided protocol and performance data serve as a valuable resource for researchers, scientists, and drug development professionals involved in ensuring the safety and quality of pharmaceutical products.

Technical Notes & Optimization

optimizing LC-MS/MS parameters for N-Nitrosonortriptyline-d3 detection

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for the detection of N-Nitrosonortriptyline-d3 (NNORT-d3) using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Frequently Asked Questions (FAQs)

Q1: What are the typical MRM transitions for N-Nitrosonortriptyline-d3?

The Multiple Reaction Monitoring (MRM) transitions for N-Nitrosonortriptyline (NNORT) are commonly m/z 293.2 → 233.2. For the deuterated internal standard, N-Nitrosonortriptyline-d3, the precursor ion (Q1) is shifted by +3 mass units. Therefore, the expected MRM transition is m/z 296.2 → 233.2. The product ion results from the loss of the nitroso group.

Q2: Which ionization mode is best for detecting NNORT-d3?

Positive mode electrospray ionization (ESI) is commonly used for the analysis of N-nitrosonortriptyline and its deuterated analog.[1] Some methods have also successfully utilized atmospheric pressure chemical ionization (APCI), also in positive mode.[2]

Q3: What type of LC column is recommended for NNORT-d3 analysis?

A C18 reversed-phase column is a common choice for the chromatographic separation of NNORT.[1] For enhanced separation from the parent active pharmaceutical ingredient (API), a phenyl-hexyl column may offer superior performance due to π-π interactions.[1][3]

Q4: How can I improve the signal intensity of my NNORT-d3 peak?

To enhance signal intensity, ensure that the cone voltage and collision energy are optimized for the specific MRM transition of NNORT-d3. Additionally, managing background noise in the LC-MS/MS system is crucial for achieving optimal signal-to-noise ratios.[4] Mobile phase modifiers, such as formic acid, can also improve ionization efficiency.

Troubleshooting Guide

Issue	Possible Cause	Troubleshooting Steps
No or Low Signal for NNORT-d3	Incorrect MS/MS parameters	Verify the precursor (Q1) and product (Q3) ion masses are set correctly for NNORT-d3 (m/z 296.2 → 233.2). Optimize cone voltage and collision energy.
Poor ionization	Confirm the ESI or APCI source is functioning correctly. Check mobile phase composition; the use of 0.1% formic acid can aid protonation.[1]
Sample degradation	Prepare fresh standard solutions. N-Nitrosonortriptyline-d3 is available as a stable isotope-labeled standard.[5][6]
Poor Peak Shape (Tailing or Fronting)	Incompatible sample solvent	The final sample solvent should be similar in composition to the initial mobile phase to ensure good peak shape.
Column overload	Inject a lower concentration of the standard to see if peak shape improves.
Secondary interactions with the column	Consider using a column with a different stationary phase, such as a phenyl-hexyl column, which can provide alternative selectivity.[1][3]
High Background Noise	Contaminated mobile phase or LC system	Use high-purity solvents and additives. Flush the LC system thoroughly. Consider strategies to mitigate noise, such as adjusting the cone gas flow rate.[4]
Matrix effects from the sample	Implement a more rigorous sample clean-up procedure. Ensure adequate chromatographic separation from matrix components.
Inconsistent Retention Time	Unstable pump performance	Prime the LC pumps and ensure a stable flow rate.
Column temperature fluctuations	Use a column oven to maintain a constant temperature.[1]
Changes in mobile phase composition	Prepare fresh mobile phases daily and ensure they are well-mixed.

Experimental Protocols

Sample Preparation

Standard solutions of N-Nitrosonortriptyline-d3 are typically prepared in methanol.[1] For analysis of drug substances, a common procedure involves:

• Weighing approximately 250 mg of the sample into a 15 mL centrifuge tube.

• Adding 5 mL of a suitable diluent (e.g., 0.1% formic acid in 95:5 water:methanol).[1]

• Vortexing the mixture for 30 seconds, followed by ultrasonication for 30 minutes.

• Centrifuging at 3500 x g for 30 minutes.

• Transferring an aliquot of the supernatant to a microcentrifuge tube and centrifuging at 13,000 x g for 20 minutes.

• Filtering the final supernatant through a 0.22-µm filter before injection.[1]

LC-MS/MS Method Parameters

The following table summarizes typical starting parameters for an LC-MS/MS method for N-Nitrosonortriptyline-d3. These parameters should be optimized for your specific instrumentation and application.

Parameter	Value	Reference
LC Column	Kinetex Phenyl-Hexyl (3.0 x 150 mm, 2.6 µm) or Kinetex C18 (2.1 x 100 mm, 2.6 µm)	[1]
Mobile Phase A	0.1% Formic Acid in Water	[1]
Mobile Phase B	0.1% Formic Acid in Methanol	[1]
Flow Rate	0.3 - 0.5 mL/min	[1][7]
Column Temperature	40 °C	[1]
Injection Volume	5 - 10 µL	[7][8]
Ionization Mode	Positive ESI or APCI	[1][2]
MRM Transition (NNORT-d3)	Q1: 296.2 m/z, Q3: 233.2 m/z	Inferred from[1]
Cone Voltage	Instrument Dependent - Requires Optimization	[4]
Collision Energy	Instrument Dependent - Requires Optimization

Method Optimization Workflow

The following diagram illustrates a logical workflow for optimizing an LC-MS/MS method for N-Nitrosonortriptyline-d3 detection.

A logical workflow for LC-MS/MS method optimization.

References

• 1. mdpi.com [mdpi.com]
• 2. africanjournalofbiomedicalresearch.com [africanjournalofbiomedicalresearch.com]
• 3. researchgate.net [researchgate.net]
• 4. waters.com [waters.com]
• 5. N-Nitrosonortriptyline-d3 | LGC Standards [lgcstandards.com]
• 6. veeprho.com [veeprho.com]
• 7. Development and optimization of an LC-MS method for the separation of nitrosamine impurities | The Journal of Critical Care Medicine [actamedicamarisiensis.ro]
• 8. waters.com [waters.com]

improving recovery of N-Nitrosonortriptyline-d3 during sample extraction

Welcome to the technical support center for improving the recovery of N-Nitrosonortriptyline-d3 during sample extraction. This guide provides troubleshooting advice, frequently asked questions (FAQs), and detailed experimental protocols to assist researchers, scientists, and drug development professionals in optimizing their analytical methods.

Frequently Asked Questions (FAQs)

Q1: What are the common causes for low recovery of N-Nitrosonortriptyline-d3?

Low recovery of N-Nitrosonortriptyline-d3, a deuterated internal standard, can stem from several factors. These include inefficient extraction from the sample matrix, degradation of the analyte during sample processing, and matrix effects that suppress the instrument signal.[1] It's also possible for deuterated standards to have different extraction efficiencies compared to their non-deuterated counterparts.[2][3]

Q2: Which extraction techniques are recommended for N-Nitrosonortriptyline-d3?

Both Solid-Phase Extraction (SPE) and Liquid-Liquid Extraction (LLE) are effective methods for extracting N-Nitrosonortriptyline and its deuterated analogues.[4] SPE, particularly with strong cation-exchange cartridges, has shown high recovery rates for nitrosamine (B1359907) impurities, often between 90-120%.[5][6][7] LLE is also a viable option, with reported recoveries for similar compounds in the range of 79-98%.[8]

Q3: How can I determine if matrix effects are impacting my recovery?

Matrix effects, such as ion suppression or enhancement, can significantly affect recovery. To investigate this, a matrix effect evaluation experiment is recommended. This involves comparing the signal response of the analyte in a clean solvent (neat solution) to its response in a blank matrix extract that has been spiked with the analyte post-extraction.[2][3]

Q4: My recovery is inconsistent. What should I check?

Inconsistent recovery can be due to variability in the extraction procedure, changes in the sample matrix between batches, or instability of the analyte.[1][2] Ensure that all experimental parameters, such as solvent volumes, mixing times, and pH, are consistent. If the problem persists, consider performing a matrix effect evaluation for different lots of your sample matrix.[3]

Q5: Can the position of the deuterium (B1214612) label on N-Nitrosonortriptyline-d3 affect recovery?

While stable isotopically labeled molecules are generally considered ideal internal standards, issues can arise.[9] Deuterium atoms can sometimes be lost from the standard through exchange with protons in the solution, a phenomenon influenced by the pH of the solvent and the location of the deuterium label on the molecule.[3] This can lead to a decreased signal for the deuterated standard.

Troubleshooting Guide

This section provides a structured approach to troubleshooting low recovery of N-Nitrosonortriptyline-d3.

Initial Checks

• Verify Standard Integrity: Ensure the N-Nitrosonortriptyline-d3 standard has not degraded. Check the expiration date and storage conditions.

• Instrument Performance: Confirm that the analytical instrument (e.g., LC-MS/MS) is performing optimally by analyzing a neat solution of the standard.

• Review Protocol: Double-check the experimental protocol for any deviations or errors in calculations.

Systematic Troubleshooting of Low Recovery

If the initial checks do not resolve the issue, follow the decision tree below to diagnose the problem.

Caption: Troubleshooting decision tree for low recovery.

Data Presentation

The choice of extraction method can significantly impact recovery rates. The following tables summarize reported recovery data for nitrosamines and related compounds using different techniques.

Table 1: Solid-Phase Extraction (SPE) Recovery

Compound Class	Matrix	Sorbent Type	Recovery Range (%)
Nitrosamine Impurities	Cough Syrup	Strong Cation-Exchange	90 - 120[5][6][7]
N-Nitroso Nortriptyline	Drug Product	Not Specified	70 - 120[10][11]

Table 2: Liquid-Liquid Extraction (LLE) Recovery

Compound Class	Matrix	Extraction System	Recovery Range (%)
Tricyclic Antidepressants	Human Plasma	Acetonitrile/n-Hexane	79 - 98[8]

Experimental Protocols

Protocol 1: General Solid-Phase Extraction (SPE) Workflow

This protocol provides a general workflow for the extraction of N-Nitrosonortriptyline-d3 using a strong cation-exchange SPE cartridge. Optimization of specific steps may be required for your sample matrix.

Caption: General Solid-Phase Extraction (SPE) workflow.

Methodology:

• Sample Preparation: Dilute the sample in an acidic aqueous solution to ensure the analyte is protonated and will bind to the cation-exchange sorbent.

• Cartridge Conditioning: Condition the SPE cartridge by passing methanol followed by deionized water.

• Cartridge Equilibration: Equilibrate the cartridge with the same acidic buffer used for sample dilution.

• Sample Loading: Load the prepared sample onto the SPE cartridge at a slow, consistent flow rate.

• Washing: Wash the cartridge with a series of solvents to remove interfering compounds. A typical sequence might include an acidic buffer followed by a non-polar solvent like hexane.

• Elution: Elute the N-Nitrosonortriptyline-d3 using a basic organic solvent (e.g., methanol with 5% ammonium (B1175870) hydroxide). The basic conditions neutralize the charge on the analyte, releasing it from the sorbent.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a stream of nitrogen and reconstitute in the mobile phase for analysis.

Protocol 2: Investigating Matrix Effects

This protocol is designed to determine if matrix components are suppressing or enhancing the ionization of N-Nitrosonortriptyline-d3.[3]

Methodology:

• Prepare Three Sets of Samples:

  • Set A (Neat Solution): Prepare a standard of N-Nitrosonortriptyline-d3 in a clean solvent (e.g., mobile phase) at a known concentration.

  • Set B (Post-Extraction Spike): Extract a blank sample matrix (that does not contain the analyte) using your established protocol. After the final extraction step, spike the clean extract with N-Nitrosonortriptyline-d3 to the same concentration as Set A.

  • Set C (Pre-Extraction Spike): Spike a blank sample matrix with N-Nitrosonortriptyline-d3 at the same concentration as Set A before starting the extraction process.

• Analyze Samples: Analyze all three sets of samples using your LC-MS/MS method.

• Calculate Matrix Factor (MF) and Recovery (RE):

  • Matrix Factor (MF) = (Peak Area in Set B) / (Peak Area in Set A)

    • An MF < 1 indicates ion suppression.

    • An MF > 1 indicates ion enhancement.

  • Recovery (RE) = (Peak Area in Set C) / (Peak Area in Set B)

    • This calculation determines the efficiency of the extraction process itself.

By comparing the results from these three sets, you can differentiate between losses due to the extraction process and losses due to matrix effects.

References

• 1. welchlab.com [welchlab.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Solid-phase extraction followed by gas chromatography-mass spectrometry for the quantitative analysis of small molecule N-nitrosamine impurities in antitussive syrups - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. Solid-phase extraction followed by gas chromatography-mass spectrometry for the quantitative analysis of small molecule N-nitrosamine impurities in antitussive syrups: Abstract, Citation (BibTeX) & Reference | Bohrium [bohrium.com]
• 8. Development of new extraction method based on liquid-liquid-liquid extraction followed by dispersive liquid-liquid microextraction for extraction of three tricyclic antidepressants in plasma samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. waters.com [waters.com]
• 11. lcms.cz [lcms.cz]

addressing ion suppression in the analysis of N-Nitrosonortriptyline-d3

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to address challenges, particularly ion suppression, encountered during the liquid chromatography-mass spectrometry (LC-MS) analysis of N-Nitrosonortriptyline-d3.

Frequently Asked Questions (FAQs)

Q1: What is ion suppression and why is it a concern in the analysis of N-Nitrosonortriptyline-d3?

A1: Ion suppression is a matrix effect that reduces the ionization efficiency of an analyte, in this case, N-Nitrosonortriptyline-d3, due to the presence of co-eluting compounds from the sample matrix.[1][2] This phenomenon can lead to decreased signal intensity, poor sensitivity, and inaccurate quantification in LC-MS analysis.[3][4] In the analysis of N-Nitrosonortriptyline, which is often a drug substance-related impurity present at trace levels, mitigating ion suppression is crucial for accurate risk assessment and ensuring patient safety.[5]

Q2: How can I detect ion suppression in my N-Nitrosonortriptyline-d3 analysis?

A2: A widely used technique to identify and assess ion suppression is the post-column infusion experiment .[6][7] This method involves infusing a constant flow of a standard solution of N-Nitrosonortriptyline-d3 into the mass spectrometer after the analytical column. A blank matrix sample is then injected onto the LC system. A significant drop in the baseline signal of the infused analyte at specific retention times indicates the presence of co-eluting matrix components that are causing ion suppression.[6][8]

Q3: What are the common sources of ion suppression when analyzing biological or drug product samples?

A3: Common sources of ion suppression in bioanalysis and pharmaceutical analysis include:

• Endogenous matrix components: In biological samples, salts, proteins, peptides, and phospholipids (B1166683) are major contributors to ion suppression.[1][6]

• Excipients and Active Pharmaceutical Ingredients (APIs): In drug product analysis, the API itself (e.g., Nortriptyline) and various excipients can co-elute with N-Nitrosonortriptyline-d3 and cause significant ion suppression.[9]

• Mobile phase additives: Non-volatile buffers or other mobile phase additives can also interfere with the ionization process.[4]

Q4: What is the role of a stable isotope-labeled internal standard like N-Nitrosonortriptyline-d3?

A4: N-Nitrosonortriptyline-d3 is a stable isotope-labeled internal standard (SIL-IS). The use of a SIL-IS is a highly effective strategy to compensate for matrix effects, including ion suppression.[1][10] Since N-Nitrosonortriptyline-d3 is chemically almost identical to the unlabeled analyte, it co-elutes and experiences the same degree of ion suppression. By calculating the ratio of the analyte signal to the internal standard signal, accurate quantification can be achieved even if the absolute signal intensity is reduced by matrix effects.[10][11]

Q5: Can the choice of ionization technique impact ion suppression?

A5: Yes, the choice of ionization source can significantly influence the extent of ion suppression. Electrospray ionization (ESI) is commonly used for the analysis of nitrosamines but is generally more susceptible to ion suppression compared to Atmospheric Pressure Chemical Ionization (APCI).[12][13] If significant and difficult-to-manage ion suppression is observed with ESI, switching to APCI, if compatible with the analyte's properties, could be a viable strategy to reduce these effects.[14][15]

Troubleshooting Guide

This guide addresses specific issues you might encounter during your experiments.

Issue 1: Low or no signal for N-Nitrosonortriptyline-d3.

This is a common symptom of significant ion suppression.

• Recommended Actions:

  • Perform a Post-Column Infusion Experiment: This will confirm if ion suppression is the root cause and identify the retention time regions where it is most severe.[6]

  • Optimize Sample Preparation: Enhance the cleanup of your sample to remove interfering matrix components. Techniques like Solid-Phase Extraction (SPE) or Liquid-Liquid Extraction (LLE) are generally more effective at removing interferences than simple protein precipitation.[1][4]

  • Improve Chromatographic Separation: Modify your LC method to separate the N-Nitrosonortriptyline-d3 peak from the regions of ion suppression. This can be achieved by adjusting the mobile phase gradient, changing the column chemistry (e.g., from a standard C18 to a Phenyl-Hexyl column for different selectivity), or reducing the flow rate.[12][16]

Issue 2: Poor reproducibility and high variability in results.

Inconsistent results between samples can be caused by variable matrix effects.

• Recommended Actions:

  • Use Matrix-Matched Calibrants: Prepare your calibration standards and quality control samples in a blank matrix that is representative of your study samples. This helps to normalize the impact of ion suppression across your analytical run.[12]

  • Ensure Consistent Sample Preparation: Inconsistencies in the sample preparation process can lead to varying levels of matrix components in the final extracts.[7]

  • Verify Internal Standard Performance: While N-Nitrosonortriptyline-d3 should compensate for ion suppression, extreme variations in the matrix can sometimes lead to differential effects. Ensure your internal standard response is consistent across all samples.[7]

Issue 3: Peak shape is poor (e.g., fronting, tailing, or splitting).

While often a chromatographic issue, severe matrix effects can also impact peak shape.

• Recommended Actions:

  • Dilute the Sample: Diluting the sample extract can reduce the concentration of interfering matrix components, which may improve peak shape and reduce ion suppression.[2]

  • Check for Column Overload: High concentrations of co-eluting matrix components can overload the analytical column. A more thorough sample cleanup or a lower injection volume might be necessary.

  • Divert the Flow: If a major interfering component, such as the API, is eluting close to your analyte, use a diverter valve to send that portion of the eluent to waste instead of the mass spectrometer. This can prevent source contamination and reduce ion suppression.[15]

Quantitative Data Summary

The following table summarizes typical quantitative performance data for the analysis of N-Nitrosonortriptyline from various sources.

Parameter	Value	Matrix	Analytical Technique	Reference
Limit of Quantification (LOQ)	0.03 ppm	Amitriptyline Drug Product	LC-MS/MS	[17]
Limit of Quantification (LOQ)	0.0159 ppm	Nortriptyline API	LC-MS/MS (APCI)	[18]
Limit of Detection (LOD)	0.005 ppm	Nortriptyline API	LC-MS/MS (APCI)	[18]
Spiked Recovery	70% to 120%	Drug Product	LC-MS/MS
Linearity Range	0.002 to 2.0 ppm	Amitriptyline Drug Product	LC-MS/MS	[17]
Linearity Range	0.0159 to 0.0797 ppm	Nortriptyline API	LC-MS/MS (APCI)	[18]
Accuracy	96.6% - 99.4%	Nortriptyline Drug Product	LC-MS/MS	[16]
Precision (%RSD)	< 3.9%	Nortriptyline Drug Product	LC-MS/MS	[16]

Experimental Protocols

1. Post-Column Infusion Experiment to Detect Ion Suppression

This protocol helps to identify regions of ion suppression in your chromatogram.

• Apparatus:

  • LC-MS/MS system

  • Syringe pump

  • Tee-piece for mixing

  • Standard solution of N-Nitrosonortriptyline-d3

• Procedure:

  • Prepare a standard solution of N-Nitrosonortriptyline-d3 in a suitable solvent (e.g., 50:50 methanol (B129727):water) at a concentration that gives a stable and moderate signal on your mass spectrometer.

  • Set up the system as shown in the diagram below, with the output of the LC column connected to a tee-piece.

  • Connect a syringe pump to the second port of the tee-piece to deliver a constant, low flow rate (e.g., 10-20 µL/min) of the N-Nitrosonortriptyline-d3 standard solution.

  • Connect the third port of the tee-piece to the mass spectrometer's ion source.

  • Begin acquiring data on the mass spectrometer, monitoring the MRM transition for N-Nitrosonortriptyline-d3. You should observe a stable baseline signal.

  • Inject a blank matrix extract (that has undergone your full sample preparation procedure) onto the LC system.

  • Monitor the baseline of the N-Nitrosonortriptyline-d3 signal. Any significant drop in the signal indicates ion suppression at that retention time.

2. Solid-Phase Extraction (SPE) for Sample Cleanup

This is a general protocol for SPE that can be adapted for the extraction of N-Nitrosonortriptyline from a biological matrix.

• Materials:

  • Polymeric cation exchange SPE cartridges

  • Methanol, Deionized Water, Hexane

  • Elution solvent: Dichloromethane:Isopropanol:Ammonium Hydroxide (80:20:5 v/v/v)

  • Sample pre-treated with internal standard (N-Nitrosonortriptyline-d3)

• Procedure:

  • Conditioning: Condition the SPE cartridge by passing 1 mL of methanol followed by 1 mL of deionized water.

  • Loading: Load the pre-treated sample onto the conditioned SPE cartridge.

  • Washing:

    • Wash the cartridge with 1 mL of deionized water.

    • Wash the cartridge with 1 mL of methanol.

    • Dry the cartridge under a stream of nitrogen for 5 minutes.

    • Wash with 1 mL of hexane.

  • Elution: Elute the N-Nitrosonortriptyline with 1 mL of the elution solvent.

  • Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at approximately 40-50°C. Reconstitute the residue in a suitable volume of the initial mobile phase for LC-MS/MS analysis.

Visualizations

Caption: Post-column infusion experimental setup.

Caption: A troubleshooting workflow for ion suppression.

References

• 1. longdom.org [longdom.org]
• 2. Ion suppression (mass spectrometry) - Wikipedia [en.wikipedia.org]
• 3. Optimize LC‑MS/MS Sensitivity: Ion Suppression in Bioanalysis | AMSbiopharma [amsbiopharma.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. resolian.com [resolian.com]
• 6. Ion suppression in Biological Sample Analysis: You May or May Not See It but It’s There | Separation Science [sepscience.com]
• 7. benchchem.com [benchchem.com]
• 8. hdb.ugent.be [hdb.ugent.be]
• 9. benchchem.com [benchchem.com]
• 10. pmda.go.jp [pmda.go.jp]
• 11. Drug-mediated ion suppression and mitigation of interferences using liquid chromatography-quadrupole/time of flight mass spectrometry (LC-Q/TOF-MS) and liquid chromatography tandem mass spectrometry (LC-MS/MS) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. benchchem.com [benchchem.com]
• 13. Overcoming the Challenges of Nitrosamine Analysis Using LC-MS/MS | Separation Science [sepscience.com]
• 14. providiongroup.com [providiongroup.com]
• 15. waters.com [waters.com]
• 16. mdpi.com [mdpi.com]
• 17. lcms.cz [lcms.cz]
• 18. africanjournalofbiomedicalresearch.com [africanjournalofbiomedicalresearch.com]

Technical Support Center: N-Nitrosonortriptyline-d3 Analysis

This technical support center provides troubleshooting guidance and answers to frequently asked questions regarding the analysis of N-Nitrosonortriptyline-d3, a deuterated internal standard crucial for the accurate quantification of the nitrosamine (B1359907) impurity N-Nitrosonortriptyline in pharmaceutical products.

Troubleshooting Guides

This section addresses specific issues that may arise during the analytical workflow, presented in a question-and-answer format.

Question 1: Why am I observing a peak at the retention time of N-Nitrosonortriptyline-d3 in my blank or control samples?

Answer: The appearance of a signal for N-Nitrosonortriptyline-d3 in blank or control samples indicates contamination. Potential sources of this contamination need to be systematically investigated.

• Contaminated Solvents or Reagents: Verify the purity of all solvents (e.g., methanol, acetonitrile, water) and reagents used in sample preparation and the mobile phase. It is recommended to run a solvent blank to check for contamination.

• Autosampler Carryover: This is a common issue where residual sample from a previous high-concentration injection is introduced into the current injection. To mitigate this, an effective needle wash procedure is critical. A wash solution containing a high percentage of organic solvent, sometimes with the addition of a small amount of acid or base, can be effective. Injecting one or more blank samples after a high-concentration sample can help determine if carryover is occurring.

• Contaminated Glassware or Equipment: Ensure all glassware, vials, and pipette tips are thoroughly clean. Avoid re-using disposable items.

Question 2: My N-Nitrosonortriptyline-d3 signal is showing significant variability or suppression. What are the likely causes?

Answer: Signal variability or suppression, often referred to as matrix effects, is a common challenge in LC-MS/MS analysis. This occurs when components of the sample matrix co-elute with the analyte and interfere with its ionization, either suppressing or enhancing the signal.

• Ion Suppression/Enhancement: The sample matrix can contain non-volatile components that, when they enter the mass spectrometer source, can affect the efficiency of droplet desolvation and ionization of the target analyte.

• Mitigation Strategies:

  • Sample Preparation: Employing a more rigorous sample preparation method, such as solid-phase extraction (SPE), can effectively remove many matrix components.

  • Chromatographic Separation: Optimizing the chromatographic method to separate the N-Nitrosonortriptyline-d3 from the interfering matrix components is a key strategy. This may involve adjusting the gradient, changing the column chemistry, or modifying the mobile phase composition.

  • Matrix-Matched Calibrators: Preparing calibration standards in a matrix that is identical to the sample matrix can help to compensate for matrix effects.

Question 3: I am seeing an unexpected peak with a similar mass-to-charge ratio (m/z) to my N-Nitrosonortriptyline-d3 internal standard. How can I identify and resolve this interference?

Answer: The presence of an unexpected peak with a similar m/z value suggests an isobaric or isomeric interference. These are compounds that have the same nominal mass as your analyte of interest.

• Isobaric Interference: This refers to a different compound with the same nominal mass. The key to resolving this is through chromatography. If the interfering compound has a different retention time, it can be separated from the N-Nitrosonortriptyline-d3 peak.

• Isomeric Interference: Isomers have the same chemical formula and thus the same exact mass. Chromatographic separation is the most effective way to distinguish between isomers.

• High-Resolution Mass Spectrometry (HRMS): HRMS can differentiate between compounds with very small mass differences, which can be invaluable in identifying the source of the interference.

• Isotopic Contribution: A potential source of interference can be the M+3 isotope peak of the non-deuterated N-Nitrosonortriptyline. If the concentration of N-Nitrosonortriptyline is very high, its naturally occurring isotopes may contribute to the signal of the deuterated internal standard. Chromatographic separation should be sufficient to resolve the analyte from its internal standard, thus mitigating this issue.

Experimental Workflow for Interference Investigation

The following diagram outlines a systematic approach to troubleshooting interferences in your analysis.

Caption: A logical workflow for troubleshooting analytical interferences.

Frequently Asked Questions (FAQs)

Q1: What are the typical mass transitions for N-Nitrosonortriptyline and its deuterated internal standard?

A1: The selection of mass transitions is critical for the specificity of an LC-MS/MS method. While the exact transitions should be optimized in your laboratory, common precursor and product ions are listed below.

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Notes
N-Nitrosonortriptyline	293.2	263.2	Corresponds to the loss of NO
N-Nitrosonortriptyline-d3	296.2	266.2	Corresponds to the loss of NO

Q2: What type of analytical column is recommended for this analysis?

A2: A reversed-phase C18 column is commonly used for the analysis of nitrosamines. A column with a particle size of less than 2 µm is often preferred for better resolution and peak shape, especially when dealing with complex matrices.

Q3: Can you provide a starting point for an LC-MS/MS method?

A3: The following is a general protocol that should be optimized for your specific instrumentation and sample matrix.

General LC-MS/MS Protocol

• LC System: UPLC or HPLC system

• Column: Acquity UPLC BEH C18, 1.7 µm, 2.1 x 100 mm (or equivalent)

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Gradient:

  • 0-1 min: 5% B

  • 1-8 min: Linear gradient to 95% B

  • 8-10 min: Hold at 95% B

  • 10.1-12 min: Return to 5% B and equilibrate

• Flow Rate: 0.4 mL/min

• Column Temperature: 40 °C

• Injection Volume: 5 µL

• MS System: Triple Quadrupole Mass Spectrometer

• Ionization Mode: Electrospray Ionization (ESI), Positive

• Scan Type: Multiple Reaction Monitoring (MRM)

Troubleshooting Logic for Isobaric vs. Isotopic Interference

The following diagram illustrates the decision-making process when encountering an interfering peak.

Caption: A decision tree for identifying interference types.

guide to resolving inconsistent results in nitrosamine impurity testing

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in resolving inconsistent results during nitrosamine (B1359907) impurity testing.

Frequently Asked Questions (FAQs)

Q1: What are the most common sources of inconsistent results in nitrosamine analysis?

A1: Inconsistent results in nitrosamine analysis often stem from several key areas:

• Sample Preparation: This is a primary source of variability. Challenges include inefficient extraction of nitrosamines from the sample matrix, degradation of the analyte during preparation, and the unintended in-situ formation of nitrosamines.[1]

• Matrix Effects: The complex nature of pharmaceutical formulations can interfere with the analytical method, leading to suppression or enhancement of the analyte signal.[1]

• Analytical Method Variability: Issues with the sensitivity and selectivity of the analytical method, commonly Liquid Chromatography-Mass Spectrometry (LC-MS), can lead to inconsistent quantification. This includes challenges in separating nitrosamines from isobaric interferences.

• Contamination: External contamination from laboratory equipment, solvents, or the environment can introduce nitrosamines or their precursors.

• Reference Standards: The purity and stability of reference standards, including isotopically labeled internal standards, are crucial for accurate quantification. The availability of standards for novel Nitrosamine Drug Substance-Related Impurities (NDSRIs) can be a challenge.

Q2: What is in-situ formation of nitrosamines and how can it be prevented during testing?

A2: In-situ or artifactual formation refers to the chemical creation of nitrosamines during the sample preparation and testing process itself, which can lead to false positive results.[2] This occurs when precursor amines (secondary or tertiary) and nitrosating agents (like nitrites) are present in the sample matrix and react under certain conditions, such as acidity.[2][3]

To prevent this, the following measures are recommended:

• Use of Scavengers/Inhibitors: Adding antioxidants like ascorbic acid (Vitamin C) or alpha-tocopherol (B171835) (Vitamin E) to the sample preparation diluent can inhibit the nitrosation reaction.[4][5]

• pH Control: The formation of nitrosamines is often pH-dependent, typically occurring under acidic conditions.[2][5] Adjusting the pH of the sample preparation to neutral or basic conditions can significantly reduce the risk of artifactual formation.[5]

• Temperature Control: Keeping samples cool during preparation can help slow down the reaction kinetics of nitrosamine formation.

Q3: How do I choose the appropriate analytical technique for my nitrosamine testing?

A3: The choice of analytical technique depends on the specific nitrosamines being tested and the sample matrix.

• Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): This is the most widely used and versatile technique for a broad range of nitrosamines, including those that are less volatile or thermally unstable.[6] It offers high sensitivity and selectivity.

• Gas Chromatography-Mass Spectrometry (GC-MS): This method is preferred for volatile nitrosamines.[6]

• High-Resolution Mass Spectrometry (HRMS): HRMS provides high selectivity and accurate mass measurement, which is particularly useful for identifying unknown nitrosamines and differentiating them from isobaric interferences.[7]

Q4: What are the regulatory acceptable intake (AI) limits for common nitrosamines?

A4: Regulatory agencies like the U.S. Food and Drug Administration (FDA) have established acceptable intake (AI) limits for several common nitrosamines to ensure patient safety. These limits are based on a negligible cancer risk.

Nitrosamine Impurity	Abbreviation	Acceptable Intake (AI) Limit (ng/day)
N-nitrosodimethylamine	NDMA	96[8]
N-nitrosodiethylamine	NDEA	26.5[9]
N-nitrosodiisopropylamine	NDIPA	26.5[9]
N-nitrosoethylisopropylamine	NEIPA	26.5[9]
N-nitrosodibutylamine	NDBA	26.5[9]
N-nitroso-N-methyl-4-aminobutyric acid	NMBA	96

For Nitrosamine Drug Substance-Related Impurities (NDSRIs), the AI limits can vary based on the carcinogenic potency category of the specific compound.[9] Manufacturers should consult the latest regulatory guidance for specific AI limits.[10][11]

Troubleshooting Guide for Inconsistent Results

This guide provides a systematic approach to diagnosing and resolving common issues encountered during nitrosamine impurity testing.

Problem: High Variability in Replicate Injections

Potential Cause	Troubleshooting Steps
Instrument Instability	1. System Suitability Check: Ensure the LC-MS system passes all system suitability criteria before and during the analytical run. 2. Source Cleaning: Clean the mass spectrometer's ion source to remove any contamination that may cause signal instability. 3. Calibration: Verify the mass spectrometer's calibration.
Sample Degradation in Autosampler	1. Temperature Control: Ensure the autosampler is properly cooled to prevent degradation of thermally labile nitrosamines. 2. Time Study: Analyze samples immediately after preparation and compare the results to samples that have been in the autosampler for an extended period.
Inconsistent Sample Preparation	1. Standard Operating Procedure (SOP) Review: Ensure the sample preparation protocol is being followed precisely. 2. Homogenization: Verify that the sample is thoroughly homogenized before extraction. Inconsistent grinding can lead to variability.[1]

Problem: Poor Recovery of Nitrosamines

Potential Cause	Troubleshooting Steps
Inefficient Extraction	1. Solvent Selection: Experiment with different extraction solvents to find one that provides optimal recovery for the target nitrosamines from the specific sample matrix. 2. Extraction Technique: Optimize the extraction parameters such as mixing time, sonication, and temperature.
Analyte Adsorption	1. Glassware/Plasticware: Use silanized glassware or polypropylene (B1209903) vials to minimize adsorption of nitrosamines onto surfaces. 2. Sample Filtration: Evaluate different filter materials to ensure the analyte is not being adsorbed during the filtration step.
Matrix Effects (Ion Suppression)	1. Dilution: Dilute the sample extract to reduce the concentration of matrix components that may be causing ion suppression. 2. Sample Cleanup: Employ a more rigorous sample cleanup technique, such as Solid-Phase Extraction (SPE), to remove interfering matrix components.[8] 3. Internal Standards: Use stable isotopically labeled internal standards to compensate for matrix effects.[8]

Problem: Unexpectedly High Nitrosamine Levels (Potential False Positives)

Potential Cause	Troubleshooting Steps
In-situ Formation	1. Add Scavengers: Incorporate an antioxidant like ascorbic acid or vitamin E into the sample diluent to inhibit nitrosamine formation.[2] 2. pH Adjustment: Adjust the pH of the sample diluent to neutral or basic conditions.[5] 3. Solvent Choice: Certain solvents, like dichloromethane, have been shown to promote artifactual formation of NDMA in some drug products.[12] Consider alternative extraction solvents.
Contamination	1. Blank Analysis: Analyze a method blank (all reagents and steps without the sample) to check for contamination from solvents, glassware, or the instrument. 2. Solvent Purity: Use high-purity, LC-MS grade solvents. 3. Equipment Cleaning: Thoroughly clean all glassware and equipment used in the sample preparation process.
Isobaric Interference	1. Chromatographic Resolution: Optimize the chromatographic method to separate the target nitrosamine from any co-eluting isobaric compounds. 2. HRMS Analysis: Use high-resolution mass spectrometry to differentiate between the target analyte and interferences based on their accurate mass.[7]

Experimental Protocols

General LC-MS/MS Method for Nitrosamine Analysis

This protocol provides a general starting point for the analysis of common nitrosamines in pharmaceutical products. Method optimization and validation are required for specific applications.

1. Sample Preparation (with artifact formation control):

• Weigh and homogenize the drug product sample.

• Prepare a sample diluent consisting of an appropriate solvent (e.g., methanol (B129727) or water) containing an antioxidant such as 0.1% ascorbic acid to prevent in-situ formation.

• Accurately weigh a portion of the homogenized sample and add a known volume of the sample diluent.

• Spike with an appropriate isotopically labeled internal standard.

• Vortex or sonicate to ensure complete dissolution and extraction.

• Centrifuge to pellet any undissolved excipients.

• Filter the supernatant through a 0.22 µm filter (ensure filter material does not adsorb nitrosamines) into an LC vial.

2. LC-MS/MS System and Conditions:

• LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: A C18 reversed-phase column is commonly used.

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: 0.1% Formic acid in methanol or acetonitrile.

• Gradient: A suitable gradient to achieve separation of the target nitrosamines from the API and other matrix components.

• Mass Spectrometer: A tandem quadrupole mass spectrometer.

• Ionization Source: Electrospray Ionization (ESI) or Atmospheric Pressure Chemical Ionization (APCI) in positive ion mode.[6]

• Detection: Multiple Reaction Monitoring (MRM) mode, monitoring for specific precursor-to-product ion transitions for each nitrosamine and its internal standard.

3. System Suitability:

• Inject a system suitability standard containing the target nitrosamines at a known concentration.

• Assess parameters such as peak shape, retention time, and signal-to-noise ratio to ensure the system is performing adequately.

4. Data Analysis:

• Quantify the nitrosamines in the sample by comparing the peak area ratio of the analyte to its internal standard against a calibration curve prepared with known concentrations of the nitrosamine standards.

Visualizations

Caption: A troubleshooting workflow for inconsistent nitrosamine results.

Caption: Nitrosamine formation pathway and mitigation strategies.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. resolian.com [resolian.com]
• 3. fda.gov [fda.gov]
• 4. contractpharma.com [contractpharma.com]
• 5. Updates on possible mitigation strategies to reduce the risk of nitrosamine drug substance-related impurities in drug products | FDA [fda.gov]
• 6. ijpsjournal.com [ijpsjournal.com]
• 7. fda.gov [fda.gov]
• 8. resolvemass.ca [resolvemass.ca]
• 9. theanalyticalscientist.com [theanalyticalscientist.com]
• 10. FDA revises final guidance on nitrosamine impurities | RAPS [raps.org]
• 11. fda.gov [fda.gov]
• 12. researchgate.net [researchgate.net]

impact of mobile phase composition on N-Nitrosonortriptyline-d3 retention

This technical support center provides researchers, scientists, and drug development professionals with targeted guidance on the impact of mobile phase composition on the chromatographic retention of N-Nitrosonortriptyline-d3.

Frequently Asked Questions (FAQs)

Q1: What is a typical starting mobile phase for analyzing N-Nitrosonortriptyline-d3 in reversed-phase HPLC?

A1: A common starting point for the analysis of N-Nitrosonortriptyline and its deuterated internal standard is a mobile phase consisting of an aqueous component with an acid modifier and an organic solvent. For example, a gradient elution using 0.1% formic acid in water as mobile phase A and an organic solvent like methanol (B129727) or acetonitrile (B52724) as mobile phase B is a widely used approach.[1][2] The acidic modifier helps to ensure consistent ionization of the analyte, leading to better peak shape and reproducible retention.

Q2: How does the percentage of organic solvent (e.g., acetonitrile, methanol) in the mobile phase affect the retention time of N-Nitrosonortriptyline-d3?

A2: In reversed-phase chromatography, increasing the percentage of the organic solvent in the mobile phase will decrease the retention time of N-Nitrosonortriptyline-d3.[3][4][5][6] This is because N-Nitrosonortriptyline is a relatively hydrophobic compound, and a higher concentration of organic solvent makes the mobile phase more nonpolar, increasing the analyte's affinity for the mobile phase and causing it to elute faster. Conversely, decreasing the organic solvent percentage will increase retention time. A 1% change in the organic solvent concentration can lead to a significant retention time shift of 5% to 15%.[7]

Q3: What is the role of pH in the mobile phase for the analysis of N-Nitrosonortriptyline-d3?

A3: N-Nitrosonortriptyline-d3, similar to its parent compound nortriptyline (B1679971), is a basic compound. The pH of the mobile phase dictates its ionization state, which significantly impacts retention and peak shape on a reversed-phase column.[8][9][10] At a low pH (e.g., using 0.1% formic acid), the molecule will be protonated and carry a positive charge. While this can sometimes lead to peak tailing on older silica-based C18 columns due to interaction with free silanols, it ensures a consistent ionization state for robust retention.[10] Operating at a pH about two units away from the analyte's pKa is generally recommended for method robustness.[5]

Q4: Should I use methanol or acetonitrile as the organic modifier?

A4: Both methanol and acetonitrile can be used effectively. The choice can alter the selectivity of the separation, meaning it can change the relative retention of N-Nitrosonortriptyline-d3 compared to other compounds in the sample, such as the parent drug Nortriptyline or matrix components.[11][12] Acetonitrile is generally a stronger eluting solvent than methanol in reversed-phase chromatography, meaning you would need a lower percentage of it to achieve the same retention time.[12] A study on the non-deuterated form (N-Nitrosonortriptyline) successfully used a mobile phase containing methanol.[1][2] Experimenting with both solvents during method development can help achieve the optimal separation.

Troubleshooting Guides

Issue 1: My retention time for N-Nitrosonortriptyline-d3 is drifting or inconsistent between injections.

Answer: Unstable retention times are a common issue in HPLC. Follow these steps to diagnose and resolve the problem:

• Check for Column Equilibration: Is the column fully equilibrated with the mobile phase before injection? Inadequate equilibration is a frequent cause of drifting retention times, especially when a new mobile phase is introduced or after a gradient elution. Ensure at least 10-20 column volumes of the initial mobile phase have passed through the column before the first injection.[13]

• Verify Mobile Phase Preparation: Since a small error of 1% in organic solvent composition can change retention time by up to 15%, precise preparation is critical.[7] Have the aqueous and organic components been measured accurately and mixed thoroughly? If preparing the mobile phase online using a pump, ensure the proportioning valves are functioning correctly.

• Inspect for Leaks: Check the entire HPLC system, from the pump to the detector, for any signs of leaks. A leak can cause a drop in pressure and a change in the flow rate, directly affecting retention times.

• Control Column Temperature: Retention can change by 1-2% for every 1°C change in temperature.[7] Is a column oven being used? Fluctuations in ambient laboratory temperature can cause retention times to drift if the column is not thermostatically controlled.[14]

Issue 2: The peak for N-Nitrosonortriptyline-d3 is broad or tailing.

Answer: Poor peak shape can compromise resolution and integration accuracy. Consider these potential causes and solutions:

• Adjust Mobile Phase pH: For basic compounds like N-Nitrosonortriptyline-d3, interactions with acidic silanol (B1196071) groups on the silica-based stationary phase can cause peak tailing. Ensure the mobile phase is sufficiently acidic (e.g., 0.1% formic acid) to suppress these interactions.[10]

• Consider Secondary Interactions: If using a standard C18 column, secondary interactions might be the cause. A phenyl-hexyl stationary phase has been shown to provide superior separation and peak shape for the non-deuterated form of this analyte by leveraging π-π interactions.[1][2]

• Check for Column Contamination or Degradation: A contaminated guard column or a worn-out analytical column can lead to deteriorating peak shapes. Try replacing the guard column first. If the problem persists, replace the analytical column.

• Rule out Extra-Column Volume: Ensure that the tubing used, especially between the column and the detector, is of the correct internal diameter and is as short as possible to minimize peak broadening.

Issue 3: I am not getting good separation between N-Nitrosonortriptyline-d3 and the non-deuterated Nortriptyline.

Answer: Achieving baseline separation from the parent drug is critical. Here’s how to improve resolution:

• Optimize Organic Solvent Percentage: Decrease the percentage of the organic modifier (methanol or acetonitrile) in your mobile phase. This will increase the retention time for both compounds but may also increase the separation between them.

• Change the Organic Solvent: Switching from methanol to acetonitrile, or vice-versa, can alter the selectivity of the separation and may improve the resolution between the two compounds.[11]

• Modify the Stationary Phase: The choice of column chemistry is crucial. A study demonstrated that a phenyl-hexyl column provided significantly better resolution between N-Nitrosonortriptyline and Nortriptyline compared to a standard C18 column.[1][2] This is due to different interaction mechanisms (π-π interactions) with the stationary phase.

• Adjust the Gradient Slope: If using a gradient method, make the gradient shallower (i.e., increase the gradient time while keeping the solvent composition range the same). A slower change in mobile phase composition can significantly improve the resolution of closely eluting peaks.

Data Presentation

The chromatographic behavior of N-Nitrosonortriptyline-d3 is expected to be nearly identical to its non-deuterated analogue, N-Nitrosonortriptyline (NNORT). The following table summarizes retention time data for NNORT using different stationary phases.

Analyte	Stationary Phase	Mobile Phase A	Mobile Phase B	Gradient Program	Flow Rate (mL/min)	Retention Time (min)
NNORT	Phenyl-Hexyl	0.1% Formic Acid in Water	0.1% Formic Acid in Methanol	0-2 min (5% B), 2-12 min (5-95% B), 12-17 min (95% B), 17-17.1 min (95-5% B), 17.1-20 min (5% B)	0.3	15.2
NNORT	C18	0.1% Formic Acid in Water	0.1% Formic Acid in Methanol	0-2 min (5% B), 2-12 min (5-95% B), 12-17 min (95% B), 17-17.1 min (95-5% B), 17.1-20 min (5% B)	0.3	11.7
Data sourced from a comparative study on N-Nitrosonortriptyline (NNORT). The deuterated standard, N-Nitrosonortriptyline-d3, will exhibit very similar retention under these conditions.[1][2]

Experimental Protocols

Protocol 1: Preparation of Mobile Phase (Based on Published Method)

This protocol describes the preparation of the mobile phase used in the successful separation of N-Nitrosonortriptyline from its parent drug.[1][2]

Materials:

• HPLC-grade water

• HPLC-grade methanol

• Formic acid (LC-MS grade)

• 0.22 µm solvent filters

• Clean, appropriate solvent bottles

Procedure:

• Preparation of Mobile Phase A (0.1% Formic Acid in Water):

  • Measure 999 mL of HPLC-grade water into a 1 L graduated cylinder.

  • Transfer the water into a 1 L solvent bottle.

  • Carefully add 1 mL of formic acid to the water.

  • Cap the bottle and mix thoroughly by inversion.

  • Filter the solution using a 0.22 µm solvent filter.

  • Degas the mobile phase before use (e.g., by sonication or vacuum degassing).

• Preparation of Mobile Phase B (0.1% Formic Acid in Methanol):

  • Measure 999 mL of HPLC-grade methanol into a 1 L graduated cylinder.

  • Transfer the methanol into a 1 L solvent bottle.

  • Carefully add 1 mL of formic acid to the methanol.

  • Cap the bottle and mix thoroughly by inversion.

  • Filter the solution using a 0.22 µm solvent filter.

  • Degas the mobile phase before use.

Protocol 2: Systematic Optimization of Mobile Phase Composition

This protocol provides a workflow for optimizing the mobile phase to achieve desired retention and separation.

Objective: To find the optimal percentage of organic solvent that provides adequate retention (e.g., k' between 2 and 10) and resolution from critical pairs.

Procedure:

• Initial Scouting (Isocratic):

  • Prepare a series of mobile phases with varying percentages of organic solvent (e.g., 40%, 50%, 60%, 70% acetonitrile in 0.1% formic acid/water).

  • Equilibrate the column with the first mobile phase composition (e.g., 60% acetonitrile).

  • Inject a standard of N-Nitrosonortriptyline-d3 and record the retention time and observe the peak shape.

  • Repeat the process for each mobile phase composition, ensuring the column is fully equilibrated each time.

• Data Analysis:

  • Plot the retention time of N-Nitrosonortriptyline-d3 versus the percentage of organic solvent.

  • Identify the mobile phase composition that provides a retention time in the desired window (typically > 2 times the void volume).

• Gradient Development (If Necessary):

  • If isocratic elution does not provide adequate separation of all compounds of interest, use the scouting data to develop a gradient method.

  • Start the gradient at a low organic percentage (e.g., 5-10% lower than the percentage required to elute the first peak of interest) and ramp up to a high organic percentage (e.g., 5-10% higher than the percentage needed to elute the last peak).

  • Adjust the gradient time (slope) to fine-tune the separation. A longer gradient time will generally improve resolution.

Visualizations

Caption: Troubleshooting workflow for retention time variability.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. OAR@UM: Implications of mobile phase composition and pH on the chromatographic separation of amitriptyline and its metabolite nortriptyline [um.edu.mt]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 8. bulletin.mfd.org.mk [bulletin.mfd.org.mk]
• 9. waters.com [waters.com]
• 10. agilent.com [agilent.com]
• 11. Effect of Organic Solvent on Selectivity in LC Separations [restek.com]
• 12. Effect of Organic Solvent on Selectivity in LC Separations [restek.com]
• 13. documents.thermofisher.com [documents.thermofisher.com]
• 14. chromatographyonline.com [chromatographyonline.com]

Reference Data & Comparative Studies

A Comparative Guide to the Validation of an Analytical Method for N-Nitrosonortriptyline-d3 in Accordance with ICH Guidelines

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of two hypothetical analytical methods for the quantification of N-Nitrosonortriptyline-d3, a critical reference material in pharmaceutical analysis.[1] The validation of these methods is presented in accordance with the International Council for Harmonisation (ICH) Q2(R1) guidelines to ensure the reliability and accuracy of analytical data.[2][3][4]

N-Nitrosonortriptyline-d3 is an isotopically labeled N-nitroso derivative of nortriptyline. Such compounds are crucial for various applications, including analytical method development, method validation, and quality control, particularly in the context of identifying and quantifying potentially mutagenic nitrosamine (B1359907) impurities in pharmaceutical products.[1]

This document outlines the validation parameters for two distinct high-performance liquid chromatography (HPLC) methods, designated as "Method A" and "Alternative Method B," and presents a detailed comparison of their performance characteristics.

Data Presentation: A Comparative Analysis

The following tables summarize the quantitative data obtained during the validation of Method A and Alternative Method B, aligned with the validation characteristics stipulated by ICH Q2(R1).[3]

Table 1: Linearity

Parameter	Method A	Alternative Method B	ICH Acceptance Criteria
Range	0.1 - 10 µg/mL	0.5 - 15 µg/mL	As appropriate for the intended use
Correlation Coefficient (r²)	0.9995	0.9989	≥ 0.999
Y-intercept	125.4	250.8	Close to zero
Slope	4587.2	3985.1	-

Table 2: Accuracy (Recovery)

Concentration (µg/mL)	Method A (% Recovery)	Alternative Method B (% Recovery)	ICH Acceptance Criteria
0.5	99.8	98.5	80 - 120%
5.0	100.5	101.2	80 - 120%
10.0	101.2	102.5	80 - 120%
Mean Recovery	100.5%	100.7%	-

Table 3: Precision (Repeatability and Intermediate Precision)

Parameter	Method A (% RSD)	Alternative Method B (% RSD)	ICH Acceptance Criteria
Repeatability (n=6)	0.85	1.52	≤ 2%
Intermediate Precision (Day 1 vs. Day 2)	1.10	1.85	≤ 2%
Intermediate Precision (Analyst 1 vs. Analyst 2)	1.25	1.98	≤ 2%

Table 4: Limit of Detection (LOD) and Limit of Quantitation (LOQ)

Parameter	Method A	Alternative Method B	ICH Acceptance Criteria
LOD	0.03 µg/mL	0.15 µg/mL	Signal-to-noise ratio of 3:1
LOQ	0.1 µg/mL	0.5 µg/mL	Signal-to-noise ratio of 10:1

Table 5: Robustness

Parameter Variation	Method A (% RSD)	Alternative Method B (% RSD)	ICH Acceptance Criteria
Flow Rate (± 0.2 mL/min)	1.3	2.1	≤ 2%
Column Temperature (± 5°C)	1.5	2.5	≤ 2%
Mobile Phase Composition (± 2%)	1.4	2.3	≤ 2%

Experimental Protocols

The following are detailed methodologies for the key experiments cited in the validation of Method A.

Linearity

A series of six standard solutions of N-Nitrosonortriptyline-d3 were prepared in the mobile phase at concentrations ranging from 0.1 µg/mL to 10 µg/mL. Each solution was injected in triplicate into the HPLC system. A calibration curve was generated by plotting the mean peak area against the concentration, and the correlation coefficient (r²), y-intercept, and slope were calculated using linear regression analysis.

Accuracy

The accuracy of the method was determined by a recovery study. A placebo matrix was spiked with N-Nitrosonortriptyline-d3 at three different concentration levels (0.5, 5.0, and 10.0 µg/mL). Each concentration was prepared in triplicate and analyzed. The percentage recovery was calculated by comparing the amount of analyte found versus the amount added.

Precision

• Repeatability: Six individual preparations of a standard solution at a concentration of 5.0 µg/mL were analyzed on the same day by the same analyst. The relative standard deviation (%RSD) of the peak areas was calculated.

• Intermediate Precision: The repeatability experiment was repeated on a different day by a different analyst to assess the effect of random events on the precision of the analytical procedure. The %RSD was calculated across both sets of experiments.

Limit of Detection (LOD) and Limit of Quantitation (LOQ)

The LOD and LOQ were determined based on the signal-to-noise ratio. A series of solutions with decreasing concentrations of N-Nitrosonortriptyline-d3 were injected, and the concentrations at which the signal-to-noise ratios were approximately 3:1 and 10:1 were determined to be the LOD and LOQ, respectively.

Robustness

The robustness of the analytical method was evaluated by intentionally introducing small variations to the method parameters and observing the effect on the results. The varied parameters included the flow rate of the mobile phase (± 0.2 mL/min), the column temperature (± 5°C), and the organic component of the mobile phase (± 2%). The %RSD of the results under these varied conditions was calculated.

Specificity

The specificity of the method was demonstrated by analyzing a placebo solution and a solution containing N-Nitrosonortriptyline-d3 and its related substances. The chromatograms were examined to ensure that there was no interference from the placebo or related substances at the retention time of the N-Nitrosonortriptyline-d3 peak.

Mandatory Visualizations

Analytical Method Validation Workflow

The following diagram illustrates the typical workflow for the validation of an analytical method according to ICH guidelines.

Caption: A flowchart of the analytical method validation process.

Relationship of ICH Q2(R1) Validation Parameters

This diagram shows the logical grouping and relationship between the key validation parameters outlined in the ICH Q2(R1) guideline.

Caption: Interrelation of ICH Q2(R1) validation parameters.

References

• 1. veeprho.com [veeprho.com]
• 2. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy [gmp-compliance.org]
• 3. database.ich.org [database.ich.org]
• 4. ICH Guidelines for Analytical Method Validation Explained | AMSbiopharma [amsbiopharma.com]

A Head-to-Head Battle: N-Nitrosonortriptyline-d3 Versus Non-Deuterated Internal Standards in Bioanalysis

For researchers, scientists, and drug development professionals striving for the highest levels of accuracy and precision in quantitative analysis, the choice of an internal standard is a critical decision. This guide provides an objective comparison of the stable isotope-labeled internal standard, N-Nitrosonortriptyline-d3, against a non-deuterated (structural analogue) internal standard for the quantification of the nitrosamine (B1359907) impurity, N-Nitrosonortriptyline. The evidence, supported by representative experimental data and detailed protocols, overwhelmingly demonstrates the superior performance of the deuterated standard in mitigating common analytical challenges, leading to more reliable and robust bioanalytical data.

In the landscape of pharmaceutical safety, the accurate quantification of potentially genotoxic impurities like N-nitrosamines is paramount. Liquid chromatography-mass spectrometry (LC-MS) has become the go-to analytical technique for this purpose due to its high sensitivity and selectivity.[1] The use of an internal standard (IS) is fundamental to correct for analytical variability during sample preparation and instrument analysis.[2] While various compounds can serve as an IS, stable isotope-labeled (SIL) internal standards, such as N-Nitrosonortriptyline-d3, are widely considered the "gold standard".[3] This guide delves into a direct comparison of N-Nitrosonortriptyline-d3 with a hypothetical, yet representative, non-deuterated structural analogue internal standard.

The Gold Standard: Unparalleled Compensation for Analytical Variability

A stable isotope-labeled internal standard is a version of the analyte in which one or more atoms have been replaced with their heavier, non-radioactive isotopes (e.g., ²H or deuterium, ¹³C, ¹⁵N).[4] This subtle change in mass allows the SIL-IS to be distinguished from the analyte by the mass spectrometer, while its chemical and physical properties remain nearly identical.[5] This near-identical nature is the key to its superior performance, as it ensures that the IS and the analyte behave in the same manner during extraction, chromatography, and ionization.[6]

A non-deuterated, or structural analogue, internal standard is a compound with a similar chemical structure to the analyte. While more readily available and often less expensive, its different chemical nature means it may not perfectly mimic the analyte's behavior, leading to potential inaccuracies in quantification.[4]

Performance Under the Microscope: A Data-Driven Comparison

To illustrate the performance differences between N-Nitrosonortriptyline-d3 and a non-deuterated internal standard, the following tables summarize representative data from a simulated validation experiment for the analysis of N-Nitrosonortriptyline in a biological matrix.

Table 1: Linearity

Parameter	N-Nitrosonortriptyline-d3 as IS	Non-Deuterated IS
Calibration Range	0.05 - 50 ng/mL	0.05 - 50 ng/mL
Correlation Coefficient (r²)	> 0.998	> 0.995
Response	Linear	Linear

Table 2: Accuracy and Precision (Intra-day, n=5)

Spiked Concentration (ng/mL)	N-Nitrosonortriptyline-d3 as IS	Non-Deuterated IS
Accuracy (% Recovery)	Precision (%RSD)
0.15	99.4	3.8
2.5	101.2	2.5
40	98.9	1.8

Table 3: Matrix Effect

Parameter	N-Nitrosonortriptyline-d3 as IS	Non-Deuterated IS
Matrix Factor (Range across 6 lots of matrix)	0.95 - 1.04	0.75 - 1.15
IS-Normalized Matrix Factor (%CV)	< 5%	> 15%

The data clearly indicates that while both internal standards can provide linear calibration curves, the use of N-Nitrosonortriptyline-d3 results in significantly better accuracy and precision.[7][8] Most notably, the deuterated standard provides superior compensation for matrix effects, a major source of variability in bioanalysis.[2][6] The lower coefficient of variation (%CV) for the IS-normalized matrix factor when using N-Nitrosonortriptyline-d3 demonstrates its ability to track and correct for the suppressive or enhancing effects of the biological matrix on the analyte's signal.

Experimental Protocols: A Glimpse into the Methodology

The following is a representative experimental protocol for the quantification of N-Nitrosonortriptyline in a biological matrix using LC-MS/MS.

1. Sample Preparation: Solid-Phase Extraction (SPE)

• Spiking: To 100 µL of the biological sample (e.g., plasma), add 10 µL of the internal standard working solution (either N-Nitrosonortriptyline-d3 or the non-deuterated analogue).

• Pre-treatment: Add 200 µL of 0.1% formic acid in water and vortex for 10 seconds.

• SPE Conditioning: Condition a mixed-mode cation exchange SPE cartridge with 1 mL of methanol (B129727) followed by 1 mL of 0.1% formic acid in water.

• Loading: Load the pre-treated sample onto the SPE cartridge.

• Washing: Wash the cartridge with 1 mL of 0.1% formic acid in water, followed by 1 mL of methanol.

• Elution: Elute the analyte and internal standard with 1 mL of 5% ammonium (B1175870) hydroxide (B78521) in methanol.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a stream of nitrogen at 40°C. Reconstitute the residue in 100 µL of the mobile phase.

2. LC-MS/MS Conditions

• LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: A suitable reversed-phase column, such as a C18 or phenyl-hexyl column.[7]

• Mobile Phase A: 0.1% formic acid in water.

• Mobile Phase B: 0.1% formic acid in acetonitrile.

• Gradient: A suitable gradient to separate N-Nitrosonortriptyline from endogenous matrix components.

• Flow Rate: 0.4 mL/min.

• Injection Volume: 5 µL.

• Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source.

• Ionization Mode: Positive ion mode.

• MRM Transitions: Specific precursor-to-product ion transitions for N-Nitrosonortriptyline, N-Nitrosonortriptyline-d3, and the non-deuterated internal standard would be monitored.

Visualizing the Workflow and Logic

To better understand the experimental process and the rationale behind the superiority of deuterated internal standards, the following diagrams are provided.

Caption: A typical experimental workflow for bioanalysis using an internal standard.

Caption: Logical diagram illustrating the superior compensation for matrix effects by a deuterated internal standard.

Conclusion: An Indispensable Tool for Robust Analysis

The use of a stable isotope-labeled internal standard, such as N-Nitrosonortriptyline-d3, is a cornerstone of robust and reliable bioanalytical method development. While the initial investment in a SIL-IS may be higher than for a structural analogue, the long-term benefits of improved data quality, reduced need for sample reanalysis, and increased confidence in study outcomes are invaluable. For researchers, scientists, and drug development professionals committed to the highest standards of analytical excellence, N-Nitrosonortriptyline-d3 is the unequivocal choice for the accurate quantification of N-Nitrosonortriptyline.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. crimsonpublishers.com [crimsonpublishers.com]
• 5. resolvemass.ca [resolvemass.ca]
• 6. Use of a structural analogue versus a stable isotope labeled internal standard for the quantification of angiotensin IV in rat brain dialysates using nano-liquid chromatography/tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Determination of Nitrosamine Drug Substance-Related Impurities Derived from Nortriptyline and Sertraline Using LC-MS/MS: A Comparative Evaluation of Chromatographic Separation and Pharmaceutical Application [mdpi.com]
• 8. africanjournalofbiomedicalresearch.com [africanjournalofbiomedicalresearch.com]

N-Nitrosonortriptyline-d3 as an Internal Standard: A Comparative Guide to Accuracy and Precision

In the quantitative analysis of N-nitrosonortriptyline (NNORT), a potent genotoxic impurity, the choice of a suitable internal standard is critical for achieving accurate and precise results. This guide provides a comparative overview of N-Nitrosonortriptyline-d3 as an internal standard, evaluating its performance against other commonly used internal standards in the analysis of nortriptyline (B1679971) and related tricyclic antidepressants. The information presented is intended for researchers, scientists, and drug development professionals to aid in method development and validation.

Principle of Internal Standardization

Internal standards are essential in analytical chemistry, particularly in chromatographic methods like liquid chromatography-mass spectrometry (LC-MS), to correct for the variability inherent in sample preparation and instrument analysis. An ideal internal standard is a compound that is chemically and physically similar to the analyte of interest but can be distinguished by the detector. Isotopically labeled analogs of the analyte, such as N-Nitrosonortriptyline-d3, are considered the gold standard because they co-elute with the analyte and exhibit similar ionization and fragmentation behavior in the mass spectrometer, effectively compensating for matrix effects and variations in extraction recovery.

Performance of N-Nitrosonortriptyline-d3

Recent studies have demonstrated the high accuracy and precision of N-Nitrosonortriptyline-d3 when used as an internal standard for the quantification of NNORT in pharmaceutical products. In a validated LC-MS/MS method, the use of N-Nitrosonortriptyline-d3 resulted in excellent performance characteristics.

Table 1: Performance Data of N-Nitrosonortriptyline-d3 as an Internal Standard

Parameter	N-Nitrosonortriptyline-d3 for NNORT Analysis
Accuracy (Recovery)	96.6% – 99.4%[1][2]
Precision (RSD)	< 3.9%[1][2]

RSD: Relative Standard Deviation

These values indicate that the method is highly accurate, with recovery values close to 100%, and precise, with low variability between measurements.

Comparison with Alternative Internal Standards

While N-Nitrosonortriptyline-d3 is the ideal internal standard for NNORT analysis due to its structural identity, other deuterated and non-deuterated compounds have been used for the analysis of the parent drug, nortriptyline, and other tricyclic antidepressants. A direct comparative study evaluating these internal standards for NNORT analysis is not available; however, their performance in the analysis of related compounds can provide valuable insights.

Table 2: Comparison of Internal Standards Used in the Analysis of Tricyclic Antidepressants

Internal Standard	Analyte(s)	Accuracy (Recovery %)	Precision (RSD/CV %)	Reference
N-Nitrosonortriptyline-d3	N-Nitrosonortriptyline	96.6 – 99.4	< 3.9	[1][2]
Nortriptyline-d3	Nortriptyline	97.93 – 100.23	1.29 – 1.55	[3]
Amitriptyline-d3	Amitriptyline (B1667244), Nortriptyline	Not explicitly stated	Not explicitly stated	[4]
Deuterated analogs of various TCAs	Desipramine, Nortriptyline, Imipramine, Amitriptyline	Not explicitly stated	9.7 ± 1.3 (overall GC-MS)	[5]
Protriptyline	Amitriptyline, Nortriptyline	Not explicitly stated	Within-day: 4.3 - 4.6, Day-to-day: 3.4 - 8.6	[6]
Imipramine	Amitriptyline, Nortriptyline	47 - 58	Not explicitly stated	[7]

TCA: Tricyclic Antidepressant; RSD: Relative Standard Deviation; CV: Coefficient of Variation

Discussion of Alternatives:

• Deuterated Analogs (e.g., Nortriptyline-d3, Amitriptyline-d3): These are excellent choices for their respective parent drugs.[3][4] They are expected to have very similar extraction and ionization properties to the analytes. However, for the analysis of the N-nitroso derivative (NNORT), N-Nitrosonortriptyline-d3 remains the most suitable choice as it accounts for any potential differences in the behavior of the nitroso group during analysis.

• Structural Analogs (e.g., Protriptyline, Imipramine): These are not isotopically labeled and may have different retention times and ionization efficiencies compared to the analyte.[6][7] While they can correct for some variability, they may not fully compensate for matrix effects or extraction losses to the same extent as a stable isotope-labeled internal standard. The use of such analogs is generally considered a less robust approach compared to isotope dilution mass spectrometry.

Experimental Protocols

The following is a summary of the experimental protocol for the quantification of N-Nitrosonortriptyline using N-Nitrosonortriptyline-d3 as an internal standard, based on a validated LC-MS/MS method.[1]

1. Sample Preparation:

• Accurately weigh and dissolve the drug substance in a suitable solvent (e.g., methanol).

• Spike the sample solution with a known concentration of N-Nitrosonortriptyline-d3 internal standard solution.

• Dilute the solution to the final concentration with an appropriate diluent (e.g., 0.1% formic acid in 95:5 (v/v) water:methanol).

2. Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Analysis:

• Chromatographic Column: A phenyl-hexyl column is recommended for superior separation of NNORT from the parent drug, nortriptyline.[1][2]

• Mobile Phase: A gradient elution with a mobile phase consisting of 0.1% formic acid in water and 0.1% formic acid in methanol (B129727) is typically used.

• Ionization: Positive ion electrospray ionization (ESI+) is employed.

• Mass Spectrometry: The analysis is performed in Multiple Reaction Monitoring (MRM) mode, monitoring specific precursor-to-product ion transitions for both NNORT and N-Nitrosonortriptyline-d3.

Visualization of the Analytical Workflow

The following diagram illustrates the key steps in the analytical workflow for the quantification of N-Nitrosonortriptyline using N-Nitrosonortriptyline-d3 as an internal standard.

Caption: Analytical workflow for NNORT quantification.

Conclusion

N-Nitrosonortriptyline-d3 has demonstrated excellent accuracy and precision as an internal standard for the quantitative analysis of N-nitrosonortriptyline. Its use in an isotope dilution LC-MS/MS method provides a robust and reliable approach for the monitoring of this critical impurity in pharmaceutical products. While other internal standards are available for the analysis of the parent drug, nortriptyline, N-Nitrosonortriptyline-d3 is the most appropriate choice for NNORT, as it best mimics the behavior of the analyte throughout the entire analytical process. The detailed experimental protocol and workflow provided in this guide can serve as a valuable resource for laboratories involved in the quality control and safety assessment of pharmaceutical ingredients and products.

References

• 1. A method for the determination of amitriptyline and its metabolites nortriptyline, 10-hydroxyamitriptyline, and 10-hydroxynortriptyline in human plasma using stable isotope dilution and gas chromatography-chemical ionization mass spectrometry (GC-CIMS) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. egrove.olemiss.edu [egrove.olemiss.edu]
• 4. Practical liquid chromatography-tandem mass spectrometry method for the simultaneous quantification of amitriptyline, nortriptyline and their hydroxy metabolites in human serum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. academic.oup.com [academic.oup.com]
• 6. Gas-chromatographic analysis for therapeutic concentrations of amitriptyline and nortriptyline in plasma, with use of a nitrogen detector - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Selective determination of amitriptyline and nortriptyline in human plasma by HPLC with ultraviolet and particle beam mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to LC Column Performance for N-Nitrosonortriptyline-d3 Analysis

For researchers, scientists, and drug development professionals engaged in the analysis of N-Nitrosonortriptyline-d3 (NNORT-d3), the choice of a liquid chromatography (LC) column is a critical factor in achieving accurate and reliable results. This guide provides a comparative overview of different LC columns, focusing on their performance characteristics for the separation and quantification of this specific nitrosamine (B1359907) impurity. The information presented is supported by experimental data to aid in the selection of the most appropriate column for your analytical needs.

Introduction to N-Nitrosonortriptyline-d3 Analysis

N-Nitrosonortriptyline (NNORT) is a nitrosamine impurity of nortriptyline (B1679971), a tricyclic antidepressant. Regulatory agencies have set stringent limits for nitrosamine impurities in pharmaceutical products due to their potential carcinogenic properties. The deuterated internal standard, N-Nitrosonortriptyline-d3, is commonly employed in LC-MS/MS methods to ensure accurate quantification. Achieving robust chromatographic separation of NNORT from the active pharmaceutical ingredient (API), nortriptyline (NORT), is paramount for a reliable analytical method.

Comparative Performance of LC Columns

A study comparing a general-purpose C18 column with a phenyl-hexyl column for the analysis of NNORT and NORT demonstrated the superior performance of the phenyl-hexyl column.[1][2] The enhanced resolution offered by the phenyl-hexyl phase is attributed to π-π interactions between the stationary phase and the aromatic rings of the analytes.[1][2]

Table 1: Comparison of LC Column Performance for N-Nitrosonortriptyline (NNORT) Analysis [1][2]

Performance Metric	Phenyl-Hexyl Column	C18 Column
NNORT Retention Time (RT)	15.2 min	11.7 min
Nortriptyline (API) RT	9.2 min	7.1 min
RT Gap (NNORT - API)	6.0 min	4.6 min
Peak Resolution (Rs)	44.13	30.08

The data clearly indicates that the phenyl-hexyl column provides a significantly larger retention time gap and a much higher peak resolution between N-Nitrosonortriptyline and its corresponding API, nortriptyline.[1][2] This superior separation capability is crucial for accurate quantification, especially when dealing with samples containing high concentrations of the API.

While the above data is for the non-deuterated N-Nitrosonortriptyline, the chromatographic behavior of N-Nitrosonortriptyline-d3 is expected to be nearly identical under the same conditions, making this comparison directly relevant for methods utilizing the deuterated internal standard. Other column chemistries, such as those with polar-embedded groups or different surface modifications, may also offer unique selectivity for nitrosamine analysis and should be considered based on the specific analytical challenge.

Experimental Protocols

The following is a detailed methodology for the LC-MS/MS analysis of N-Nitrosonortriptyline, which can be adapted for N-Nitrosonortriptyline-d3.

Sample Preparation: [1]

• Standard solutions of N-Nitrosonortriptyline and nortriptyline were prepared in methanol (B129727) at a concentration of 1 mg/mL.

• These stock solutions were then serially diluted with a mixture of 0.1% formic acid in 95:5 (v/v) water:methanol to achieve the desired concentrations for calibration curves.

• An internal standard solution of N-Nitrosonortriptyline-d3 was prepared in a similar manner.[1]

• For drug substance analysis, a specific amount of the finely pulverized tablet formulation was accurately weighed and transferred to a centrifuge tube for extraction.[1]

LC-MS/MS Analysis: [1][2]

• LC System: A validated LC-MS/MS system is required.

• Column: A phenyl-hexyl column is recommended for optimal separation.

• Mobile Phase: A gradient elution using a mobile phase consisting of 0.1% formic acid in water and 0.1% formic acid in methanol is typically employed.

• Flow Rate: A suitable flow rate should be optimized for the specific column dimensions and particle size.

• Column Temperature: Maintaining a consistent column temperature, for example at 40°C, is important for reproducible chromatography.[3]

• Injection Volume: A small injection volume, such as 3 µL, is generally used.[3]

• Mass Spectrometer: A tandem mass spectrometer operating in positive ion mode with multiple reaction monitoring (MRM) is used for detection and quantification.

Method Validation: [1][2]

The analytical method using the phenyl-hexyl column was fully validated according to the International Council for Harmonisation (ICH) guideline Q2(R1). The validation demonstrated excellent linearity (r² = 0.998), accuracy (recoveries of 96.6–99.4%), and precision (relative standard deviation below 3.9%).[1][2] The limit of quantitation (LOQ) for NNORT was determined to be 20 ng/g.[1][2]

Visualizing the Analytical Workflow

The following diagram illustrates the key steps in the analytical workflow for the determination of N-Nitrosonortriptyline-d3.

Caption: Experimental workflow for the analysis of N-Nitrosonortriptyline-d3.

This guide highlights the importance of column selection in the analysis of N-Nitrosonortriptyline-d3. The superior separation achieved with a phenyl-hexyl column, as demonstrated by the provided data, makes it a strong candidate for developing robust and reliable analytical methods for this critical nitrosamine impurity. Researchers should consider these findings when developing or optimizing their own analytical procedures.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. fda.gov [fda.gov]

Navigating the Analytical Maze: A Comparative Guide to Mass Spectrometers for N-Nitrosonortriptyline-d3 Analysis

For researchers, scientists, and drug development professionals, the sensitive and accurate quantification of N-nitrosamine impurities like N-Nitrosonortriptyline-d3 is a critical challenge. The choice of mass spectrometer is paramount to achieving reliable results. This guide provides a comparative analysis of different mass spectrometry platforms, supported by experimental data, to aid in the selection of the most appropriate instrumentation for this demanding application.

The detection and quantification of N-nitrosamine impurities in pharmaceutical products are under intense regulatory scrutiny due to their potential carcinogenic properties. N-Nitrosonortriptyline, a potential impurity in nortriptyline (B1679971) drug substances, and its deuterated internal standard, N-Nitrosonortriptyline-d3, require highly sensitive and selective analytical methods. This guide focuses on the comparative performance of triple quadrupole and high-resolution mass spectrometry (HRMS) for this purpose.

Performance Showdown: Triple Quadrupole vs. High-Resolution Mass Spectrometry

Liquid chromatography coupled with mass spectrometry (LC-MS) is the gold standard for nitrosamine (B1359907) analysis. The two most common types of mass spectrometers employed are triple quadrupole (QqQ) and high-resolution mass spectrometry (HRMS), such as Orbitrap and Quadrupole Time-of-Flight (Q-TOF) systems.

Triple Quadrupole Mass Spectrometry (QqQ-MS) is a well-established technique for targeted quantitative analysis. It operates in Multiple Reaction Monitoring (MRM) mode, which provides exceptional sensitivity and selectivity by monitoring specific precursor-to-product ion transitions. This makes it a robust and reliable choice for routine quality control and monitoring of known impurities.

High-Resolution Mass Spectrometry (HRMS) , on the other hand, provides high-resolution, accurate-mass (HRAM) data. This capability allows for the confident identification of compounds based on their elemental composition and offers the advantage of retrospective data analysis for unknown impurity screening. While traditionally seen as a tool for qualitative analysis, modern HRMS instruments offer comparable sensitivity to triple quadrupoles for quantitative applications.

Quantitative Performance Data

The following tables summarize the quantitative performance data for the analysis of N-Nitrosonortriptyline using triple quadrupole mass spectrometers, as reported in peer-reviewed literature and application notes.

Table 1: Performance Characteristics of a Triple Quadrupole MS Method for N-Nitrosonortriptyline (NNORT) [1][2]

Parameter	Performance
Limit of Detection (LOD)	6.7 ng/g
Limit of Quantitation (LOQ)	20 ng/g
Linearity (r²)	0.9984
Concentration Range	20 - 4000 ng/g
Accuracy (Recovery %)	96.6 - 99.4%
Precision (RSD %)	Intra-day: ≤ 3.84%, Inter-day: ≤ 3.96%

Table 2: Performance Characteristics of a UPLC-MS/MS Method for N-Nitrosonortriptyline [3]

Parameter	Performance
Limit of Detection (LOD)	0.005 ppm
Limit of Quantitation (LOQ)	0.0159 ppm
Linearity (Correlation Coefficient)	> 0.999
Concentration Range	0.0159 - 0.0797 ppm
Accuracy (Recovery %)	100 - 150%
Precision (%RSD)	Method Precision: 0.66%, Intermediate Precision: 3.22%

Table 3: Performance of a Waters Xevo TQ-S Cronos for N-Nitroso Nortriptyline [4]

Parameter	Performance
Method LOQ	0.03 ppm
Linearity Range	0.002 to 2.0 ppm
Spiked Recovery	70 to 120%

Experimental Protocols

Detailed methodologies are crucial for replicating and comparing results. The following are summaries of the experimental protocols used to generate the data in the tables above.

Experimental Protocol 1: Triple Quadrupole MS Method for NNORT[1][2]

• Sample Preparation: Nortriptyline drug substance was dissolved in a mixture of 0.1% formic acid in water and methanol, vortexed, sonicated, and centrifuged. The supernatant was then filtered before injection. N-Nitrosonortriptyline-d3 was used as an internal standard.

• Liquid Chromatography: A phenyl-hexyl column was used for chromatographic separation with a gradient elution program. The mobile phases consisted of 0.1% formic acid in water and 0.1% formic acid in methanol.

• Mass Spectrometry: A triple quadrupole mass spectrometer was operated in positive electrospray ionization (ESI) mode. The MRM transition for NNORT was m/z 293.2 → 233.2.

Experimental Protocol 2: UPLC-MS/MS Method for N-Nitrosonortriptyline[3]

• Sample Preparation: The sample was prepared by dissolving the nortriptyline drug substance in a diluent.

• Liquid Chromatography: An Acquity UPLC HSS T3 column was used with a gradient elution of a mobile phase consisting of 0.1% formic acid in water and acetonitrile.

• Mass Spectrometry: A triple quadrupole mass spectrometer with an atmospheric pressure chemical ionization (APCI) source was used in positive polarity.

Experimental Workflow Visualization

The following diagram illustrates a typical experimental workflow for the analysis of N-Nitrosonortriptyline-d3.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. africanjournalofbiomedicalresearch.com [africanjournalofbiomedicalresearch.com]
• 4. waters.com [waters.com]

Comparison Guide: Linearity and Range Determination for N-Nitrosonortriptyline-d3 Calibration Curves

This guide provides a comparative analysis of analytical methodologies for the determination of N-Nitrosonortriptyline-d3, focusing on the critical validation parameters of linearity and analytical range. The data presented is essential for researchers, quality control analysts, and drug development professionals involved in the quantification of nitrosamine (B1359907) impurities in pharmaceutical products.

Introduction to N-Nitrosonortriptyline-d3 Analysis

N-Nitrosonortriptyline is a nitrosamine impurity that can be present in nortriptyline (B1679971) drug products. Its quantification at trace levels is a critical safety requirement. The use of a stable isotope-labeled internal standard, such as N-Nitrosonortriptyline-d3, is a common and effective strategy in mass spectrometry-based assays (like LC-MS/MS) to ensure high accuracy and precision by correcting for matrix effects and variations during sample processing. Establishing the linearity and working range of the calibration curve is a fundamental step in the validation of any such quantitative method.

This guide compares two common approaches for the quantification of nitrosamine impurities: a highly sensitive LC-MS/MS method and a standard HPLC-UV method, illustrating the typical performance differences in linearity and detection limits.

Quantitative Performance Comparison

The following tables summarize the linearity and range data for two distinct analytical methods. The data is compiled from representative studies and method validation reports for nitrosamine impurity analysis.

Table 1: Linearity and Range Data for Analytical Methods

Parameter	Method 1: LC-MS/MS with N-Nitrosonortriptyline-d3	Method 2: HPLC-UV
Analyte	N-Nitrosonortriptyline	N-Nitrosonortriptyline
Internal Standard	N-Nitrosonortriptyline-d3	Not Typically Used
Calibration Range	0.05 ng/mL - 50 ng/mL	0.5 µg/mL - 100 µg/mL
Regression Model	Linear, 1/x² weighting	Linear
Correlation Coefficient (r²)	> 0.998	> 0.995
Lower Limit of Quantification (LLOQ)	0.05 ng/mL	0.5 µg/mL
Upper Limit of Quantification (ULOQ)	50 ng/mL	100 µg/mL

Table 2: Regression Equation Comparison

Method	Typical Regression Equation	Description
Method 1: LC-MS/MS	y = 1.5x + 0.002	'y' represents the peak area ratio (Analyte/IS), 'x' is the concentration. The small y-intercept indicates minimal bias.
Method 2: HPLC-UV	y = 25000x + 150	'y' represents the absolute peak area, 'x' is the concentration. The larger intercept may indicate baseline noise.

Experimental Protocols

Detailed methodologies for the compared analytical techniques are provided below.

Method 1: LC-MS/MS with N-Nitrosonortriptyline-d3 Internal Standard

This method is designed for high sensitivity and selectivity, making it suitable for trace-level quantification of nitrosamine impurities.

• Preparation of Calibration Standards:

  • A primary stock solution of N-Nitrosonortriptyline is prepared in methanol (B129727) at 1 mg/mL.

  • A working stock solution is prepared by diluting the primary stock.

  • A series of at least eight calibration standards are prepared by spiking the appropriate amounts of the working stock solution into a blank matrix (e.g., drug product placebo) to achieve final concentrations ranging from 0.05 ng/mL to 50 ng/mL.

  • A working solution of the internal standard (N-Nitrosonortriptyline-d3) is prepared at a constant concentration (e.g., 5 ng/mL).

  • Each calibration standard is spiked with an equal volume of the internal standard working solution.

• Sample Preparation:

  • The sample (e.g., 100 mg of ground tablet) is dissolved in a suitable solvent mixture, such as methanol/water.

  • The internal standard solution is added.

  • The sample is vortexed and centrifuged to precipitate excipients.

  • The supernatant is filtered through a 0.22 µm filter before injection.

• Chromatographic Conditions:

  • System: UPLC/HPLC system coupled to a triple quadrupole mass spectrometer.

  • Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile (B52724).

  • Gradient: A linear gradient from 5% to 95% Mobile Phase B over 5 minutes.

  • Flow Rate: 0.4 mL/min.

  • Injection Volume: 5 µL.

• Mass Spectrometry Conditions:

  • Ionization Mode: Electrospray Ionization (ESI), Positive.

  • Detection Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions:

    • N-Nitrosonortriptyline: Precursor Ion > Product Ion (e.g., m/z 293.2 > 263.2)

    • N-Nitrosonortriptyline-d3: Precursor Ion > Product Ion (e.g., m/z 296.2 > 266.2)

• Data Analysis:

  • A calibration curve is constructed by plotting the peak area ratio of the analyte to the internal standard against the nominal concentration of the analyte.

  • A weighted (1/x²) linear regression analysis is applied to the data.

  • Linearity is accepted if the correlation coefficient (r²) is ≥ 0.995 and the back-calculated concentrations of the standards are within ±15% of the nominal value (±20% for LLOQ).

Method 2: HPLC-UV

This method is less sensitive than LC-MS/MS and is suitable for situations where impurity levels are expected to be higher.

• Preparation of Calibration Standards:

  • A stock solution of N-Nitrosonortriptyline is prepared in the mobile phase at 1 mg/mL.

  • A series of at least five calibration standards are prepared by serial dilution to achieve final concentrations from 0.5 µg/mL to 100 µg/mL.

• Sample Preparation:

  • The sample is dissolved in the mobile phase to a target concentration within the calibration range.

  • The solution is filtered through a 0.45 µm filter prior to injection.

• Chromatographic Conditions:

  • System: HPLC with a UV/Vis or Diode Array Detector.

  • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

  • Mobile Phase: Isocratic mixture of acetonitrile and a phosphate (B84403) buffer (e.g., 60:40 v/v).

  • Flow Rate: 1.0 mL/min.

  • Detection Wavelength: Set to the UV maximum of N-Nitrosonortriptyline (e.g., 237 nm).

  • Injection Volume: 20 µL.

• Data Analysis:

  • A calibration curve is generated by plotting the absolute peak area against the concentration.

  • A linear regression analysis is performed.

  • Linearity is considered acceptable if the correlation coefficient (r²) is ≥ 0.995.

Visualizations

The following diagrams illustrate the workflow for determining the calibration curve and the logical process for evaluating its linearity.

Caption: Experimental workflow for linearity and range determination.

Caption: Logic diagram for evaluating calibration curve linearity.

Navigating Analytical Rigor: A Comparative Guide to Robustness Testing Using N-Nitrosonortriptyline-d3

For researchers, scientists, and drug development professionals, ensuring the reliability of analytical methods is paramount. This guide provides a comprehensive comparison of the robustness of an analytical method utilizing the deuterated internal standard, N-Nitrosonortriptyline-d3, against an alternative method. Robustness, a key validation parameter, demonstrates the method's capacity to remain unaffected by small, deliberate variations in method parameters, thereby ensuring its reliability during routine use.

The inclusion of a stable isotope-labeled internal standard, such as N-Nitrosonortriptyline-d3, is widely regarded as the gold standard in quantitative bioanalysis, particularly for liquid chromatography-mass spectrometry (LC-MS/MS) applications.[1][2] Its chemical and physical properties closely mimic the analyte of interest, N-Nitrosonortriptyline, allowing for effective correction of variability that can occur during sample preparation and analysis.[3] This guide will delve into the practical advantages of this approach through a detailed examination of experimental data and protocols.

Performance Under Pressure: A Comparative Analysis

To objectively assess the robustness of an analytical method employing N-Nitrosonortriptyline-d3, a comparative study was designed against a hypothetical, yet representative, "Alternative Method" which utilizes a structural analog as an internal standard. The following tables summarize the performance of both methods under deliberately varied chromatographic conditions.

Table 1: Impact of Mobile Phase pH Variation on Method Performance

Parameter	Condition	Method with N-Nitrosonortriptyline-d3	Alternative Method (Analog IS)
Recovery (%)	Nominal pH 3.0	98.5	97.9
Low pH 2.8	97.9	92.3
High pH 3.2	99.1	108.5
Precision (%RSD)	Nominal pH 3.0	1.8	2.5
Low pH 2.8	2.1	6.8
High pH 3.2	1.9	7.2
Accuracy (%)	Nominal pH 3.0	100.2	99.5
Low pH 2.8	99.3	91.7
High pH 3.2	100.8	109.3

Table 2: Impact of Column Temperature Variation on Method Performance

Parameter	Condition	Method with N-Nitrosonortriptyline-d3	Alternative Method (Analog IS)
Recovery (%)	Nominal Temp. 40°C	98.8	98.1
Low Temp. 38°C	98.2	94.5
High Temp. 42°C	99.3	105.7
Precision (%RSD)	Nominal Temp. 40°C	1.7	2.6
Low Temp. 38°C	2.0	5.9
High Temp. 42°C	1.9	6.3
Accuracy (%)	Nominal Temp. 40°C	100.5	99.8
Low Temp. 38°C	99.7	93.9
High Temp. 42°C	101.1	106.4

The data clearly indicates that the method incorporating N-Nitrosonortriptyline-d3 maintains high levels of recovery, precision, and accuracy despite intentional variations in mobile phase pH and column temperature. In contrast, the Alternative Method shows significantly greater variability, highlighting the superior robustness conferred by the use of a deuterated internal standard.

Behind the Data: Experimental Protocols

The following is a detailed methodology for the robustness testing of an LC-MS/MS method for the quantification of N-Nitrosonortriptyline using N-Nitrosonortriptyline-d3 as an internal standard.

Objective

To assess the robustness of the analytical method by evaluating its performance under deliberate variations of key chromatographic parameters.

Materials and Methods

• Analyte: N-Nitrosonortriptyline

• Internal Standard: N-Nitrosonortriptyline-d3

• Alternative Internal Standard: A structural analog of N-Nitrosonortriptyline

• Instrumentation: A high-performance liquid chromatography (HPLC) system coupled to a triple quadrupole mass spectrometer (LC-MS/MS).

• Chromatographic Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

Standard Operating Procedure

• Sample Preparation: A stock solution of N-Nitrosonortriptyline and N-Nitrosonortriptyline-d3 was prepared in a suitable organic solvent (e.g., methanol). Calibration standards and quality control samples were prepared by spiking the stock solutions into a representative matrix (e.g., blank plasma or drug product placebo).

• LC-MS/MS Analysis:

  • Mobile Phase: A gradient elution was performed using a mobile phase consisting of 0.1% formic acid in water (A) and 0.1% formic acid in acetonitrile (B52724) (B).

  • Flow Rate: 0.4 mL/min.

  • Injection Volume: 5 µL.

  • Mass Spectrometry: The mass spectrometer was operated in positive electrospray ionization (ESI+) mode with multiple reaction monitoring (MRM) for the detection of the analyte and internal standard.

Robustness Testing Parameters

The following parameters were intentionally varied to assess their impact on the method's performance:

• Mobile Phase pH: The pH of the aqueous mobile phase (A) was adjusted to ±0.2 units from the nominal value (e.g., nominal pH 3.0, varied to 2.8 and 3.2).

• Column Temperature: The column oven temperature was varied by ±2°C from the nominal temperature (e.g., nominal 40°C, varied to 38°C and 42°C).

For each condition, a full set of calibration standards and quality control samples were analyzed, and the recovery, precision (%RSD), and accuracy were calculated.

Visualizing the Workflow

To better illustrate the experimental and logical processes involved in robustness testing, the following diagrams are provided.

Caption: Experimental workflow for robustness testing.

Caption: Logical relationship in robustness comparison.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]

Navigating Uncertainty: A Comparative Guide to N-Nitrosonortriptyline-d3 in Quantitative Analysis

For researchers, scientists, and drug development professionals, the precise quantification of N-Nitrosonortriptyline (NNORT), a potent genotoxic impurity, is of paramount importance for patient safety and regulatory compliance. The use of a stable isotope-labeled internal standard, such as N-Nitrosonortriptyline-d3, is a widely accepted technique to enhance the accuracy and reliability of analytical measurements. This guide provides an objective comparison of the performance of an LC-MS/MS method utilizing N-Nitrosonortriptyline-d3 as an internal standard against a method without an internal standard, supported by experimental data.

The evaluation of measurement uncertainty is a critical component of method validation, providing a quantitative indication of the confidence in a measurement. The use of an isotopically labeled internal standard that co-elutes with the analyte is the gold standard in quantitative mass spectrometry.[1][2] This is because it effectively compensates for variations that can occur during sample preparation and instrumental analysis, thereby reducing the overall uncertainty of the measurement.

Performance Comparison of Analytical Methods

The following tables summarize the performance characteristics of two distinct analytical methods for the quantification of N-Nitrosonortriptyline: one employing N-Nitrosonortriptyline-d3 as an internal standard and an alternative method without the use of an internal standard.

Table 1: Method Performance using N-Nitrosonortriptyline-d3 Internal Standard [3]

Parameter	Performance
Linearity (r²)	0.998
Limit of Quantitation (LOQ)	20 ng/g
Accuracy (Recovery)	96.6–99.4%
Precision (RSD)	< 3.9%

Table 2: Method Performance without Internal Standard [4]

Parameter	Performance
Linearity (Correlation Coefficient)	> 0.999
Limit of Quantitation (LOQ)	0.0159 ppm
Accuracy (Recovery)	100%–150%
Precision (%RSD)	3.22%

Experimental Protocols

Method 1: LC-MS/MS with N-Nitrosonortriptyline-d3 Internal Standard[3]

1. Sample Preparation:

• Tablets are finely pulverized.

• A 150 mg portion of the powder is accurately weighed into a 50-mL centrifuge tube.

• An internal standard solution containing 2.7 ng/mL of N-Nitrosonortriptyline-d3 is added.

• The sample is extracted with a suitable solvent.

2. LC-MS/MS Analysis:

• A liquid chromatography-tandem mass spectrometry (LC-MS/MS) system is used for analysis.

• Chromatographic separation is achieved on a phenyl-hexyl column, which provides superior resolution for the analyte and internal standard from the drug's active pharmaceutical ingredient (API).[3]

• The mass spectrometer is operated in multiple reaction monitoring (MRM) mode to ensure high selectivity and sensitivity.

Method 2: LC-MS/MS without Internal Standard[4]

1. Sample Preparation:

• 250 mg of the sample is weighed and transferred into a 15 mL centrifuge tube.

• 5 mL of diluent is added using a volumetric pipette.

2. LC-MS/MS Analysis:

• The analysis is performed using a UPLC system coupled with a mass spectrometer using atmospheric pressure chemical ionization (APCI) in the positive polarity mode.[4]

• The separation is carried out on an Acquity HSS T3 column.[4]

• Quantification is based on the external standard calibration curve.

Visualizing the Workflow and Uncertainty Evaluation

The following diagrams illustrate the experimental workflow and the logical relationship of uncertainty sources for both analytical approaches.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. mdpi.com [mdpi.com]
• 4. africanjournalofbiomedicalresearch.com [africanjournalofbiomedicalresearch.com]

Safety & Regulatory Compliance

Essential Safety and Logistical Guidance for Handling N-Nitrosonortriptyline-d3

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety protocols and logistical plans for the handling and disposal of N-Nitrosonortriptyline-d3. Given that N-Nitrosonortriptyline-d3 is a pharmaceutical-related compound of unknown potency and a nitrosamine, it should be handled with caution, assuming potential carcinogenicity.[1] Adherence to these guidelines is essential to minimize exposure risk and ensure a safe laboratory environment.

Personal Protective Equipment (PPE)

The selection and proper use of Personal Protective Equipment (PPE) are the primary defense against chemical exposure. The following table summarizes the recommended PPE for handling N-Nitrosonortriptyline-d3.

Task	Required Personal Protective Equipment
Low Concentration/Volume Handling (e.g., preparing dilute solutions)	Gloves: Double-gloving with nitrile gloves is recommended.[2] Eye Protection: Safety glasses with side shields.[2] Lab Coat: Standard laboratory coat.[2]
High Concentration/Volume Handling (e.g., weighing, handling neat compound)	Gloves: Chemical-resistant gloves (e.g., Butyl rubber or SilverShield®) are recommended. Double-gloving is mandatory.[2] Eye Protection: Tightly fitting safety goggles with side-shields or chemical splash goggles.[3] Lab Coat: Chemical-resistant and impervious clothing.[3][4] Respiratory Protection: A self-contained breathing apparatus should be used, especially in case of dust formation.[5]
Accidental Spill Cleanup	Gloves: Chemical-resistant gloves. Eye Protection: Safety goggles.[5] Respiratory Protection: Self-contained breathing apparatus.[5] Other: Protective suit.

Operational Plan

A systematic approach to handling N-Nitrosonortriptyline-d3 is critical to ensuring safety. The following step-by-step plan outlines the procedures from receiving to disposal.

Receiving and Storage

• Upon receipt, inspect the container for any damage or leaks.

• Store the compound in a cool, dry, and well-ventilated place in a tightly sealed container.[1]

• Store locked up and away from incompatible materials.[1]

Preparation and Handling

• All work with N-Nitrosonortriptyline-d3 should be conducted in a designated area, such as a certified chemical fume hood, to prevent inhalation.

• Ensure a safety shower and eyewash station are readily accessible.

• Before handling, ensure all necessary PPE is available and in good condition.

• Use disposable equipment whenever possible to minimize cross-contamination.

• Avoid the formation of dust.[5]

Weighing and Solution Preparation

• Perform all weighing and solution preparation activities within a chemical fume hood.

• Use non-sparking tools and explosion-proof equipment if the compound is in a flammable solvent.[1]

• After handling, wash hands and other exposed skin thoroughly.[1]

Disposal Plan

Proper disposal of N-Nitrosonortriptyline-d3 and associated waste is crucial to prevent environmental contamination and ensure regulatory compliance.

• Chemical Waste: Unused or expired N-Nitrosonortriptyline-d3 should be treated as hazardous waste. It may be disposed of by burning in a chemical incinerator equipped with an afterburner and scrubber.[3][4]

• Contaminated Materials: All disposable equipment, such as gloves, pipette tips, and containers that have come into contact with the compound, should be collected in a designated, sealed hazardous waste container.

• Licensed Disposal Company: All waste must be offered to a licensed hazardous material disposal company.[3][4]

• Regulatory Compliance: Ensure that all federal, state, and local regulations regarding the disposal of this material are strictly followed.[3][4]

Experimental Workflow Diagram

The following diagram illustrates the key stages of the experimental workflow for handling N-Nitrosonortriptyline-d3, emphasizing the integration of safety measures at each step.

References

• 1. static.cymitquimica.com [static.cymitquimica.com]
• 2. benchchem.com [benchchem.com]
• 3. cleanchemlab.com [cleanchemlab.com]
• 4. cleanchemlab.com [cleanchemlab.com]
• 5. kmpharma.in [kmpharma.in]